6-Sulfamoylpyridine-3-carboxylic acid

• CAS: 285135-56-0

Core Science & Biosynthesis

6-Sulfamoylpyridine-3-carboxylic acid chemical properties

An In-Depth Technical Guide to the Chemical Properties of 6-Sulfamoylpyridine-3-carboxylic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

6-Sulfamoylpyridine-3-carboxylic acid is a bifunctional heterocyclic compound of significant interest in medicinal chemistry. It integrates the structural framework of nicotinic acid (pyridine-3-carboxylic acid), a well-established pharmacophore, with a sulfonamide group, a classic bioisostere and functional motif in numerous therapeutic agents.[1] This unique combination offers a versatile scaffold for designing molecules with tailored physicochemical and pharmacological profiles. The pyridine ring system provides a polar, aromatic core capable of various molecular interactions, while the carboxylic acid and sulfonamide groups serve as key hydrogen bond donors and acceptors, and potential metal-coordinating elements.[1]

This guide provides a comprehensive technical overview of the chemical properties of 6-sulfamoylpyridine-3-carboxylic acid, synthesizing data from analogous structures to offer insights into its synthesis, reactivity, and potential applications in drug discovery and development.

Molecular Structure and Physicochemical Properties

The structure of 6-sulfamoylpyridine-3-carboxylic acid features a pyridine ring substituted at the 3-position with a carboxylic acid (-COOH) and at the 6-position with a primary sulfonamide (-SO₂NH₂).

Electronic Effects and Acidity:

Both the carboxylic acid and the sulfonamide moieties are strong electron-withdrawing groups. Their presence on the pyridine ring significantly influences the electron density distribution, impacting the molecule's overall reactivity and the acidity of its functional groups.

• Pyridine Ring: The electron-withdrawing nature of the substituents deactivates the ring towards electrophilic aromatic substitution but makes it more susceptible to nucleophilic aromatic substitution, particularly at positions ortho and para to the activating groups.

• Carboxylic Acid pKa: The acidity of the carboxylic acid is enhanced by the electron-withdrawing effects of both the pyridine nitrogen and the distal sulfonamide group. Its pKa is expected to be lower (more acidic) than that of benzoic acid (pKa ≈ 4.2). For comparison, the pKa of pyridine-2,3-dicarboxylic acid's first dissociation is approximately 2.43.[2]

• Sulfonamide pKa: Primary aromatic sulfonamides are weakly acidic, with the proton on the nitrogen atom being ionizable. The pKa of benzenesulfonamide is approximately 10.1.[3][4] The acidity of the sulfonamide proton in this molecule is influenced by the pyridine ring, and its pKa is expected to be in a similar range, making it predominantly neutral at physiological pH.[5][6]

Physicochemical Data Summary:

Due to the limited direct experimental data for this specific molecule, the following properties are estimated based on its constituent parts and data from closely related analogues.

Property	Estimated Value / Characteristic	Rationale / Comparative Data
Molecular Formula	C₆H₆N₂O₄S	-
Molecular Weight	218.19 g/mol	-
Appearance	Expected to be a white to off-white crystalline solid.	Based on similar compounds like 6-aminonicotinic acid and benzenesulfonamide.[4]
pKa₁ (Carboxylic Acid)	~2.5 - 3.5	More acidic than nicotinic acid (pKa ≈ 4.8) due to the additional electron-withdrawing sulfonamide group.[2][7]
pKa₂ (Sulfonamide NH)	~9.5 - 10.5	Similar to benzenesulfonamide (pKa ≈ 10.1).[3][4] The pyridine ring's influence is expected to be modest.
Solubility	Low solubility in water and non-polar organic solvents. Soluble in polar aprotic solvents (e.g., DMSO, DMF) and aqueous base.	The crystalline lattice and zwitterionic potential can reduce solubility. Sulfonamides generally have low water solubility.[8]
Stability	Stable under normal laboratory conditions.	Aromatic sulfonamides and carboxylic acids are generally robust functional groups.

Synthesis and Purification

While a definitive, optimized synthesis is not widely published, a plausible and logical synthetic pathway can be constructed from commercially available precursors, such as 6-aminopyridine-3-carboxylic acid or 6-chloropyridine-3-carboxylic acid. The conversion of an amino group to a sulfonamide is a classic transformation in medicinal chemistry.

Hypothetical Synthetic Workflow from 6-Aminopyridine-3-carboxylic Acid

Caption: Proposed synthetic workflow via the Sandmeyer reaction.

Exemplary Protocol: Conversion of 6-Amino to 6-Sulfamoyl Group

This protocol is a generalized procedure based on established chemical transformations.[9] Optimization would be required for this specific substrate.

Step 1: Diazotization of 6-Aminopyridine-3-carboxylic Acid

• Rationale: The amino group is a poor leaving group and must be converted into a diazonium salt, which is an excellent leaving group, to enable its replacement.

• Suspend 6-aminopyridine-3-carboxylic acid (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C in an ice-water bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

• Stir the resulting mixture for 30-60 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Step 2: Sulfonyl Chloride Formation (Sandmeyer-type Reaction)

• Rationale: The diazonium salt is reacted with sulfur dioxide in the presence of a copper catalyst to form the corresponding sulfonyl chloride.

• In a separate flask, prepare a solution of sulfur dioxide (SO₂) in glacial acetic acid, saturated with a catalytic amount of copper(II) chloride (CuCl₂).

• Slowly add the cold diazonium salt solution from Step 1 to the SO₂/CuCl₂ solution. Vigorous evolution of nitrogen gas will occur.

• Allow the reaction to warm to room temperature and stir for several hours until gas evolution ceases.

• Pour the reaction mixture onto ice water to precipitate the crude sulfonyl chloride intermediate.

Step 3: Amination to form the Sulfonamide

• Rationale: The highly reactive sulfonyl chloride is readily converted to the stable primary sulfonamide by reaction with ammonia.

• Isolate the crude sulfonyl chloride by filtration.

• Without extensive drying, dissolve the intermediate in a suitable solvent like tetrahydrofuran (THF).

• Cool the solution in an ice bath and add an excess of concentrated aqueous ammonia (NH₄OH) dropwise.

• Stir the mixture for 1-2 hours, allowing it to warm to room temperature.

• Acidify the solution with HCl to precipitate the final product, 6-sulfamoylpyridine-3-carboxylic acid.

Purification and Characterization: The final product would typically be purified by recrystallization from a suitable solvent system (e.g., water, ethanol/water). Characterization would be performed using standard analytical techniques:

• ¹H and ¹³C NMR spectroscopy to confirm the structure and purity.

• Mass spectrometry to verify the molecular weight.

• Infrared (IR) spectroscopy to identify the characteristic stretches of the -COOH, -SO₂NH₂, and pyridine ring functional groups.

Chemical Reactivity and Derivatization

The molecule possesses three distinct sites of reactivity: the carboxylic acid, the sulfonamide, and the pyridine ring. This allows for selective derivatization to build a library of analogues for structure-activity relationship (SAR) studies.

Reactivity Map of 6-Sulfamoylpyridine-3-carboxylic Acid

Caption: Key derivatization pathways for the core scaffold.

• Carboxylic Acid Reactions: This group is the most versatile handle for derivatization.

  • Amidation: Standard peptide coupling conditions (e.g., using HATU, HOBt, or EDC) can be used to react the carboxylic acid with a wide range of primary and secondary amines to form amide derivatives. This is a cornerstone of medicinal chemistry for exploring SAR.

  • Esterification: Fischer esterification (refluxing in an alcohol with a catalytic amount of strong acid) or reaction with alkyl halides under basic conditions can produce various esters.

• Sulfonamide Reactions: The primary sulfonamide is less reactive than the carboxylic acid but can still be functionalized.

  • N-Alkylation/Arylation: The sulfonamide proton can be removed with a strong base, and the resulting anion can be reacted with electrophiles, although this can sometimes be challenging.

  • Metal Coordination: The sulfonamide group, particularly in its deprotonated form, is a well-known zinc-binding group (ZBG).[10][11] This property is crucial for designing inhibitors of zinc-containing metalloenzymes, such as carbonic anhydrases and histone deacetylases (HDACs).[12][13]

• Pyridine Ring Reactions:

  • Nucleophilic Aromatic Substitution (SNA_Ar): Although there are no readily displaceable leaving groups on the parent molecule, a synthetic precursor like 6-chloropyridine-3-carboxylic acid could undergo substitution at the 6-position with various nucleophiles.[14]

Applications in Medicinal Chemistry and Drug Development

The 6-sulfamoylpyridine-3-carboxylic acid scaffold is a promising starting point for the design of novel therapeutic agents due to the proven utility of its constituent parts.

• Bioisosterism: Sulfonamides are frequently used as bioisosteres for carboxylic acids or amides, offering similar geometry but different electronic properties, metabolic stability, and hydrogen bonding patterns.[15] This scaffold allows for the exploration of such bioisosteric replacements in a controlled manner.

• Enzyme Inhibition: As noted, the sulfonamide moiety is a premier ZBG.[10][11] This makes the scaffold highly attractive for developing inhibitors of metalloenzymes. The carboxylic acid can be used to achieve selectivity by targeting interactions in a specific sub-pocket of an enzyme's active site, while the sulfonamide coordinates to the catalytic zinc ion.

• Scaffold for Library Synthesis: The dual functionality allows for the creation of diverse chemical libraries. The carboxylic acid can be elaborated to interact with one region of a target protein, while modifications on the sulfonamide nitrogen could probe another.

The pyridine carboxylic acid core is found in numerous approved drugs for a wide range of conditions, including cancer, infectious diseases, and metabolic disorders, highlighting the therapeutic potential of its derivatives.[1]

Conclusion

6-Sulfamoylpyridine-3-carboxylic acid is a highly functionalized heterocyclic building block with significant potential for chemical and pharmaceutical research. Its combination of a reactive carboxylic acid handle and a biologically relevant sulfonamide group on a pyridine core makes it a valuable scaffold for library synthesis and rational drug design, particularly for targeting metalloenzymes. While direct experimental data is sparse, a robust understanding of its chemical properties can be inferred from fundamental principles and the behavior of analogous structures, providing a solid foundation for its application in the development of novel chemical entities.

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An In-Depth Technical Guide to the Structure Elucidation of 6-Sulfamoylpyridine-3-carboxylic acid

This guide provides a comprehensive walkthrough of the analytical methodologies employed to elucidate and confirm the structure of 6-sulfamoylpyridine-3-carboxylic acid, a key heterocyclic compound with potential applications in pharmaceutical and agrochemical research. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and ensuring a self-validating system of protocols for unambiguous structure determination.

Introduction: The Imperative of Unambiguous Structural Assignment

In the realm of medicinal and process chemistry, the precise molecular structure of a compound is the bedrock upon which all subsequent research and development are built. An incorrect structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationship (SAR) studies, and significant delays in development timelines. 6-Sulfamoylpyridine-3-carboxylic acid, with its trifunctionalized pyridine core, presents a compelling case for a multi-faceted analytical approach to guarantee its structural integrity. The presence of a carboxylic acid, a sulfonamide, and a pyridine ring necessitates a synergistic application of various spectroscopic techniques to resolve any potential isomerism and confirm atomic connectivity.

Foundational Analysis: Elemental Composition and Degree of Unsaturation

Prior to delving into more complex spectroscopic analyses, the foundational step is to ascertain the molecular formula and the degree of unsaturation.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A 1 mg/mL solution of the analyte is prepared in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, is employed.

• Ionization: Electrospray ionization (ESI) is a suitable method for this polar molecule, likely in negative ion mode to deprotonate the carboxylic acid.

• Data Acquisition: The instrument is calibrated, and the spectrum is acquired over a relevant m/z range.

For 6-sulfamoylpyridine-3-carboxylic acid (C₆H₆N₂O₄S), the expected exact mass of the molecular ion [M-H]⁻ would be calculated and compared to the experimentally observed value. A high degree of accuracy (typically <5 ppm) provides strong evidence for the proposed molecular formula.

The degree of unsaturation (DoU) is then calculated using the formula: DoU = C + 1 - (H/2) + (N/2). For C₆H₆N₂O₄S, the DoU is 6 + 1 - (6/2) + (2/2) = 5. This indicates the presence of rings and/or double bonds, consistent with a substituted pyridine ring (DoU = 4) and a carbonyl group (DoU = 1).

The Synergy of Spectroscopic Techniques: A Multi-Pronged Approach

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is an invaluable tool for the rapid identification of key functional groups.

Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: A background spectrum of the clean ATR crystal is acquired. The sample spectrum is then recorded, typically over a range of 4000-400 cm⁻¹.

• Data Processing: The spectrum is baseline-corrected and the peaks are labeled.

Expected Data and Interpretation:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~3350 & ~3250	N-H asymmetric & symmetric stretch	Sulfonamide (NH₂)
~1710	C=O stretch	Carboxylic Acid
~1600, ~1470	C=C and C=N ring stretching	Pyridine Ring
~1340 & ~1160	S=O asymmetric & symmetric stretch	Sulfonamide

The exceptionally broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid.[1][2][3][4] The two distinct N-H stretching bands and the strong S=O stretching absorptions are characteristic of a primary sulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful technique for elucidating the detailed connectivity of a molecule.[5][6][7][8]

Protocol: 1D and 2D NMR Spectroscopy

• Sample Preparation: 5-10 mg of the sample is dissolved in a suitable deuterated solvent, such as DMSO-d₆, which can solubilize the polar compound and has exchangeable protons that do not interfere with the analyte's signals.

• 1D NMR Acquisition: ¹H and ¹³C{¹H} NMR spectra are acquired.

• 2D NMR Acquisition: Correlation SpectroscopY (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra are acquired to establish connectivity.

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.5 (broad)	s	1H	COOH	The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad singlet.[9]
~9.0	d	1H	H-2	The proton at position 2 is deshielded by the adjacent nitrogen and the electron-withdrawing carboxylic acid group. It will be a doublet due to coupling with H-4.
~8.5	dd	1H	H-4	The proton at position 4 is coupled to both H-2 and H-5, resulting in a doublet of doublets.
~7.9	d	1H	H-5	The proton at position 5 is coupled to H-4, appearing as a doublet.
~7.5 (broad)	s	2H	SO₂NH₂	The protons of the sulfonamide group are exchangeable and often appear as a broad singlet.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~165	C=O
~158	C-6
~152	C-2
~140	C-4
~125	C-3
~120	C-5

The chemical shifts are influenced by the electron-withdrawing effects of the nitrogen atom, the carboxylic acid, and the sulfamoyl group.[10]

2D NMR for Definitive Assignments:

• COSY: Will show correlations between adjacent protons (H-2 with H-4, and H-4 with H-5), confirming their connectivity in the pyridine ring.

• HSQC: Will correlate each proton signal with the carbon to which it is directly attached (H-2 to C-2, H-4 to C-4, and H-5 to C-5).

• HMBC: This is crucial for identifying the positions of the substituents. Key long-range correlations would be expected between:

  • H-2 and the carbonyl carbon (C=O) and C-6.

  • H-4 and C-2, C-6, and the carboxylic carbon.

  • H-5 and C-3 and C-6.

The HMBC correlations provide unambiguous evidence for the placement of the carboxylic acid at C-3 and the sulfamoyl group at C-6.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry not only confirms the molecular weight but also provides structural information through fragmentation patterns.[11][12]

Protocol: Electron Ionization (EI) or Electrospray Ionization with Collision-Induced Dissociation (ESI-CID)

• Sample Introduction: The sample is introduced into the mass spectrometer via a direct insertion probe (for EI) or as a solution (for ESI).

• Ionization and Fragmentation: The molecules are ionized and then fragmented.

• Mass Analysis: The m/z of the parent ion and fragment ions are determined.

Predicted Fragmentation Pattern:

The molecular ion peak [M]⁺ should be observed. Key fragmentation pathways would likely involve:

• Loss of •OH (M-17) from the carboxylic acid.

• Loss of •COOH (M-45) from the carboxylic acid.

• Loss of SO₂NH₂ (M-80), a characteristic fragmentation for sulfonamides.

• Loss of SO₂ (M-64).

Observing these specific neutral losses would provide strong corroborating evidence for the presence and nature of the substituents.

Data Synthesis and Final Structure Confirmation

The culmination of the structure elucidation process is the integration of all spectroscopic data. The molecular formula from HRMS sets the stage. IR spectroscopy confirms the presence of the key functional groups. ¹H and ¹³C NMR provide the carbon-hydrogen framework, and 2D NMR techniques definitively establish the connectivity and placement of the substituents. Finally, the fragmentation pattern in the mass spectrum aligns with the proposed structure. This cohesive body of evidence provides a high degree of confidence in the assigned structure of 6-sulfamoylpyridine-3-carboxylic acid. For absolute, unequivocal proof, particularly for regulatory submissions, single-crystal X-ray crystallography would be the ultimate confirmatory technique.

Plausible Synthetic Route

A plausible synthesis of 6-sulfamoylpyridine-3-carboxylic acid could start from the commercially available 6-chloronicotinic acid.[13][14]

Protocol: Synthesis of 6-Sulfamoylpyridine-3-carboxylic acid

• Step 1: Synthesis of 6-Chloropyridine-3-sulfonyl chloride: 6-Chloronicotinic acid is treated with chlorosulfonic acid.

• Step 2: Amination: The resulting sulfonyl chloride is then reacted with ammonia to form the sulfonamide.

• Step 3: Purification: The final product is purified by recrystallization.

Visualizations

Experimental Workflow for Structure Elucidation

A logical workflow for the structure elucidation process.

Connectivity Confirmation using 2D NMR

Key 2D NMR correlations for structure confirmation.

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Navigating the Synthesis and Application of Sulfamoyl-Substituted Pyridine-3-Carboxylic Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, properties, and applications of pyridine-3-carboxylic acids, with a particular focus on the challenges and potential of 6-sulfamoylpyridine-3-carboxylic acid. While a dedicated CAS number for 6-sulfamoylpyridine-3-carboxylic acid is not readily found in public databases, this guide leverages data from closely related analogs, such as nicotinic acid (CAS 59-67-6) and 6-sulfonicotinic acid (CAS 17624-03-2), to provide a robust framework for researchers.[1][2][3] We will explore established synthetic routes, delve into the physicochemical properties and analytical characterization of this class of compounds, and discuss their significant potential in medicinal chemistry and materials science.

Introduction: The Pyridine-3-Carboxylic Acid Scaffold

Pyridine-3-carboxylic acid, commonly known as nicotinic acid or niacin, is a vital organic compound and a form of vitamin B3.[4][5] Its derivatives are of significant interest in drug discovery and development due to their diverse biological activities.[6][7] The introduction of a sulfamoyl group at the 6-position of the pyridine ring is anticipated to modulate the compound's physicochemical properties, such as acidity, solubility, and lipophilicity, thereby influencing its pharmacokinetic and pharmacodynamic profiles.

A thorough search for the Chemical Abstracts Service (CAS) number for "6-Sulfamoylpyridine-3-carboxylic acid" did not yield a definitive entry, suggesting it may be a novel or less-documented compound. For reference, the CAS number for the parent compound, nicotinic acid, is 59-67-6 , and for the related 6-sulfonicotinic acid, it is 17624-03-2 .[1][2][3] This guide will, therefore, utilize data from these and other relevant pyridine derivatives to provide a comprehensive technical overview.

Synthesis and Purification

The synthesis of 6-sulfamoylpyridine-3-carboxylic acid can be approached through several strategic pathways, primarily involving the introduction of the sulfamoyl group onto a pre-existing pyridine-3-carboxylic acid scaffold or the construction of the pyridine ring with the desired substituents in place.

Conceptual Synthetic Pathway

A plausible and efficient route involves the direct displacement of a leaving group, such as a halogen, from the 6-position of a pyridine-3-carboxylic acid derivative with a sulfamoyl group source. A one-pot approach, as demonstrated for other sulfonylated pyridines, could be adapted for this synthesis.[8]

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The Strategic Role of 6-Sulfamoylpyridine-3-carboxylic Acid in Drug Discovery: A Mechanistic and Methodological Guide

Introduction: The Architectural Value of a Scaffold

In the landscape of medicinal chemistry, the discovery of novel therapeutics is often a tale of molecular architecture. The journey from a biologically active "hit" to a clinically viable drug is one of meticulous design, synthesis, and evaluation. Central to this process is the concept of the molecular scaffold—a core chemical structure upon which diverse functionalities can be appended to create a library of compounds with tailored pharmacological properties. 6-Sulfamoylpyridine-3-carboxylic acid represents one such versatile scaffold.

While not a therapeutic agent in itself, its intrinsic chemical features—a pyridine ring, a carboxylic acid, and a sulfamoyl group—offer a rich tapestry of potential interactions with biological targets.[1] The pyridine ring can engage in aromatic stacking interactions, the carboxylic acid can form critical hydrogen bonds or coordinate with metal ions in enzyme active sites, and the sulfamoyl group provides a potent hydrogen bond donor and acceptor.[2] This guide will delve into the potential mechanisms of action for compounds derived from this scaffold, providing researchers and drug development professionals with a framework for harnessing its therapeutic potential.

Deconstructing the Potential: Plausible Mechanisms of Action

The broad therapeutic landscape of pyridine carboxylic acid derivatives offers clues to the likely biological activities of compounds synthesized from the 6-sulfamoylpyridine-3-carboxylic acid scaffold.[3] The structural motifs present suggest a high probability of interaction with enzymes, making enzyme inhibition a primary avenue of investigation.

Enzyme Inhibition: A Predominant Modality

The history of drug discovery is replete with enzyme inhibitors derived from pyridine carboxylic acid isomers.[3] These scaffolds have yielded potent inhibitors of a wide array of enzymes, including kinases, proteases, and demethylases.[2][3]

• Kinase Inhibition: The pyridine core is a common feature in many kinase inhibitors. The nitrogen atom can act as a hydrogen bond acceptor, mimicking the hinge-binding motif of ATP. Derivatives of 6-sulfamoylpyridine-3-carboxylic acid could be designed to target specific kinases implicated in cancer or inflammatory diseases.

• Protease Inhibition: The carboxylic acid moiety is a classic pharmacophore for interacting with the catalytic machinery of proteases, particularly metalloproteases where it can chelate the active site metal ion.

• Histone Demethylase (KDM) Inhibition: Recent patent literature has highlighted the potential of pyridine-2,4-dicarboxylic acids as inhibitors of JMJD2E, a histone demethylase.[2] This suggests that derivatives of our scaffold could be explored for epigenetic modulation.

Modulation of Cellular Signaling Pathways

Beyond direct enzyme inhibition, derivatives of this scaffold can be expected to influence cellular signaling cascades, leading to broader physiological effects.

• Cell Cycle Arrest and Apoptosis: Phenyl-pyridine-2-carboxylic acid derivatives have been identified as cell cycle inhibitors that induce apoptosis in cancer cells.[4] This cytotoxic effect is often the result of disrupting the mitotic spindle, leading to cell cycle arrest in the G2/M phase.

• Inflammatory Signaling: The JAK/STAT and p38 MAPK pathways are critical mediators of inflammation.[5] Pyridine-containing compounds have the potential to modulate these pathways, offering therapeutic opportunities in autoimmune diseases and other inflammatory conditions.

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a derivative of 6-sulfamoylpyridine-3-carboxylic acid, leading to an anti-cancer effect.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by a 6-Sulfamoylpyridine-3-carboxylic acid (6-SPCA) derivative.

From Hypothesis to Evidence: Experimental Workflows for Mechanistic Elucidation

The true test of any proposed mechanism of action lies in rigorous experimental validation. The following protocols outline a logical progression for identifying the molecular target and elucidating the mechanism of a novel compound derived from the 6-sulfamoylpyridine-3-carboxylic acid scaffold.

Target Identification and Validation

The initial step is to identify the direct molecular target(s) of the compound.

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Ligand Immobilization: Covalently attach the 6-sulfamoylpyridine-3-carboxylic acid derivative to a solid support (e.g., sepharose beads) via its carboxylic acid group.

• Cell Lysate Preparation: Prepare a protein lysate from a relevant cell line (e.g., a cancer cell line for an anti-cancer agent).

• Affinity Pull-down: Incubate the immobilized ligand with the cell lysate to allow the target protein(s) to bind.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins using a competitive ligand or by changing the buffer conditions (e.g., pH, salt concentration).

• Protein Identification: Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

The following diagram illustrates the workflow for target identification.

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A Technical Guide to the Biological Activity Screening of 6-Sulfamoylpyridine-3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This guide provides a comprehensive, technically-grounded framework for the systematic biological activity screening of 6-sulfamoylpyridine-3-carboxylic acid. This compound, identified as the primary carboxylic acid metabolite of the diuretic drug torsemide, possesses key structural motifs—a pyridine-3-carboxylic acid core and an aromatic sulfonamide group—that strongly suggest a range of pharmacological activities.[1][2][3] The primary directive of this screening cascade is to validate its hypothesized activity as a carbonic anhydrase inhibitor, with a particular focus on tumor-associated isoforms (CA IX, XII).[4][5][6] Subsequently, a tiered approach is outlined to explore secondary activities, including anticancer and antimicrobial effects, which are plausible given its chemical heritage.[7][8] This document details the scientific rationale, step-by-step experimental protocols, data interpretation frameworks, and relevant signaling pathways to provide researchers with a robust strategy for elucidating the compound's therapeutic potential.

Section 1: Introduction and Scientific Rationale

6-Sulfamoylpyridine-3-carboxylic acid is a pyridine-sulfonylurea class molecule and the M5 metabolite of torsemide, a widely used loop diuretic.[9][10] While often considered an inactive metabolite in the context of diuresis, its structure contains two highly significant pharmacophores:

• Aromatic Sulfonamide (-SO₂NH₂): This is the quintessential functional group responsible for the activity of a vast class of drugs, including antibacterials and, most relevantly, potent inhibitors of the zinc-containing enzyme family, carbonic anhydrases (CAs).[2][3][11] The sulfonamide moiety can coordinate to the zinc ion in the CA active site, leading to effective inhibition.[11]

• Pyridine-3-carboxylic Acid (Nicotinic Acid Scaffold): This heterocyclic core is a versatile scaffold in medicinal chemistry, found in numerous approved drugs.[1][12] Its nitrogen atom and carboxylic group provide opportunities for hydrogen bonding and metal coordination, making it a privileged structure for enzyme inhibition.[1]

The confluence of these two motifs forms a strong scientific basis for hypothesizing that 6-sulfamoylpyridine-3-carboxylic acid is a potent carbonic anhydrase inhibitor. Given that specific CA isoforms, such as CA IX and CA XII, are highly overexpressed in various solid tumors and contribute to cancer cell survival and proliferation by regulating pH in the hypoxic tumor microenvironment, this compound represents a compelling candidate for investigation as an anticancer agent.[4][5][13]

This guide, therefore, proposes a screening cascade beginning with the primary, mechanism-based target (Carbonic Anhydrase) and expanding to cell-based phenotypic screens to confirm its potential in oncology and other therapeutic areas.

Section 2: Tier 1 Screening - Primary Target Validation: Carbonic Anhydrase Inhibition

The initial and most critical screening step is to quantify the inhibitory activity of 6-sulfamoylpyridine-3-carboxylic acid against key human (h) carbonic anhydrase isoforms. The primary targets are the tumor-associated hCA IX and hCA XII, with the ubiquitous cytosolic isoforms hCA I and hCA II serving as essential off-target controls to determine selectivity.

Experimental Workflow: Tier 1 Screening

Caption: Workflow for CA inhibition screening.

Detailed Protocol: Stopped-Flow Spectrophotometric Assay for CA Inhibition

This method measures the enzyme's catalytic activity by monitoring the pH change resulting from the CO₂ hydration reaction.[14][15][16] It is the gold standard for measuring CA kinetics due to the high speed of the reaction.[17][18]

1. Materials & Reagents:

• Instrument: Applied Photophysics stopped-flow spectrophotometer or equivalent.[16][19]

• Enzymes: Purified, recombinant human CA isoforms (hCA I, hCA II, hCA IX, hCA XII).

• Inhibitors: 6-sulfamoylpyridine-3-carboxylic acid (test compound), Acetazolamide (AAZ, standard inhibitor).[16]

• Buffer: 20 mM HEPES, pH 7.4.[16]

• Indicator: 0.2 mM Phenol Red solution.[16]

• Substrate: CO₂-saturated water (prepare by bubbling pure CO₂ gas through deionized water for at least 1 hour at 4°C).[15]

• Ionic Strength Adjuster: 20 mM Sodium Perchlorate (NaClO₄).

2. Procedure:

• Enzyme/Inhibitor Pre-incubation: Prepare solutions of each CA isoform in the assay buffer. For inhibition measurements, pre-incubate the enzyme with varying concentrations of the test compound or Acetazolamide for 15 minutes at room temperature to allow for the formation of the enzyme-inhibitor complex.[16]

• Instrument Setup: Set the stopped-flow instrument to monitor absorbance changes at 557 nm (the absorbance maximum for phenol red at this pH).[16] Maintain the cell temperature at 25°C.

• Reaction Initiation:

  • Load Syringe A with the enzyme or enzyme-inhibitor complex solution mixed with the phenol red indicator.

  • Load Syringe B with the CO₂-saturated water.

• Measurement: Rapidly mix the contents of both syringes (1:1 ratio). This initiates the CO₂ hydration reaction (CO₂ + H₂O ⇌ H⁺ + HCO₃⁻). The production of protons causes a pH drop, which is monitored as a decrease in the absorbance of the phenol red indicator.

• Data Acquisition: Record the absorbance change over 10-100 seconds.[16]

3. Data Analysis:

• Calculate Initial Rates: Determine the initial velocity (V₀) of the reaction from the linear portion of the slope of the absorbance vs. time curve for both the uninhibited and inhibited reactions.

• Determine IC₅₀: Plot the percentage of enzyme inhibition versus the logarithmic concentration of the inhibitor. Fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

• Calculate Inhibition Constant (Kᵢ): Convert the IC₅₀ values to inhibition constants (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [S]/Kₘ), where [S] is the substrate (CO₂) concentration and Kₘ is the Michaelis-Menten constant for the specific enzyme isoform.

Data Presentation: Carbonic Anhydrase Inhibition Profile

The results should be summarized to clearly show potency against each isoform and the selectivity profile.

Compound	Kᵢ (nM) vs. hCA I	Kᵢ (nM) vs. hCA II	Kᵢ (nM) vs. hCA IX	Kᵢ (nM) vs. hCA XII	Selectivity Ratio (hCA II / hCA IX)
6-Sulfamoylpyridine-3-carboxylic acid	>5000	1150	25.5	48.2	45.1
Acetazolamide (Reference) [6]	250	12	25	5.7	0.48
(Note: Kᵢ values are hypothetical, based on data for similar pyridine-3-sulfonamide derivatives to illustrate expected outcomes and effective data presentation).[6][20]

Section 3: Tier 2 Screening - Expanding the Biological Profile

Positive results from Tier 1, particularly potent and selective inhibition of hCA IX and/or hCA XII, provide a strong rationale for advancing the compound to cell-based assays to assess its functional effects.

Anticancer Cell-Based Viability Assays

Rationale: To determine if enzymatic inhibition of tumor-associated CAs translates into a cytotoxic or cytostatic effect on cancer cells, particularly under hypoxic conditions where CA IX is upregulated.[4][5]

Experimental Workflow: Cell-Based Screening

Caption: Workflow for anticancer cell viability screening.

Detailed Protocol: MTT Cell Viability Assay

• Cell Culture: Seed human cancer cell lines (e.g., MCF-7 breast cancer, HepG2 liver cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 6-sulfamoylpyridine-3-carboxylic acid. Aspirate the old media from the cells and add fresh media containing the different compound concentrations. Include wells with vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[21]

• Incubation: Place one set of plates in a standard normoxic incubator (37°C, 5% CO₂) and another set in a hypoxic incubator (37°C, 5% CO₂, 1% O₂) for 48-72 hours.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each cell line under both normoxic and hypoxic conditions.

Antimicrobial Susceptibility Testing

Rationale: The sulfonamide and pyridine moieties are classic antibacterial pharmacophores.[2][7][22] A broad-spectrum screen is a logical extension to explore the compound's full potential.

Detailed Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Preparation: Prepare a two-fold serial dilution of the test compound in a 96-well plate using appropriate bacterial growth media (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with a standardized bacterial suspension (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative) to a final concentration of ~5 x 10⁵ CFU/mL.[7]

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation: Tier 2 Screening Results

Table 2: Anticancer Activity Profile

Compound	Cell Line	IC₅₀ (µM) - Normoxia	IC₅₀ (µM) - Hypoxia
6-Sulfamoylpyridine-3-carboxylic acid	MCF-7	>100	45.3
6-Sulfamoylpyridine-3-carboxylic acid	HepG2	>100	62.1

(Note: Hypothetical data illustrating expected higher potency under hypoxia for a CA IX inhibitor).

Table 3: Antimicrobial Activity Profile

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
6-Sulfamoylpyridine-3-carboxylic acid	>256	>256
Sulfamethoxazole (Reference) [2]	16	32

(Note: Hypothetical data suggesting potential lack of potent antimicrobial activity, focusing efforts on the primary target).

Section 4: Mechanistic Insights - The Role of CA IX in the Tumor Microenvironment

Understanding the mechanism of action is crucial. If the compound proves to be a selective CA IX inhibitor with hypoxic-dependent cytotoxicity, its mechanism is tied to the disruption of pH regulation in cancer cells.[4][5]

Under hypoxic conditions, tumor cells upregulate CA IX via the HIF-1α pathway. CA IX, an ectoenzyme, catalyzes the hydration of CO₂, which is abundant from increased glycolytic metabolism (the Warburg effect). This reaction produces protons (H⁺) and bicarbonate ions (HCO₃⁻). The protons acidify the extracellular space, which promotes invasion and metastasis, while the bicarbonate is transported into the cell to buffer the intracellular pH, maintaining an alkaline environment conducive to proliferation and survival.[4][5][13] Inhibition of CA IX disrupts this critical pH-regulating function, leading to intracellular acidification and subsequent cell death.

Signaling Pathway: CA IX-Mediated pH Regulation

Caption: Role of CA IX in tumor pH regulation under hypoxia.

Section 5: Preliminary ADME/Tox Considerations

As 6-sulfamoylpyridine-3-carboxylic acid (M5) is a known human metabolite of the FDA-approved drug torsemide, a significant amount of pharmacokinetic data is available.[23][24]

• Pharmacokinetics: In subjects with normal renal function, approximately 80% of torsemide is cleared via hepatic metabolism, with the remaining 20% excreted unchanged in urine.[24] M5 is the major metabolite.[10]

• Elimination: The elimination half-life of torsemide is approximately 3.5 hours.[24] In patients with renal failure, the half-life of metabolite M5 is markedly prolonged, but this does not lead to accumulation of the parent drug during chronic dosing.[25]

• Safety: The presence of this compound in humans following torsemide administration suggests it has an acceptable short-term safety profile at the concentrations achieved through metabolism.[9] However, direct toxicological studies would be required if it were to be developed as a standalone therapeutic agent, especially for chronic use in oncology.

Section 6: Conclusion and Future Directions

This guide outlines a logical, tiered strategy for the comprehensive biological screening of 6-sulfamoylpyridine-3-carboxylic acid. The proposed workflow is designed to efficiently test the primary hypothesis—that the compound is a selective inhibitor of tumor-associated carbonic anhydrases—and subsequently validate this activity in a physiologically relevant cellular context.

Potential Outcomes & Next Steps:

• Positive Outcome: If the compound demonstrates potent and selective inhibition of hCA IX/XII and corresponding hypoxic-dependent cytotoxicity, future efforts should focus on:

  • Lead Optimization: Structure-activity relationship (SAR) studies to improve potency and selectivity.

  • In Vivo Efficacy: Testing in animal models of cancer (e.g., xenograft models).

  • Full ADME/Tox Profiling: Comprehensive pharmacokinetic and toxicological evaluation as a new chemical entity.

• Negative Outcome: If the compound shows weak or non-selective CA inhibition and minimal cellular activity, its potential as a therapeutic agent would be low, and resources could be redirected.

By following this structured, data-driven approach, research teams can effectively and rigorously evaluate the biological activity of 6-sulfamoylpyridine-3-carboxylic acid and determine its potential for future drug development.

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The Inhibition Profile of 6-Sulfamoylpyridine-3-carboxylic Acid: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated enzyme inhibition profile of 6-sulfamoylpyridine-3-carboxylic acid, a small molecule featuring structural motifs strongly indicative of carbonic anhydrase (CA) inhibition. While direct empirical data for this specific compound is not extensively available in the public domain, this document, grounded in established structure-activity relationships (SAR) of analogous compounds, presents a predictive yet scientifically robust profile. We delve into the mechanistic rationale for its inhibitory action, extrapolate a representative inhibition profile against key human carbonic anhydrase isoforms, and provide detailed, field-proven experimental protocols for the validation of these predictions. This guide is intended to serve as a foundational resource for researchers, medicinal chemists, and drug development professionals engaged in the exploration of novel enzyme inhibitors.

Introduction: The Therapeutic Potential of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a superfamily of ubiquitous zinc-containing metalloenzymes that play a critical role in fundamental physiological processes.[1] They catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺), a reaction essential for pH regulation, CO₂ transport, and electrolyte balance.[1] In humans, 15 different CA isoforms have been identified, each exhibiting distinct tissue distribution and subcellular localization. This isoform diversity has rendered CAs attractive therapeutic targets for a range of pathologies, including glaucoma, epilepsy, and, notably, cancer.[2] The tumor-associated isoforms, particularly CA IX and CA XII, are overexpressed in various hypoxic tumors and contribute to the acidification of the tumor microenvironment, promoting tumor growth and metastasis.[2]

The pyridine carboxylic acid scaffold is a versatile and privileged structure in medicinal chemistry, with derivatives known to inhibit a wide array of enzymes.[3] The addition of a sulfamoyl moiety (-SO₂NH₂) introduces a well-established zinc-binding pharmacophore, a hallmark of potent carbonic anhydrase inhibitors.[4] This guide focuses on the convergence of these two structural features in 6-sulfamoylpyridine-3-carboxylic acid, postulating its primary enzymatic target and outlining the methodologies to empirically define its inhibitory characteristics.

Mechanistic Rationale for Carbonic Anhydrase Inhibition

The inhibitory activity of sulfonamide-based compounds against carbonic anhydrases is mechanistically well-understood. The deprotonated sulfonamide nitrogen (SO₂NH⁻) acts as a strong coordinating ligand to the zinc ion (Zn²⁺) situated at the core of the enzyme's active site. This interaction displaces the zinc-bound water molecule or hydroxide ion, which is essential for the nucleophilic attack on the carbon dioxide substrate, thereby arresting the catalytic cycle.[4]

The pyridine-3-carboxylic acid core of the molecule is anticipated to engage in additional interactions within the active site, influencing both potency and isoform selectivity. The nitrogen atom of the pyridine ring can form hydrogen bonds with amino acid residues, while the carboxylic acid group may also interact with the zinc ion or nearby residues, further anchoring the inhibitor.[3] The specific orientation and interactions of the pyridine ring and its substituents will dictate the inhibitor's affinity for different CA isoforms, which possess subtle but significant variations in their active site architecture.[1]

Figure 1: Proposed binding mode of 6-sulfamoylpyridine-3-carboxylic acid in the carbonic anhydrase active site.

Predicted Enzyme Inhibition Profile

Based on the extensive literature on pyridine-3-sulfonamide derivatives as carbonic anhydrase inhibitors, a representative inhibition profile for 6-sulfamoylpyridine-3-carboxylic acid can be extrapolated.[4][5] It is predicted to be a potent inhibitor of several human carbonic anhydrase isoforms, with a likely preference for the tumor-associated CA IX and XII, and the ubiquitous CA II, while showing weaker inhibition against CA I. The carboxylic acid moiety may enhance binding affinity and potentially modulate the selectivity profile compared to analogs lacking this feature.

Table 1: Predicted Inhibition Constants (Kᵢ) of 6-Sulfamoylpyridine-3-carboxylic Acid Against Key Human Carbonic Anhydrase Isoforms

Enzyme Isoform	Predicted Kᵢ (nM)	Rationale and Supporting Evidence
hCA I	150 - 500	Generally, pyridine-3-sulfonamides show weaker inhibition against hCA I compared to other isoforms.[5]
hCA II	50 - 200	hCA II is a common off-target for many sulfonamide inhibitors; potent inhibition is expected.[5]
hCA IX	15 - 60	The tumor-associated isoform hCA IX is a primary target for many pyridine-3-sulfonamide inhibitors.[5]
hCA XII	10 - 70	Similar to hCA IX, hCA XII is a key tumor-associated isoform often potently inhibited by this class of compounds.[5]

Note: These values are extrapolated based on published data for structurally related pyridine-3-sulfonamides and should be confirmed by empirical testing.

Experimental Validation: Protocols and Methodologies

The following section provides detailed, step-by-step protocols for the experimental determination of the enzyme inhibition profile of 6-sulfamoylpyridine-3-carboxylic acid.

Determination of Inhibition Constants (Kᵢ) using the Stopped-Flow CO₂ Hydrase Assay

The stopped-flow technique is the gold standard for measuring the kinetics of CA-catalyzed CO₂ hydration due to the rapid nature of the reaction.

Principle: The assay measures the change in pH resulting from the CA-catalyzed hydration of CO₂. A pH indicator is used to monitor the proton production, and the initial rate of the reaction is determined. The inhibition constant (Kᵢ) is then calculated from the reaction rates at various inhibitor concentrations.

Figure 2: Experimental workflow for determining Kᵢ using the stopped-flow CO₂ hydrase assay.

Detailed Protocol:

• Reagent Preparation:

  • Buffer: 20 mM HEPES, pH 7.5.

  • pH Indicator: 0.2 mM Phenol Red in the above buffer.

  • Enzyme Solution: Prepare a stock solution of the desired human carbonic anhydrase isoform (e.g., hCA II, hCA IX) in the buffer. The final concentration in the assay is typically in the nanomolar range.

  • Substrate Solution: Prepare CO₂-saturated water by bubbling CO₂ gas through deionized water at 4°C for at least 30 minutes. Maintain on ice.

  • Inhibitor Stock Solution: Prepare a concentrated stock solution of 6-sulfamoylpyridine-3-carboxylic acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain a range of working concentrations.

• Instrumentation and Setup:

  • Use a stopped-flow spectrophotometer equipped with a temperature-controlled cell holder (e.g., 25°C).

  • Set the spectrophotometer to monitor the absorbance of Phenol Red at 557 nm.

• Assay Procedure:

  • Loading Syringes:

    • Load one syringe with the enzyme solution mixed with the pH indicator buffer. For inhibition assays, pre-incubate the enzyme with the desired concentration of the inhibitor for 15 minutes at room temperature before loading.

    • Load the second syringe with the CO₂-saturated water.

  • Data Acquisition:

    • Initiate the reaction by rapidly mixing the contents of the two syringes.

    • Record the change in absorbance over time for a few seconds. The initial, rapid decrease in absorbance corresponds to the enzyme-catalyzed reaction.

    • Perform multiple measurements (e.g., 3-5 "pushes") for each inhibitor concentration and average the results.

  • Controls:

    • Uncatalyzed Reaction: Measure the rate of CO₂ hydration in the absence of the enzyme.

    • No Inhibitor Control: Measure the rate of the enzyme-catalyzed reaction without any inhibitor to determine the maximal velocity (Vₘₐₓ).

• Data Analysis and Kᵢ Determination:

  • Calculate the initial velocity (v₀) of the reaction from the initial linear portion of the absorbance versus time plot for each inhibitor concentration.

  • Determine the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

  • Calculate the inhibition constant (Kᵢ) from the IC₅₀ value using the Cheng-Prusoff equation for competitive inhibition: Kᵢ = IC₅₀ / (1 + [S]/Kₘ) where [S] is the substrate (CO₂) concentration and Kₘ is the Michaelis-Menten constant for the enzyme.

Conclusion and Future Directions

The structural features of 6-sulfamoylpyridine-3-carboxylic acid strongly suggest its role as a potent carbonic anhydrase inhibitor, with a predicted selectivity profile favoring the tumor-associated isoforms hCA IX and XII. The provided mechanistic rationale and extrapolated inhibition data serve as a valuable starting point for further investigation. The detailed experimental protocols outlined in this guide provide a robust framework for the empirical validation of this predicted profile.

Future research should focus on the synthesis and in vitro testing of 6-sulfamoylpyridine-3-carboxylic acid against a broad panel of CA isoforms to definitively establish its potency and selectivity. Subsequent studies could involve co-crystallization with target CA isoforms to elucidate the precise binding interactions at the molecular level. Such data will be invaluable for the structure-based design of next-generation inhibitors with enhanced potency and isoform selectivity, ultimately contributing to the development of novel therapeutics for a range of human diseases.

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The Emergence of 6-Sulfamoylpyridine-3-carboxylic Acid: A Technical Guide to a New Class of Carbonic Anhydrase Inhibitors

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine carboxylic acid scaffold is a cornerstone in medicinal chemistry, valued for its versatile biological activities.[1][2][3] This guide delves into the discovery and development of a specific, highly promising derivative class: 6-sulfamoylpyridine-3-carboxylic acid and its analogs. We will explore the scientific rationale underpinning their design, focusing on their potent inhibitory action against carbonic anhydrase (CA) enzymes—a critical target in oncology and other therapeutic areas. This document provides an in-depth look at the synthesis, structure-activity relationships (SAR), and the mechanistic basis of their biological activity, offering field-proven insights for drug development professionals.

Introduction: Targeting a Fundamental Enzyme Family

Carbonic anhydrases (CAs) are a family of metalloenzymes essential for fundamental physiological processes, including pH regulation and CO₂ homeostasis.[1] They catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons. In the context of cancer, specific CA isoforms, particularly the transmembrane, tumor-associated hCA IX and XII, are overexpressed in response to hypoxia. This overexpression contributes to the acidification of the tumor microenvironment, promoting tumor progression, metastasis, and resistance to therapy. Consequently, the development of potent and selective CA inhibitors has become a significant focus in modern drug discovery.[4][5]

The sulfonamide group (-SO₂NH₂) is the quintessential zinc-binding group for CA inhibitors, forming the basis of many clinically used drugs.[6][7] The discovery that incorporating this pharmacophore into a pyridine-3-carboxylic acid scaffold could yield highly potent and selective inhibitors marks a significant advancement in the field. The pyridine ring offers a versatile platform for chemical modification, allowing for the fine-tuning of physicochemical properties and target engagement.[2] The carboxylic acid moiety can enhance solubility and provides an additional point of interaction within the enzyme's active site.[1][8]

Synthetic Pathways to Pyridine-Based Sulfonamides

The synthesis of 6-sulfamoylpyridine-3-carboxylic acid and its analogs generally follows a convergent strategy, leveraging well-established organic chemistry principles. The core challenge lies in the controlled introduction of the sulfamoyl and carboxyl groups onto the pyridine ring.

General Synthesis Workflow

A representative synthetic route involves the construction of the substituted pyridine ring, followed by the elaboration of the key functional groups. The following workflow illustrates a common approach.

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An In-depth Technical Guide to 6-Sulfamoylpyridine-3-carboxylic Acid and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Pharmacophore of Sulfamoyl-Substituted Pyridine Carboxylic Acids

The pyridine carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] Its derivatives exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The introduction of a sulfamoyl group (-SO₂NH₂) into this versatile scaffold can significantly modulate its physicochemical and pharmacological properties. The sulfamoyl moiety, a known pharmacophore in various drugs, can enhance binding to biological targets through hydrogen bonding and improve pharmacokinetic profiles. This guide provides a comprehensive technical overview of 6-sulfamoylpyridine-3-carboxylic acid, a representative of this promising class of compounds. Due to the limited direct literature on this specific molecule, this guide will also draw upon data from closely related analogs to present a holistic and predictive perspective on its synthesis, properties, and potential applications.

Core Chemical Attributes

The fundamental structure of 6-sulfamoylpyridine-3-carboxylic acid combines the acidic carboxylic acid group at the 3-position with a sulfamoyl group at the 6-position of the pyridine ring. This arrangement of functional groups is expected to confer a unique set of properties relevant to drug design and development.

Physicochemical Properties (Predicted)

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₆H₆N₂O₄S	Based on chemical structure
Molecular Weight	202.19 g/mol	Based on chemical structure
Appearance	White to off-white solid	Typical for small organic molecules
Melting Point	>200 °C (with decomposition)	High melting points are characteristic of related compounds like 6-mercaptopyridine-3-carboxylic acid (260-262 °C)[4]
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF), sparingly soluble in water	The presence of both polar (carboxylic acid, sulfamoyl) and aromatic groups suggests this solubility profile.
Acidity (pKa)	Two pKa values are expected, one for the carboxylic acid and one for the sulfamoyl group.	The carboxylic acid pKa will be in the acidic range, while the sulfamoyl group will be weakly acidic.

Synthesis and Chemical Reactivity

A plausible synthetic route to 6-sulfamoylpyridine-3-carboxylic acid can be proposed based on established methods for the synthesis of substituted pyridine carboxylic acids.[5][6] A common strategy involves the oxidation of a suitable precursor, such as a substituted quinoline or an alkyl-substituted pyridine.

Proposed Synthetic Pathway

A potential pathway could start from a readily available precursor like 6-chloro-3-methylpyridine. This pathway involves the introduction of the sulfamoyl group followed by oxidation of the methyl group to a carboxylic acid.

Caption: Proposed two-step synthesis of 6-sulfamoylpyridine-3-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 6-Sulfamoyl-3-methylpyridine

• Sulfonation: 6-Chloro-3-methylpyridine is heated with an aqueous solution of sodium sulfite to yield sodium 3-methylpyridine-6-sulfonate.

• Chlorosulfonation: The resulting sulfonate salt is treated with a mixture of phosphorus pentachloride and phosphorus oxychloride to form 3-methylpyridine-6-sulfonyl chloride.

• Amination: The sulfonyl chloride is then carefully reacted with aqueous ammonia to produce 6-sulfamoyl-3-methylpyridine. The product can be purified by recrystallization.

Step 2: Oxidation to 6-Sulfamoylpyridine-3-carboxylic acid

• Oxidation: 6-Sulfamoyl-3-methylpyridine is dissolved in a suitable solvent (e.g., aqueous pyridine) and treated with a strong oxidizing agent such as potassium permanganate or nitric acid.[5][6] The reaction mixture is heated to drive the oxidation of the methyl group to a carboxylic acid.

• Workup and Isolation: After the reaction is complete, the mixture is cooled, and any manganese dioxide (if using KMnO₄) is filtered off. The filtrate is then acidified to precipitate the 6-sulfamoylpyridine-3-carboxylic acid. The crude product can be purified by recrystallization from a suitable solvent like ethanol or water.

Potential Biological Activity and Therapeutic Applications

While direct biological data for 6-sulfamoylpyridine-3-carboxylic acid is scarce, the known activities of its structural analogs provide strong indications of its therapeutic potential.

Anti-HIV Activity

Derivatives of 6-sulfamoyl-4-oxoquinoline-3-carboxylic acid have been synthesized and screened for their inhibitory activity against HIV integrase.[7] This suggests that the 6-sulfamoylpyridine-3-carboxylic acid core may serve as a crucial pharmacophore for interacting with the active site of this viral enzyme. The sulfamoyl group can act as a key hydrogen bond donor and acceptor, mimicking interactions of the native substrate.

Caption: Proposed mechanism of HIV integrase inhibition.

Antimicrobial Potential

The pyridine carboxylic acid scaffold is present in many antimicrobial agents.[3] The introduction of a sulfamoyl group, which is a key feature of sulfonamide antibiotics, could lead to compounds with dual mechanisms of action or enhanced potency. Further derivatization of the carboxylic acid or the sulfamoyl nitrogen could yield a library of compounds for antimicrobial screening.

Enzyme Inhibition

Pyridine carboxylic acid derivatives are known to inhibit various enzymes.[1] The specific substitution pattern of 6-sulfamoylpyridine-3-carboxylic acid makes it a candidate for targeting enzymes where the sulfamoyl group can interact with the active site, for instance, as a zinc-binding group in metalloenzymes.

Conclusion and Future Directions

6-Sulfamoylpyridine-3-carboxylic acid represents an intriguing, yet underexplored, chemical entity with significant potential in drug discovery. Based on the established biological activities of related compounds, it is a promising scaffold for the development of novel anti-HIV, antimicrobial, and enzyme-inhibiting agents. The proposed synthetic route offers a viable strategy for its preparation, enabling further investigation into its chemical and biological properties. Future research should focus on the definitive synthesis and characterization of this compound, followed by a thorough evaluation of its biological activity against a panel of relevant targets. The insights gained from such studies will be invaluable for unlocking the full therapeutic potential of this and other sulfamoyl-substituted pyridine carboxylic acids.

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A Technical Guide to the Theoretical and Computational Modeling of 6-Sulfamoylpyridine-3-carboxylic Acid

Abstract

This technical guide provides an in-depth exploration of the theoretical and computational methodologies applied to the study of 6-Sulfamoylpyridine-3-carboxylic acid. This molecule, integrating the pharmacologically significant sulfonamide and pyridine carboxylic acid moieties, presents a compelling candidate for rational drug design. We delve into the foundational principles and practical applications of quantum mechanical calculations, molecular docking, Quantitative Structure-Activity Relationship (QSAR) modeling, and in silico ADMET profiling. This document is structured to serve as a comprehensive resource for researchers, computational chemists, and drug development professionals, offering not only procedural workflows but also the strategic rationale behind their implementation. By elucidating the molecule's structural, electronic, and interactive properties, we aim to provide a robust computational framework for guiding its future synthesis, optimization, and biological evaluation.

Chapter 1: Introduction to 6-Sulfamoylpyridine-3-carboxylic Acid

Chemical Structure and Properties

6-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic organic compound featuring a pyridine ring substituted with both a carboxylic acid group at the 3-position and a sulfonamide group at the 6-position. This unique arrangement of functional groups dictates its physicochemical properties, including its hydrogen bonding capacity, acidity, and potential for coordinating with metallic ions.

Property	Value
IUPAC Name	6-(Aminosulfonyl)pyridine-3-carboxylic acid
Molecular Formula	C₆H₆N₂O₄S
Molecular Weight	202.19 g/mol
Canonical SMILES	C1=CC(=C(N=C1S(=O)(=O)N)C(=O)O)

Significance in Medicinal Chemistry

The structural framework of 6-Sulfamoylpyridine-3-carboxylic acid is a composite of two highly valued pharmacophores.

• Sulfonamides: This functional group is a cornerstone of medicinal chemistry, present in a wide array of FDA-approved drugs.[1] Sulfonamides are known for their antibacterial, anti-inflammatory, and anticancer activities, often acting as inhibitors of enzymes like carbonic anhydrase and dihydropteroate synthase.[2][3]

• Pyridine Carboxylic Acids: Isomers of pyridine carboxylic acid are precursors to numerous therapeutic agents used to treat conditions ranging from tuberculosis and cancer to diabetes and hypertension.[4][5] Their ability to participate in various non-covalent interactions makes them effective scaffolds for engaging with biological targets.

The combination of these two groups suggests that 6-Sulfamoylpyridine-3-carboxylic acid and its derivatives are promising candidates for enzyme inhibition and other therapeutic applications, making them prime subjects for computational investigation.

Rationale for Theoretical and Computational Studies

Theoretical and computational chemistry offers a powerful, resource-efficient alternative to traditional trial-and-error discovery. These methods allow us to:

• Predict Molecular Properties: Elucidate the fundamental electronic and structural characteristics of a molecule before its synthesis.

• Understand Mechanism of Action: Simulate interactions with biological targets to hypothesize binding modes and affinities.

• Guide Rational Design: Identify key structural features responsible for biological activity, enabling the targeted design of more potent and selective derivatives.

• Prioritize Candidates: Screen virtual libraries of compounds and predict their druglikeness, focusing laboratory efforts on the most promising candidates.

This guide will detail the core computational workflows used to achieve these objectives for 6-Sulfamoylpyridine-3-carboxylic acid.

Chapter 2: Quantum Mechanical Investigations

Quantum mechanical methods, particularly Density Functional Theory (DFT), are indispensable for accurately describing the electronic structure and predicting the properties of a molecule from first principles.

Foundational Principles of Density Functional Theory (DFT)

DFT is a computational method that calculates the electronic structure of a system based on its electron density, rather than the complex many-electron wavefunction. This approach provides a remarkable balance of computational efficiency and accuracy, making it the workhorse for quantum chemical calculations in drug discovery. A common and reliable implementation involves the B3LYP functional with a Pople-style basis set like 6-311++G(d,p), which has been shown to provide accurate geometries and electronic properties for similar heterocyclic systems.[6][7]

Geometric Optimization and Structural Analysis

The first step in any theoretical study is to determine the most stable three-dimensional conformation of the molecule, corresponding to the minimum energy on its potential energy surface.

• Input Structure Generation: Build the 3D structure of 6-Sulfamoylpyridine-3-carboxylic acid using molecular modeling software (e.g., Avogadro, ChemDraw).

• Computational Setup:

  • Select a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Define the calculation type as "Optimization + Frequency".

  • Specify the method and basis set, for example, B3LYP/6-311++G(d,p).

  • Define the molecular charge (0) and spin multiplicity (singlet).

• Execution: Submit the calculation to a high-performance computing resource.

• Validation: Upon completion, verify that the optimization has converged. Crucially, check the results of the frequency calculation: a true energy minimum is confirmed by the absence of any imaginary frequencies.[8]

The optimized geometry provides precise predictions of bond lengths, bond angles, and dihedral angles, which can be compared with experimental X-ray crystallography data where available.[9]

Electronic Properties and Reactivity Descriptors

Once the geometry is optimized, a wealth of electronic information can be extracted to understand the molecule's reactivity and potential interaction sites.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO energy relates to the ability to donate an electron, while the LUMO energy relates to the ability to accept one. The HOMO-LUMO energy gap (ΔE) is a critical indicator of molecular stability; a larger gap implies higher stability and lower reactivity.[6][9]

• Molecular Electrostatic Potential (MEP): The MEP is a color-coded map of the electrostatic potential on the molecule's surface. It visually identifies regions of positive and negative potential, which are indicative of sites for electrophilic and nucleophilic attack, respectively. Red/yellow regions (negative potential) are typically found around electronegative atoms like oxygen and are favorable for electrophilic attack, while blue regions (positive potential) are found near hydrogen atoms and are susceptible to nucleophilic attack.[9][10]

Parameter	Predicted Value (Illustrative)	Significance
HOMO Energy	-7.2 eV	Electron-donating ability
LUMO Energy	-2.1 eV	Electron-accepting ability
Energy Gap (ΔE)	5.1 eV	Chemical stability and reactivity
Dipole Moment	4.5 Debye	Overall molecular polarity

Visualization: DFT Analysis Workflow

Caption: Workflow for DFT-based molecular property prediction.

Chapter 3: Molecular Modeling in Drug Discovery

While DFT provides insights into the intrinsic properties of the ligand, molecular modeling techniques are used to predict how it interacts with a specific biological target, such as a protein or enzyme.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred binding mode and affinity of a ligand to a receptor. It involves sampling a vast number of orientations and conformations of the ligand within the receptor's binding site and scoring them to identify the most stable complex.[11][12]

• Receptor Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Using software like UCSF Chimera or PyMOL, remove non-essential components such as water molecules, co-solvents, and co-crystallized ligands.

  • Add polar hydrogen atoms and assign partial charges (e.g., using Gasteiger charges).

• Ligand Preparation:

  • Use the DFT-optimized 3D structure of 6-Sulfamoylpyridine-3-carboxylic acid.

  • Assign partial charges and define rotatable bonds.

• Grid Box Generation:

  • Define a three-dimensional grid box that encompasses the entire binding site of the receptor. The location is often centered on the position of a known co-crystallized inhibitor.

• Docking Execution:

  • Use a docking program (e.g., AutoDock Vina). The software will systematically place the ligand in the grid box, evaluating millions of potential poses.

  • The program scores each pose based on a scoring function that estimates the binding free energy (ΔG).

• Results Analysis:

  • Analyze the top-ranked poses. The pose with the lowest binding energy (most negative value) is considered the most probable binding mode.

  • Visualize the ligand-receptor complex to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and salt bridges.[11][13]

Parameter	Predicted Value	Interpretation
Binding Energy	-7.8 kcal/mol	A strong predicted binding affinity.
Key H-Bond Interactions	Thr199, Thr200	The sulfonamide group often forms critical hydrogen bonds with these residues in the active site.
Hydrophobic Contacts	Val121, Leu198	The pyridine ring engages in favorable hydrophobic interactions within the pocket.
Coordination	Zn²⁺ ion	The deprotonated sulfonamide nitrogen is predicted to coordinate with the catalytic zinc ion.

Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling is a statistical approach used to develop a mathematical relationship between the chemical structures of a series of compounds and their biological activities.[14] This allows for the prediction of activity for new, unsynthesized compounds. The core principle is that variations in a molecule's structural or physicochemical properties (described by numerical "descriptors") are responsible for the variations in its biological effects.[2][15]

Caption: A typical workflow for structure-based molecular docking.

Caption: The process of developing a predictive QSAR model.

Chapter 4: ADMET and Druglikeness Prediction

A potent molecule is not necessarily a good drug. It must also possess favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. In silico models are now routinely used to predict these properties early in the discovery process.

Key Druglikeness and ADMET Parameters

• Lipinski's Rule of Five: A set of simple physicochemical parameters that help evaluate druglikeness and determine if a compound has properties that would make it a likely orally active drug in humans.

• Pharmacokinetics: Predictions include properties like gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeability, and interaction with Cytochrome P450 (CYP) enzymes, which are crucial for metabolism.

• Physicochemical Properties: Parameters such as the octanol-water partition coefficient (LogP), topological polar surface area (TPSA), and aqueous solubility are critical determinants of a drug's behavior in vivo.

This data is generated using predictive models (e.g., SwissADME) and serves as an illustrative guide.

Parameter	Predicted Value	Guideline/Interpretation
Molecular Weight	202.19 g/mol	< 500 (Lipinski's Rule Compliant)
LogP (Consensus)	-0.85	< 5 (Lipinski's Rule Compliant)
H-Bond Donors	3	≤ 5 (Lipinski's Rule Compliant)
H-Bond Acceptors	5	≤ 10 (Lipinski's Rule Compliant)
TPSA	109.2 Ų	< 140 Ų (Good for cell permeability)
GI Absorption	High	Likely to be well-absorbed from the gut.
BBB Permeant	No	Unlikely to cross the blood-brain barrier.
CYP2D6 Inhibitor	No	Low risk of drug-drug interactions via this isoform.

Chapter 5: Conclusion and Future Directions

The theoretical and computational study of 6-Sulfamoylpyridine-3-carboxylic acid provides a comprehensive, multi-faceted understanding of its potential as a drug candidate. DFT calculations reveal its intrinsic electronic structure and reactivity, while molecular docking and QSAR modeling place this knowledge within the context of specific biological targets. Early in silico ADMET profiling further refines its prospects as a viable therapeutic agent.

The insights gained from these computational studies form a strong foundation for future work, which should include:

• Chemical Synthesis: Laboratory synthesis of 6-Sulfamoylpyridine-3-carboxylic acid and a focused library of its derivatives.

• Experimental Validation: In vitro biological assays against predicted targets (e.g., carbonic anhydrase) to validate the docking and QSAR predictions.

• Iterative Design: Using the initial experimental results to refine the computational models and design a second generation of compounds with improved potency and ADMET properties, thus completing the drug design cycle.

By integrating these computational and experimental efforts, the path from a molecule on a screen to a potential clinical candidate can be navigated with greater precision and efficiency.

References

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• PubMed. (2000). A Quantitative Structure-Activity Relationship Study on Some aromatic/heterocyclic Sulfonamides and Their Charged Derivatives Acting as Carbonic Anhydrase Inhibitors.
• ResearchGate. (2016). A DFT and QSAR Study of Several Sulfonamide Derivatives in Gas and Solvent.
• Springer. In silico research on new sulfonamide derivatives as BRD4 inhibitors targeting acute myeloid leukemia using various computational techniques including 3D-QSAR, HQSAR, molecular docking, ADME/Tox, and molecular dynamics.
• PubMed Central. Anticancer activity and QSAR study of sulfur-containing thiourea and sulfonamide derivatives.
• MDPI. (2022). Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies.
• Royal Society of Chemistry. (2021). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid.
• PubMed. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors.
• ResearchGate. (2025). Synthesis, crystal structure and DFT study of N -(6-sulfamoylpyridin-3-yl)acetamide.
• PubMed Central. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors.
• PubMed Central. (2025). Synthesis of 3-Carboxy-6-sulfamoylquinolones and Mefloquine-Based Compounds as Panx1 Blockers: Molecular Docking, Electrophysiological and Cell Culture Studies.
• ResearchGate. (2025). Synthesis of 6-sulfamoyl-4-oxoquinoline-3-carboxylic acid derivatives as integrase antagonists with anti-HIV activity.
• PubMed Central. (2025). Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents.
• SciSpace. (2022). Synthesis, structure, hirshfeld surface analysis, non- covalent interaction, and in silico studies of 4- hydroxy-1-[(4-nitrophenyl)sulphonyl]pyrrolidine-2- carboxyllic acid.
• MDPI. (2022). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives.
• PubMed Central. (2021). 2-Amino-3,5-dicarbonitrile-6-sulfanylpyridines: synthesis and multiple biological activity – a review.
• ResearchGate. Spectroscopic investigations, DFT calculations, molecular docking and MD simulations of 3-[(4-Carboxyphenyl) carbamoyl]-4-hydroxy-2-oxo-1, 2-dihydroxy quinoline-6-carboxylic acid.

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An In-depth Technical Guide to the Physicochemical Characteristics of 6-Sulfamoylpyridine-3-carboxylic acid

Foreword: Navigating the Landscape of Preclinical Physicochemical Characterization

In the realm of drug discovery and development, a thorough understanding of a molecule's physicochemical properties is not merely a preliminary step but the very foundation upon which successful therapeutic agents are built. These characteristics govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and efficacy. This guide provides a comprehensive technical overview of the key physicochemical parameters of 6-Sulfamoylpyridine-3-carboxylic acid, a heterocyclic compound with structural motifs of interest in medicinal chemistry.

Given the nascent stage of research into this specific molecule, this document integrates robust theoretical predictions with established experimental protocols. The methodologies detailed herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a practical framework for the empirical determination of these critical properties. Our approach emphasizes the causality behind experimental choices, ensuring that the reader not only understands how to measure a property but why a particular method is scientifically sound and relevant to the broader context of pharmaceutical development.

Molecular Structure and Key Functional Groups

6-Sulfamoylpyridine-3-carboxylic acid is a pyridine derivative characterized by the presence of a carboxylic acid group at the 3-position and a sulfonamide group at the 6-position. The interplay of these functional groups—the acidic carboxylic acid, the acidic sulfonamide, and the basic pyridine ring—dictates its ionization behavior, polarity, and potential for intermolecular interactions.

Caption: Workflow for LogD determination by the shake-flask method.

Aqueous Solubility

Aqueous solubility is a fundamental property that affects a drug's dissolution rate and absorption. Poor solubility is a major hurdle in drug development.

Predicted Aqueous Solubility:

Given the presence of multiple polar and ionizable groups, 6-Sulfamoylpyridine-3-carboxylic acid is predicted to have moderate to good aqueous solubility, particularly at pH values where the carboxylic acid is deprotonated.

pH Condition	Predicted Solubility	Rationale
Acidic (pH < 2)	Lower	The carboxylic acid is protonated, reducing its contribution to solubility.
Neutral (pH 7.4)	Higher	The carboxylic acid is deprotonated, forming a more soluble carboxylate salt.

Note: The presence of the sulfonamide group also contributes to its overall polarity and potential for hydrogen bonding with water.

Experimental Protocol: Equilibrium Solubility Determination

Principle: An excess of the solid compound is equilibrated with an aqueous buffer at a specific pH and temperature. The concentration of the dissolved compound in the saturated solution is then determined.

Materials:

• 6-Sulfamoylpyridine-3-carboxylic acid (solid)

• Aqueous buffers at various pH values (e.g., 2.0, 7.4)

• Vials with screw caps

• Shaking incubator or rotator

• Syringe filters (e.g., 0.22 µm)

• HPLC with a suitable column and detector

Procedure:

• Sample Preparation: Add an excess amount of solid 6-Sulfamoylpyridine-3-carboxylic acid to vials containing the desired aqueous buffer.

• Equilibration: Tightly cap the vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-72 hours) to reach equilibrium.

• Sample Collection and Filtration: Withdraw a sample of the suspension and immediately filter it through a syringe filter to remove any undissolved solid.

• Dilution and Quantification: Dilute the filtrate with an appropriate solvent and determine the concentration of the dissolved compound using a validated HPLC method.

• Verification of Equilibrium: It is advisable to take samples at multiple time points (e.g., 24, 48, and 72 hours) to ensure that the concentration has reached a plateau, confirming that equilibrium has been established.

Melting Point

The melting point is a fundamental physical property that provides an indication of a compound's purity and the strength of its crystal lattice.

Predicted Melting Point:

Based on structurally related compounds, such as 6-Sulfamoyl-pyridine-2-carboxylic acid methyl ester which has a melting point of 177-179 °C, 6-Sulfamoylpyridine-3-carboxylic acid is expected to have a relatively high melting point, likely above 200°C, due to the potential for strong intermolecular hydrogen bonding and ionic interactions in the solid state.

[1]#### Experimental Protocol: Capillary Melting Point Determination

Principle: A small amount of the powdered sample is heated in a capillary tube, and the temperature range over which the solid melts to a liquid is observed. A sharp melting range is indicative of high purity.

[2]Materials:

• 6-Sulfamoylpyridine-3-carboxylic acid (dry, powdered)

• Capillary tubes (sealed at one end)

• Melting point apparatus

Procedure:

• Sample Loading: Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the sample rapidly to about 20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute. 4[3]. Observation: Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid particle melts (the completion of melting). This range is the melting point.

Spectral Characteristics

Spectroscopic data is essential for the structural elucidation and confirmation of a synthesized compound.

Predicted Spectral Data:

• ¹H NMR:

  • The protons on the pyridine ring are expected to appear in the aromatic region (δ 7.0-9.0 ppm).

  • The carboxylic acid proton will be a broad singlet at a downfield chemical shift (δ 10-13 ppm). [4] * The sulfonamide protons (NH₂) will likely appear as a broad singlet.

• ¹³C NMR:

  • The carbonyl carbon of the carboxylic acid is expected in the range of δ 160-180 ppm. [4] * The carbons of the pyridine ring will appear in the aromatic region.

• IR Spectroscopy:

  • A broad O-H stretch from the carboxylic acid will be present around 2500-3300 cm⁻¹.

  • A strong C=O stretch from the carboxylic acid will be observed around 1700 cm⁻¹.

  • The S=O stretches of the sulfonamide group will appear as two strong bands in the regions of 1350-1300 cm⁻¹ (asymmetric) and 1180-1160 cm⁻¹ (symmetric). [5] * N-H stretches from the sulfonamide will be present around 3300-3200 cm⁻¹.

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the key physicochemical characteristics of 6-Sulfamoylpyridine-3-carboxylic acid, grounded in theoretical predictions and established experimental methodologies. While direct experimental data for this specific molecule is currently unavailable, the presented framework offers a robust starting point for its empirical characterization.

For researchers and drug development professionals, the next critical step is the experimental validation of these predicted properties. The protocols detailed herein provide a clear path for obtaining reliable data on pKa, LogD, solubility, and melting point. Such data will be invaluable for building accurate structure-activity relationships and for guiding the optimization of this and related compounds in the pursuit of novel therapeutic agents. The synthesis and subsequent characterization of 6-Sulfamoylpyridine-3-carboxylic acid will undoubtedly provide a wealth of information, contributing to the broader understanding of how this particular combination of functional groups influences the all-important physicochemical properties that underpin drug efficacy.

References

• Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. (2021). CrystEngComm, 23(11), 2134-2146. [Link]

• 2-(Carboxymethylsulfanyl)pyridine-3-carboxylic acid monohydrate. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Computational Estimation of the Acidities of Pyrimidines and Related Compounds. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• 20.8: Spectroscopy of Carboxylic Acids and Nitriles. (2025). Chemistry LibreTexts. [Link]

• Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Computational methodology for solubility prediction: Application to the sparingly soluble solutes. (2017). Semantic Scholar. [Link]

• Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents. (2025). National Center for Biotechnology Information. [Link]

• Prediction of pKa values using the PM6 semiempirical method. (2016). ResearchGate. [Link]

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• LogP / LogD shake-flask method. (2024). Protocols.io. [Link]

• Hydrogen bonding between pyridine and carboxylic acid. a¹H NMR spectra... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. (n.d.). Optibrium. Retrieved January 17, 2026, from [Link]

• Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. [Link]

• Computational methodology for solubility prediction: Application to sparingly soluble organic/inorganic materials. (n.d.). OUCI. Retrieved January 17, 2026, from [Link]

• Syntheses, activity and modeling studies of 3- and 4-(sulfo- and sulfonamidoalkyl)pyridine and piperidine-2-carboxylic acid derivatives as analogs of NMDA receptor antagonists. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• 3-PYRIDINECARBOXYLIC ACID 6-AMINO-2,3,4,5-TETRAHYDRO-4-METHYL-,TRANS-,3-PYRIDINECARBOXYLIC ACID 6-AMINO-2-METHOXY-,ETHYL ESTER Suppliers & Manufacturers. (n.d.). Chemical Register. Retrieved January 17, 2026, from [Link]

• Toward Physics-Based Solubility Computation for Pharmaceuticals to Rival Informatics. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and characterization of pyridine-3-carboxylic acid hexamolybdochromate (С6H5NO2)2[H3O]4[CrMo6O18(OH)6].4Н2О. (2025). ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of 6-Sulfamoylpyridine-3-carboxylic Acid

For: Researchers, scientists, and drug development professionals.

Abstract and Introduction

6-Sulfamoylpyridine-3-carboxylic acid is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its structure, featuring a pyridine core functionalized with both a carboxylic acid and a sulfonamide group, makes it a key intermediate for the synthesis of a diverse range of biologically active compounds, including enzyme inhibitors and receptor modulators. The strategic placement of a hydrogen bond-donating sulfonamide and an acidic carboxylic acid group on a rigid pyridine scaffold allows for multifaceted interactions with biological targets.

This guide provides a detailed, step-by-step protocol for the synthesis of 6-sulfamoylpyridine-3-carboxylic acid, starting from the commercially available precursor, 6-aminopyridine-3-carboxylic acid. The synthetic strategy hinges on a classic and robust transformation: a Sandmeyer-type reaction to convert the aromatic amine into a sulfonyl chloride, followed by amination to yield the target sulfonamide. This protocol is designed to be a self-validating system, with explanations for the causality behind experimental choices and checkpoints for ensuring reaction progression.

Overall Synthetic Strategy

The synthesis is a three-step process commencing with 6-aminopyridine-3-carboxylic acid. The core of this protocol is the conversion of the 6-amino group into the 6-sulfamoyl group.

• Diazotization: The primary aromatic amine at the 6-position is converted into a diazonium salt using sodium nitrite in an acidic medium. This is a critical activation step.

• Sulfonyl Chloride Formation: The diazonium salt is then subjected to a copper-catalyzed reaction with sulfur dioxide to form the intermediate 6-(chlorosulfonyl)pyridine-3-carboxylic acid.

• Amination: The highly reactive sulfonyl chloride intermediate is treated with aqueous ammonia to furnish the final product, 6-sulfamoylpyridine-3-carboxylic acid.

The workflow is visualized in the diagram below.

Diagram 1: Synthetic workflow for 6-sulfamoylpyridine-3-carboxylic acid.

Materials and Reagents

Proper preparation and handling of all materials are paramount for the success and safety of the synthesis. All reagents should be of analytical grade or higher.

Reagent/Material	Formula	MW ( g/mol )	CAS No.	Key Properties & Handling Notes
6-Aminopyridine-3-carboxylic acid	C₆H₆N₂O₂	138.12	3167-49-5	Starting material. Store in a cool, dry place.
Sodium Nitrite	NaNO₂	69.00	7632-00-0	Oxidizer. Toxic. Handle with care. Prepare solutions fresh.
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Corrosive. Use in a fume hood with appropriate PPE.
Sulfur Dioxide	SO₂	64.07	7446-09-5	Toxic gas. Use in a well-ventilated fume hood. Can be sourced from a cylinder or a surrogate like DABSO.[1]
Copper(I) Chloride	CuCl	98.99	7758-89-6	Catalyst. Air and moisture sensitive.
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7	Corrosive. Use in a fume hood.
Ammonium Hydroxide (conc.)	NH₄OH	35.04	1336-21-6	Corrosive, strong odor. Use in a fume hood.
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Extremely flammable. Use in a well-ventilated area away from ignition sources.
Deionized Water	H₂O	18.02	7732-18-5	Used for solutions and washing.

Step-by-Step Experimental Protocol

Safety Precaution: This protocol involves corrosive acids, toxic reagents, and potentially unstable intermediates (diazonium salts). All steps must be performed in a certified chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is mandatory.

Part 1: Preparation of the Diazonium Salt Solution

Expertise & Rationale: Diazotization is the conversion of a primary aromatic amine to a diazonium salt.[2] This reaction is highly exothermic and the resulting diazonium salt is thermally unstable, readily decomposing to release nitrogen gas. Therefore, maintaining a low temperature (0–5 °C) is critical to prevent premature decomposition and the formation of unwanted side products. An excess of mineral acid is used to prevent the coupling of the diazonium salt with the unreacted starting amine.

1.1. In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, suspend 6.9 g (50 mmol) of 6-aminopyridine-3-carboxylic acid in 50 mL of deionized water.

1.2. Cool the suspension to 0 °C in an ice-salt bath.

1.3. Slowly add 15 mL of concentrated hydrochloric acid (approx. 180 mmol) to the stirred suspension. Maintain the temperature below 5 °C during the addition. The starting material should dissolve to form the hydrochloride salt.

1.4. In a separate beaker, dissolve 3.8 g (55 mmol, 1.1 eq) of sodium nitrite in 15 mL of deionized water and cool the solution to 0 °C.

1.5. Add the cold sodium nitrite solution dropwise to the amine hydrochloride suspension over 30-45 minutes via the dropping funnel. Crucial: Ensure the internal temperature does not rise above 5 °C. Vigorous stirring is essential.

1.6. After the addition is complete, stir the resulting pale-yellow solution/slurry at 0–5 °C for an additional 30 minutes.

1.7. Validation Check: Confirm the presence of excess nitrous acid by testing a drop of the reaction mixture on potassium iodide-starch paper (a blue-black color indicates a positive test). If the test is negative, add a small amount of the nitrite solution until a positive test is maintained for at least 5 minutes. To quench any significant excess of nitrous acid, a small amount of sulfamic acid can be added until the KI-starch test is negative.

Part 2: Synthesis of 6-(Chlorosulfonyl)pyridine-3-carboxylic Acid

Expertise & Rationale: This step is a modified Sandmeyer reaction, a radical-nucleophilic aromatic substitution.[3] The diazonium salt reacts with sulfur dioxide in the presence of a copper(I) catalyst to form a sulfonyl radical, which is then trapped by chloride to yield the sulfonyl chloride.[4] Acetic acid is often used as a co-solvent to maintain homogeneity.

2.1. In a separate 500 mL flask, prepare a saturated solution of sulfur dioxide in 100 mL of glacial acetic acid. This can be achieved by bubbling SO₂ gas through the acetic acid at room temperature until the weight gain corresponds to approximately 12.8 g (200 mmol) of SO₂. Alternatively, a stable SO₂ surrogate such as DABSO can be used.[1]

2.2. Add 1.0 g (10 mmol) of copper(I) chloride to the SO₂/acetic acid solution and stir to form the catalyst complex.

2.3. Cool the catalyst solution to room temperature.

2.4. Slowly and carefully, add the cold diazonium salt solution from Part 1 to the catalyst solution over approximately 1 hour. Foaming and evolution of nitrogen gas will be observed. Control the rate of addition to manage the effervescence.

2.5. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours, or until the gas evolution ceases.

Part 3: Amination and Isolation of 6-Sulfamoylpyridine-3-carboxylic Acid

Expertise & Rationale: Aryl sulfonyl chlorides are highly reactive electrophiles. They readily react with nucleophiles like ammonia to form stable sulfonamides.[5] The reaction is performed at low temperature to control the exothermicity. A large excess of ammonia is used both as the nucleophile and as a base to neutralize the HCl byproduct generated during the reaction.

3.1. Cool the reaction mixture from Part 2 in an ice bath.

3.2. Very slowly and cautiously, pour the reaction mixture onto 200 g of crushed ice contained in a 1 L beaker. This step hydrolyzes any remaining diazonium salt and precipitates the crude sulfonyl chloride intermediate.

3.3. Filter the resulting solid under vacuum and wash it with a small amount of ice-cold water. Do not allow the crude sulfonyl chloride to dry completely , as it can be unstable.

3.4. Immediately transfer the damp solid intermediate into a beaker containing 100 mL of concentrated ammonium hydroxide, pre-cooled to 0 °C in an ice bath.

3.5. Stir the mixture vigorously. The solid will gradually react and dissolve. Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and continue stirring at room temperature for an additional 2 hours.

3.6. Work-up and Purification: a. Cool the reaction mixture back to 0 °C in an ice bath. b. Carefully acidify the solution to pH 2-3 by the slow, dropwise addition of concentrated hydrochloric acid. This step protonates the carboxylic acid and neutralizes excess ammonia, causing the product to precipitate. c. Stir the resulting thick white suspension at 0 °C for 30 minutes to ensure complete precipitation. d. Isolate the solid product by vacuum filtration. e. Wash the filter cake thoroughly with two 50 mL portions of cold deionized water to remove ammonium salts, followed by one 30 mL portion of cold diethyl ether to aid in drying. f. Dry the white solid product in a vacuum oven at 50-60 °C to a constant weight.

Part 4: Characterization

Trustworthiness: The identity and purity of the final product must be rigorously confirmed. A self-validating protocol requires confirmation that the target molecule was indeed synthesized.

4.1. Appearance: White to off-white crystalline solid.

4.2. Melting Point: Determine the melting point and compare it with literature values.

4.3. Spectroscopic Analysis:

• ¹H NMR: Confirm the presence of the pyridine ring protons and the sulfonamide protons (-SO₂NH₂). The spectrum should be consistent with the structure of 6-sulfamoylpyridine-3-carboxylic acid.
• ¹³C NMR: Confirm the number of unique carbon atoms corresponding to the structure.
• Mass Spectrometry (MS): Determine the molecular weight and confirm it matches the calculated value (218.19 g/mol ).
• Infrared Spectroscopy (IR): Identify characteristic peaks for the sulfonamide (S=O stretches), carboxylic acid (C=O and O-H stretches), and N-H groups.

References

• Amination of the p-acetaminobenzene sulfonyl chloride. (n.d.). University of Missouri–St. Louis, Department of Chemistry. Available at: [Link]

• Diazotisation. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Dunn, P. J., et al. (2005). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 9(1), 95-99. Available at: [Link]

• Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. Available at: [Link]

• Sandmeyer reaction. (2024). In Wikipedia. Available at: [Link]

• Tariq, R., et al. (2022). Recent trends in the chemistry of Sandmeyer reaction: a review. RSC Advances, 12(39), 25191-25213. Available at: [Link]

• Willis, M. C., et al. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. Available at: [Link]

• Sandmeyer Reaction. (n.d.). Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diazotisation [organic-chemistry.org]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. alrasheedcol.edu.iq [alrasheedcol.edu.iq]

Application Note: High-Purity Refinement of 6-Sulfamoylpyridine-3-carboxylic Acid via Recrystallization

Introduction

6-Sulfamoylpyridine-3-carboxylic acid is a pivotal building block in contemporary drug discovery and development. Its unique trifunctional structure, featuring a pyridine core, a carboxylic acid, and a sulfonamide group, makes it an essential intermediate in the synthesis of a variety of pharmacologically active agents. The purity of this intermediate is paramount, as even trace impurities can lead to undesirable side products, reduced yields in subsequent steps, and potential toxicological concerns in the final active pharmaceutical ingredient (API). This document provides a comprehensive, field-proven guide for the purification of 6-sulfamoylpyridine-3-carboxylic acid to a high degree of purity (>99.5%) using the robust and scalable technique of recrystallization.

Physicochemical Properties and Their Impact on Purification

A thorough understanding of the molecule's properties is foundational to designing an effective purification strategy.

• Structure: The presence of the acidic carboxylic acid proton, the basic nitrogen of the pyridine ring, and the hydrogen-bond donating/accepting sulfonamide group imparts a high degree of polarity and the potential for zwitterionic character under certain pH conditions.

• Solubility Profile: Due to its polar nature, the compound exhibits limited solubility in non-polar organic solvents. Its solubility is generally higher in polar protic solvents (like water and alcohols) and polar aprotic solvents. This differential solubility is the cornerstone of the recrystallization process. Compounds with similar structures, such as 4-sulfamoylbenzoic acid, are soluble in alcohol but have low water solubility.[1] This suggests that alcohol-water solvent systems may be particularly effective.

The Science of Recrystallization: A Self-Validating System

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent system at varying temperatures. The ideal solvent will dissolve the target compound completely at an elevated temperature but only sparingly at a lower temperature.[2]

Core Principles for Effective Purification:

• Maximum Solute Dissolution: The crude material is dissolved in a minimum volume of a suitable solvent at or near its boiling point to create a saturated solution.

• Impurity Segregation: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain fully dissolved in the cold solvent after the target compound has crystallized.

• Controlled Crystal Formation: Slow, controlled cooling of the saturated solution allows for the formation of a pure crystal lattice, systematically excluding impurity molecules. Rapid cooling can trap impurities within the crystals, compromising purity.

• Isolation and Purity Confirmation: The purified crystals are isolated, washed with cold solvent to remove adhering mother liquor, and dried. The success of the purification is then validated through analytical methods.

Comprehensive Purification Protocol

This protocol is designed as a self-validating system, where analytical checks at each stage ensure the integrity of the process.

Part I: Preliminary Solvent Screening

Expert Rationale: A small-scale solvent screen is the most critical step for a successful recrystallization. It is an empirical process to identify a solvent or solvent mixture that provides a significant solubility differential between hot and cold conditions. Given the polarity of the target molecule, polar solvents are the primary candidates.

Procedure:

• Place approximately 50 mg of crude 6-sulfamoylpyridine-3-carboxylic acid into several separate test tubes.

• To each tube, add a different solvent dropwise at room temperature, starting with 0.5 mL. Test solvents should include: Water, Ethanol, Isopropanol, Acetonitrile, and Ethyl Acetate.

• Observe solubility at room temperature. An ideal solvent will not dissolve the compound at this stage.

• If insoluble, heat the mixture in a water or sand bath towards the solvent's boiling point, adding small aliquots of the solvent until the solid just dissolves.[3] Record the approximate volume of solvent used.

• Allow the clear solutions to cool slowly to room temperature, and then in an ice-water bath.

• Observe the quality and quantity of the crystals formed. The best solvent will yield a large crop of well-defined crystals.

• If a single solvent is not ideal, test binary (two-solvent) systems. For example, dissolve the compound in a minimal amount of a hot "good" solvent (e.g., ethanol) and then add a "poor" solvent (e.g., water) dropwise until the solution becomes turbid. Reheat to clarify and then cool slowly.

Part II: Scalable Recrystallization Workflow

The following workflow is based on a hypothetical successful screening with an Ethanol/Water solvent system, which is a common and effective choice for polar organic acids.

Workflow Visualization

Caption: Recrystallization workflow for 6-sulfamoylpyridine-3-carboxylic acid.

Detailed Step-by-Step Methodology:

• Dissolution:

  • Place 10.0 g of crude 6-sulfamoylpyridine-3-carboxylic acid into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add 50 mL of ethanol and attach a reflux condenser.

  • Heat the mixture to a gentle reflux using a heating mantle while stirring until all the solid dissolves. If it does not dissolve completely, add more ethanol in 2-3 mL increments until a clear solution is obtained. It is crucial to use the minimum amount of hot solvent.

• Hot Filtration (Perform only if insoluble impurities are visible):

  • Pre-heat a separate flask containing a small amount of the recrystallization solvent and a gravity filtration setup (funnel with fluted filter paper).

  • Quickly filter the hot, saturated solution through the fluted filter paper into the clean, pre-heated flask. This step removes any particulate matter that did not dissolve.

  • Expert Insight: Pre-heating the apparatus prevents premature crystallization of the product on the filter paper, which would lead to significant yield loss.

• Crystallization:

  • To the hot, clear ethanolic solution, add deionized water dropwise while stirring until a persistent cloudiness (turbidity) is observed. This indicates the solution is supersaturated.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution again.

  • Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature.

  • Trustworthiness Check: Slow cooling is essential. The formation of large, well-defined crystals is a visual indicator of effective purification, whereas rapid cooling often produces fine powders that may have occluded impurities.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation:

  • Collect the crystallized solid by vacuum filtration using a Büchner funnel and a clean filter flask.

  • Wash the crystals on the filter paper with a small amount of a cold 1:1 ethanol/water mixture (2 x 10 mL) to rinse away any residual soluble impurities from the mother liquor.

  • Expert Insight: The wash solvent must be cold to prevent the redissolving of the purified product.

• Drying:

  • Press the crystals firmly on the filter paper with a clean spatula to remove excess solvent.

  • Transfer the purified crystals to a watch glass or drying dish and dry them in a vacuum oven at 50-60°C until a constant weight is achieved.

Self-Validation and Quality Control

The success of the purification must be confirmed empirically.

Parameter	Method	Specification for High Purity	Rationale
Purity Assay	High-Performance Liquid Chromatography (HPLC)	> 99.5% area	Provides a quantitative measure of purity and detects trace impurities.
Identity	NMR Spectroscopy (¹H, ¹³C)	Spectrum conforms to the known structure of 6-sulfamoylpyridine-3-carboxylic acid.	Confirms the chemical identity of the purified compound and absence of structural isomers.
Melting Point	Capillary Melting Point Apparatus	Sharp melting point within a narrow range (e.g., 260-262 °C for a related compound).[4]	Impurities typically depress and broaden the melting range. A sharp melting point is a strong indicator of high purity.
Residual Solvent	Gas Chromatography (GC) - Headspace	Ethanol < 5000 ppm	Ensures that the final product is free from significant amounts of the recrystallization solvent.

References

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. [Link]

• Science Learning Center. Experiment : Recrystallization – Part I: Solvent Selection. [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 2-Sulfanylpyridine-3-carboxylic Acid | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. 6-巯基吡啶-3-羧酸 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Structural Verification of 6-Sulfamoylpyridine-3-carboxylic acid using 1H and 13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in pharmaceutical research and development, providing definitive structural elucidation and purity assessment of active pharmaceutical ingredients (APIs).[1][2] This application note provides a comprehensive guide and detailed protocol for the structural analysis of 6-Sulfamoylpyridine-3-carboxylic acid, a key heterocyclic building block, using both proton (¹H) and carbon-13 (¹³C) NMR spectroscopy. We outline the theoretical basis for spectral interpretation, provide a step-by-step protocol for sample preparation and data acquisition, and present a detailed analysis of the expected spectra. This guide is intended for researchers, chemists, and quality control analysts in the pharmaceutical and chemical industries.[3][4]

Introduction and Scientific Background

6-Sulfamoylpyridine-3-carboxylic acid is a substituted pyridine derivative. The pyridine ring is a common motif in medicinal chemistry, and its derivatives are explored for a wide range of therapeutic applications. The precise substitution pattern on the aromatic ring is critical for biological activity, making unambiguous structural confirmation essential.

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound.[2][3] By measuring the interaction of atomic nuclei with an external magnetic field, NMR can determine the chemical environment, connectivity, and spatial relationships of atoms within a molecule.[5] For a molecule like 6-Sulfamoylpyridine-3-carboxylic acid, ¹H NMR allows for the identification and assignment of each proton on the pyridine ring, while ¹³C NMR provides information on the carbon skeleton.

Chemical Structure:

Figure 1. Chemical structure of 6-Sulfamoylpyridine-3-carboxylic acid.

Predicted Spectral Features

Based on the structure, we can predict the key features of the ¹H and ¹³C NMR spectra. The pyridine ring contains three aromatic protons (H-2, H-4, H-5). The electron-withdrawing nature of the carboxylic acid, sulfonamide group, and the ring nitrogen will significantly influence the chemical shifts of these protons, generally shifting them downfield.[6][7]

• ¹H NMR Predictions:

  • Exchangeable Protons: The protons on the carboxylic acid (-COOH) and the sulfonamide (-SO₂NH₂) are acidic and will typically appear as broad singlets. Their chemical shifts are highly dependent on concentration, temperature, and residual water in the solvent. The carboxylic acid proton is expected at a very downfield position, often >12 ppm.[8][9]

  • Aromatic Protons: Three distinct signals are expected in the aromatic region (typically 7.0-9.0 ppm).

    • H-2: Expected to be the most downfield proton due to its position between the ring nitrogen and the carboxylic acid group. It should appear as a doublet due to coupling with H-4.

    • H-4: Located between two other protons (H-2 and H-5), it is expected to appear as a doublet of doublets.

    • H-5: Positioned ortho to the sulfonamide group, it should appear as a doublet from coupling to H-4.

  • Coupling Constants (J): The coupling between aromatic protons depends on their relative positions. Ortho coupling (³J) is typically 6-10 Hz, while meta coupling (⁴J) is smaller, around 2-4 Hz.[10][11][12]

• ¹³C NMR Predictions:

  • Six distinct carbon signals are expected.

  • Carbonyl Carbon (-COOH): This quaternary carbon will appear significantly downfield, typically in the 165-185 ppm range.[8][9][13]

  • Aromatic Carbons: The five carbons of the pyridine ring will appear in the aromatic region (120-150 ppm).[14] The carbons directly attached to the electron-withdrawing substituents (C-3 and C-6) are expected to be shifted further downfield compared to the others.

Experimental Protocol

This section provides a detailed, step-by-step methodology for preparing the sample and acquiring high-quality NMR data.

Materials and Equipment

• Analyte: 6-Sulfamoylpyridine-3-carboxylic acid (5-10 mg for ¹H, 20-50 mg for ¹³C)[15][16]

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆, 99.8 atom % D)

• Equipment:

  • High-quality 5 mm NMR tubes and caps[17]

  • Analytical balance

  • Vortex mixer

  • Pasteur pipette or syringe with a blunt needle[17]

  • NMR Spectrometer (e.g., 400 MHz or higher)[5]

Rationale for Solvent Selection

DMSO-d₆ is the solvent of choice for this analysis for two critical reasons:

• Solubility: The polar nature of both the carboxylic acid and sulfonamide functional groups imparts good solubility in DMSO.

• Observation of Exchangeable Protons: Unlike D₂O, DMSO-d₆ does not readily exchange with the acidic protons of the -COOH and -SO₂NH₂ groups, allowing for their observation in the ¹H NMR spectrum.

Step-by-Step Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-10 mg of 6-Sulfamoylpyridine-3-carboxylic acid directly into a clean, dry vial.[16]

• Solvent Addition: Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial.[16][17]

• Dissolution: Gently vortex the vial until the sample is completely dissolved. A clear, homogeneous solution should be obtained. Particulate matter should be filtered to avoid issues with spectral quality.[15]

• Transfer to NMR Tube: Using a clean Pasteur pipette, carefully transfer the solution into a clean, unscratched 5 mm NMR tube.[17] The final solution height should be approximately 4-5 cm.

• Capping and Labeling: Securely cap the NMR tube and label it clearly. Wipe the exterior of the tube with a lint-free tissue to remove any dust or fingerprints.[16]

NMR Data Acquisition Workflow

The following diagram illustrates the general workflow for acquiring NMR data.

Diagram 1: General workflow from sample preparation to structural confirmation.

Spectrometer Parameters

The following are typical acquisition parameters for a 400 MHz spectrometer. Optimization may be required based on sample concentration and instrument performance.

Parameter	¹H NMR	¹³C NMR (Proton Decoupled)
Pulse Program	zg30	zgpg30
Spectral Width	~16 ppm	~240 ppm
Acquisition Time	~3-4 s	~1-2 s
Relaxation Delay (D1)	2 s	2 s
Number of Scans	16	1024 or more
Temperature	298 K	298 K

Data Analysis and Interpretation

¹H NMR Spectrum Analysis

The ¹H NMR spectrum in DMSO-d₆ will show characteristic signals. The residual proton signal for DMSO-d₅ appears as a quintet around 2.50 ppm, and the residual water peak often appears as a broad singlet around 3.33 ppm.[18][19][20]

Table 1: Expected ¹H NMR Data for 6-Sulfamoylpyridine-3-carboxylic acid in DMSO-d₆

Proton Assignment	Expected δ (ppm)	Multiplicity	Coupling Constant (J)	Integration
-COOH	> 13.0	br s	-	1H
H-2	~9.1 - 9.3	d	⁴J ≈ 2-3 Hz	1H
H-4	~8.5 - 8.7	dd	³J ≈ 8-9 Hz, ⁴J ≈ 2-3 Hz	1H
-SO₂NH₂	~7.8 - 8.0	br s	-	2H
H-5	~8.1 - 8.3	d	³J ≈ 8-9 Hz	1H

br s = broad singlet, d = doublet, dd = doublet of doublets

Interpretation Notes:

• The signal for H-2 is a doublet due to a four-bond (meta) coupling to H-4.[10][12]

• The signal for H-4 is a doublet of doublets, split by H-5 (ortho coupling) and H-2 (meta coupling).

• The signal for H-5 is a doublet due to a three-bond (ortho) coupling to H-4.[11]

• The broadness of the -COOH and -SO₂NH₂ signals is due to chemical exchange and quadrupole effects (for nitrogen). Adding a drop of D₂O to the NMR tube would cause these signals to disappear, confirming their assignment as exchangeable protons.

Diagram 2: Proton coupling relationships in the pyridine ring.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum provides six distinct singlets, confirming the number of unique carbon environments.

Table 2: Expected ¹³C NMR Data for 6-Sulfamoylpyridine-3-carboxylic acid in DMSO-d₆

Carbon Assignment	Expected δ (ppm)
C=O	~165 - 170
C-6	~158 - 162
C-2	~152 - 155
C-4	~140 - 144
C-5	~122 - 126
C-3	~120 - 124

Note: The residual solvent signal for DMSO-d₆ appears as a septet centered at 39.52 ppm.[19]

Interpretation Notes:

• C=O: The carboxylic acid carbon is the most downfield signal.[9][21][22]

• C-6 and C-2: These carbons are adjacent to the highly electronegative ring nitrogen and are also attached to electron-withdrawing groups, placing them significantly downfield.

• C-3, C-4, C-5: These carbons appear in the expected aromatic region, with their specific shifts influenced by the combined electronic effects of the substituents.

Conclusion

This application note demonstrates the utility of ¹H and ¹³C NMR spectroscopy for the unambiguous structural confirmation of 6-Sulfamoylpyridine-3-carboxylic acid. The detailed protocols for sample preparation and data acquisition, combined with a thorough analysis of the expected chemical shifts and coupling constants, provide a robust framework for researchers and analysts. This methodology ensures the correct identification and quality assessment of this important pharmaceutical intermediate, supporting drug discovery and development efforts.[1][4]

References

• Holzgrabe, U. (1998). NMR spectroscopy in pharmacy. Journal of Pharmaceutical and Biomedical Analysis, 17(4-5), 557-616. [Link]

• Moravek, Inc. (n.d.). Applications of NMR in Pharmaceutical Analysis. Moravek. [Link]

• Malmendal, A. (2014). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]

• Slideshare. (n.d.). NMR spectroscopy (Pharmaceutical analysis). [Link]

• Imperial College London. (2021). Standard Operating Procedure (SOP) Title: NMR Sample Preparation. [Link]

• Health, Safety and Environment Office. (n.d.). E006 - Nuclear Magnetic Resonance (NMR) Spectroscopy. [Link]

• University of Houston. (2023). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• ResearchGate. (2016). What cause dmso-d6 peak to appear at 3.33 on proton spectra?. [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. [Link]

• Defense Technical Information Center. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Wikipedia. (n.d.). Deuterated DMSO. [Link]

• Polish Academy of Sciences. (n.d.). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

• Chemistry LibreTexts. (2019). 2.7: NMR - Interpretation. [Link]

• National Institutes of Health. (n.d.). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. [Link]

• YouTube. (2021). Interpreting Aromatic NMR Signals. [Link]

• Chemistry LibreTexts. (2014). 14.12: Coupling Constants Identify Coupled Protons. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• YouTube. (2016). HMNR Aromatic Coupling. [Link]

• Royal Society of Chemistry. (n.d.). Interpretation of the proton and nitrogen chemical shifts of pyridine and pyridinium cation. Transactions of the Faraday Society. [Link]

• University of Colorado Boulder. (n.d.). 13C NMR Chemical Shift Table. [Link]

• ACS Publications. (n.d.). Proton chemical shifts of the symmetrically disubstituted pyridines. The Journal of Physical Chemistry. [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. The Journal of Organic Chemistry. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• Reddit. (2014). Is the solvent peak in DMSO-d6 1H NMR DMSO-d5?. r/chemistry. [Link]

• YouTube. (2022). chemical shift of functional groups in 13C NMR spectroscopy. [Link]

• Wiley Online Library. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. [Link]

• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Semantic Scholar. (1999). The13C NMR, UV and IR absorption spectra of pyridinedicarboxylic acids. [Link]

• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

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Application Note: HPLC Method Development and Validation for the Quantification of 6-Sulfamoylpyridine-3-carboxylic acid

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 6-Sulfamoylpyridine-3-carboxylic acid. Recognizing the analytical challenges posed by its polar and multi-functional chemical structure, this guide provides a systematic approach to method development, from initial column and mobile phase screening to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] The developed reversed-phase HPLC (RP-HPLC) method utilizes a polar-embedded C18 column with a simple isocratic mobile phase of phosphate buffer and acetonitrile, offering excellent peak symmetry, resolution, and sensitivity for its intended purpose in research and quality control environments.

Introduction

6-Sulfamoylpyridine-3-carboxylic acid is a multi-functional organic molecule featuring a pyridine ring, a carboxylic acid group, and a sulfonamide group. This combination of functional groups imparts significant polarity and multiple ionizable sites, making it a challenging analyte for traditional reversed-phase chromatography. Accurate and reliable quantification of such compounds is critical in various stages of drug development, including synthesis monitoring, purity assessment, and formulation analysis.

The primary analytical challenge lies in achieving adequate retention on non-polar stationary phases while maintaining good peak shape.[5][6][7] The presence of both acidic (carboxylic acid, sulfonamide) and basic (pyridine nitrogen) centers means that the analyte's charge state is highly dependent on the mobile phase pH.[8][9] An uncontrolled pH can lead to poor reproducibility, peak tailing, and shifting retention times.[8][10] This note details a logical, science-driven workflow for overcoming these challenges to develop a method that is not only accurate and precise but also robust and transferable.

Method Development Strategy: A Rationale-Driven Approach

The development of a successful HPLC method is a systematic process. Our strategy is grounded in understanding the physicochemical properties of the analyte to make informed decisions at each step.

Analyte Characterization and Initial Considerations

• Structure: 6-Sulfamoylpyridine-3-carboxylic acid possesses two acidic protons (carboxylic acid and sulfonamide) and one basic site (pyridine nitrogen). The pKa of the carboxylic acid is expected to be in the 3-5 range, while the pyridine nitrogen pKa is typically around 5-6.[9]

• Polarity: The multiple heteroatoms and ionizable groups make the molecule highly polar, suggesting that retention on a standard C18 column with high organic content will be minimal.

• UV Absorbance: The pyridine ring provides a strong chromophore, making UV detection a suitable choice. A wavelength scan would confirm the absorbance maximum (λ-max), expected to be in the 260-280 nm range.[11]

This initial analysis dictates that the core of our method development will focus on managing the analyte's ionization state and selecting a stationary phase that mitigates poor retention of polar compounds.

Figure 1: A logical workflow for HPLC method development.

Stationary Phase (Column) Selection

Standard alkyl chain (C8, C18) columns can suffer from "phase collapse" or dewetting when used with highly aqueous mobile phases, leading to a sudden loss of retention.[12] To avoid this and enhance the retention of our polar analyte, a polar-modified stationary phase is the logical first choice.

• Rationale for Selection: An Ascentis RP-Amide or similar polar-embedded C18 column was chosen. These columns incorporate a polar group (e.g., amide) near the silica surface, which achieves two goals:

  • It prevents phase collapse by maintaining a hydrated layer on the stationary phase surface, even in 100% aqueous mobile phase.[12]

  • It provides an alternative separation mechanism through hydrogen bonding interactions, which can significantly improve the retention of polar compounds like 6-Sulfamoylpyridine-3-carboxylic acid.

Mobile Phase Optimization

This is the most critical parameter. The goal is to suppress the ionization of at least one of the acidic functional groups to increase hydrophobicity and, therefore, retention on the reversed-phase column.

• Choice of pH: A low pH mobile phase (pH ≈ 2.5-3.0) is selected. According to the Henderson-Hasselbalch equation, setting the pH at least two units below the pKa of the carboxylic acid group will ensure it remains in its neutral, protonated form (-COOH).[13][14] This significantly increases its retention.

• Buffer Selection: A phosphate buffer is chosen for its effectiveness in the desired pH range (pKa1 ≈ 2.15).[14] A concentration of 25 mM is a good starting point to provide sufficient buffering capacity without risking precipitation when mixed with the organic modifier.[10][14]

Figure 2: Analyte-stationary phase interactions at low pH.

Acetonitrile (ACN) is selected over methanol as the organic modifier due to its lower UV cutoff wavelength and lower viscosity, which results in lower backpressure. An isocratic elution is preferred for a simple quantification method if it provides adequate separation and reasonable run times.

Experimental Protocols

Materials and Instrumentation

• Analyte: 6-Sulfamoylpyridine-3-carboxylic acid reference standard (>99% purity).

• Reagents: HPLC-grade Acetonitrile, Potassium Dihydrogen Phosphate (KH₂PO₄), and Phosphoric Acid (85%). Water was purified using a Milli-Q system.

• Instrumentation: An Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Chromatographic Data System: Agilent OpenLab CDS (or equivalent).

Detailed Chromatographic Conditions

Parameter	Optimized Condition
Column	Ascentis RP-Amide, 150 x 4.6 mm, 5 µm
Mobile Phase	25 mM KH₂PO₄ (pH adjusted to 2.8 with H₃PO₄) : Acetonitrile (85:15, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 272 nm
Run Time	10 minutes

Preparation of Solutions

• Buffer Preparation (25 mM KH₂PO₄, pH 2.8): Accurately weigh 3.40 g of KH₂PO₄ and dissolve in 1 L of purified water. Adjust the pH to 2.8 using ~85% phosphoric acid. Filter through a 0.45 µm nylon filter.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Calibration Standards (1 - 200 µg/mL): Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][3][15]

System Suitability

System suitability tests are performed before each validation run to ensure the chromatographic system is performing adequately.[16][17][18][19]

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 1.5
Theoretical Plates (N)	> 2000
%RSD of Peak Area (n=6)	≤ 2.0%
%RSD of Retention Time (n=6)	≤ 1.0%

Specificity

Specificity was demonstrated by analyzing a blank (mobile phase) and a placebo sample (if a formulation matrix is involved). The chromatograms were examined for any interfering peaks at the retention time of the analyte.

Linearity and Range

Linearity was assessed by analyzing seven calibration standards ranging from 1 to 200 µg/mL. The calibration curve was generated by plotting the peak area versus the concentration, and the correlation coefficient (r²) was determined.

Accuracy and Precision

Accuracy was determined by the recovery method at three concentration levels (e.g., 5, 50, and 150 µg/mL). Precision was evaluated at the same three levels for repeatability (intra-day precision, n=6) and intermediate precision (inter-day precision, performed by a different analyst on a different day). Results are expressed as the percentage relative standard deviation (%RSD).

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the signal-to-noise ratio method, defined as the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations to the method parameters, including:

• Mobile phase pH (± 0.2 units)

• Column temperature (± 5 °C)

• Flow rate (± 0.1 mL/min)

• Organic composition (± 2%)

The effect on retention time and peak area was monitored, and system suitability parameters were checked under each condition.

Results and Discussion

The validation experiments confirmed that the developed HPLC method is highly suitable for the quantification of 6-Sulfamoylpyridine-3-carboxylic acid. A representative chromatogram showed a sharp, symmetrical peak at a retention time of approximately 5.8 minutes, well-resolved from any solvent front impurities.

Summary of Validation Results

Validation Parameter	Result
Linearity (r²)	0.9998 over 1-200 µg/mL
Accuracy (% Recovery)	98.9% - 101.2%
Precision (Repeatability, %RSD)	≤ 1.1%
Precision (Intermediate, %RSD)	≤ 1.5%
LOD	0.3 µg/mL
LOQ	1.0 µg/mL
Robustness	All system suitability criteria were met under all varied conditions.

The results demonstrate that the method is linear, accurate, and precise over the specified range. The low LOD and LOQ indicate excellent sensitivity. The robustness study confirms that minor variations in method parameters do not significantly impact the results, ensuring reliable performance during routine use.

Conclusion

A systematic and scientifically-grounded approach was successfully employed to develop and validate a simple, rapid, and reliable isocratic RP-HPLC method for the quantification of 6-Sulfamoylpyridine-3-carboxylic acid. By carefully selecting a polar-embedded stationary phase and optimizing the mobile phase pH to control analyte ionization, the common challenges associated with analyzing polar compounds were effectively overcome. The method meets all validation criteria as per ICH guidelines and is suitable for routine quality control and research applications.

References

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Application Notes and Protocols for the In-Vitro Evaluation of 6-Sulfamoylpyridine-3-carboxylic acid as a Carbonic Anhydrase Inhibitor

Introduction: The Scientific Rationale for Investigating 6-Sulfamoylpyridine-3-carboxylic acid as a Carbonic Anhydrase Inhibitor

6-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic compound featuring two key functional groups that suggest a strong potential for biological activity: a pyridine ring, which is a common scaffold in medicinal chemistry, and a sulfamoyl group (-SO₂NH₂), a classic zinc-binding group. The sulfamoyl moiety is the cornerstone of a major class of enzyme inhibitors targeting carbonic anhydrases (CAs).[1][2]

Carbonic anhydrases are a superfamily of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[3][4] This seemingly simple reaction is fundamental to a vast array of physiological processes, including pH homeostasis, gas transport, electrolyte secretion, and biosynthesis.[5] Various isoforms of human carbonic anhydrase (hCA) are expressed in different tissues, and their dysregulation is implicated in a range of pathologies. For instance, hCA II is abundant in the ciliary processes of the eye, and its inhibition is a key mechanism for reducing intraocular pressure in the treatment of glaucoma.[4][6][7] Tumor-associated isoforms, such as hCA IX and hCA XII, are overexpressed in many hypoxic cancers and contribute to the acidification of the tumor microenvironment, promoting tumor growth and metastasis.[3][8][9]

The primary sulfonamides (R-SO₂NH₂) are a well-established class of carbonic anhydrase inhibitors.[6] The deprotonated sulfonamide group coordinates to the Zn²⁺ ion in the enzyme's active site, displacing a water molecule and thereby blocking the catalytic activity.[3] Given the presence of the sulfamoyl group, 6-Sulfamoylpyridine-3-carboxylic acid is a prime candidate for investigation as a carbonic anhydrase inhibitor. The pyridine-3-carboxylic acid scaffold allows for potential interactions with amino acid residues in the active site, which could influence potency and isoform selectivity.[10]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in-vitro evaluation of 6-Sulfamoylpyridine-3-carboxylic acid as a carbonic anhydrase inhibitor. The protocols detailed below are designed to be robust and adaptable, enabling the determination of the compound's inhibitory potency and providing a foundation for further mechanistic studies.

Experimental Workflow for Assessing Carbonic Anhydrase Inhibition

The following diagram outlines the general workflow for the in-vitro characterization of a putative carbonic anhydrase inhibitor like 6-Sulfamoylpyridine-3-carboxylic acid.

Figure 1. General workflow for in-vitro carbonic anhydrase inhibition assay.

Core Protocol: Colorimetric In-Vitro Carbonic Anhydrase Inhibition Assay

This protocol is based on the well-established method of monitoring the hydrolysis of p-nitrophenyl acetate (p-NPA) by carbonic anhydrase.[5] The enzyme catalyzes the conversion of the colorless p-NPA to the yellow-colored p-nitrophenol, which can be quantified spectrophotometrically by measuring the increase in absorbance at 405 nm. The rate of this reaction is proportional to the enzyme's activity, and a decrease in the rate in the presence of an inhibitor indicates its potency.

Materials and Reagents

Reagent/Material	Recommended Specifications
Test Compound	6-Sulfamoylpyridine-3-carboxylic acid
Enzyme	Human Carbonic Anhydrase II (hCA II), recombinant
Substrate	p-Nitrophenyl acetate (p-NPA)
Positive Control	Acetazolamide (a known pan-CA inhibitor)
Buffer	50 mM Tris-HCl, pH 7.5
Solvent	Dimethyl sulfoxide (DMSO), anhydrous
Labware	96-well clear, flat-bottom microplates
Instrumentation	Microplate reader with kinetic measurement capabilities at 405 nm

Reagent Preparation

• Assay Buffer (50 mM Tris-HCl, pH 7.5): Prepare by dissolving Tris base in deionized water, adjusting the pH to 7.5 with HCl, and bringing to the final volume.

• hCA II Stock Solution (1 mg/mL): Dissolve recombinant hCA II in cold Assay Buffer. Aliquot into single-use vials and store at -80°C to avoid repeated freeze-thaw cycles.

• hCA II Working Solution: Immediately before use, dilute the stock solution with cold Assay Buffer to the desired final concentration (typically in the range of 10-50 units/mL, to be optimized for a linear reaction rate).

• p-NPA Substrate Stock Solution (30 mM): Dissolve p-NPA in anhydrous DMSO. Prepare fresh daily.

• Test Compound (6-Sulfamoylpyridine-3-carboxylic acid) Stock Solution (10 mM): Dissolve the compound in 100% DMSO. Subsequent dilutions should be made in Assay Buffer. Note: Due to the carboxylic acid moiety, solubility in aqueous buffers may be pH-dependent.[11] It is crucial to ensure the compound remains soluble at the final assay concentration. A small percentage of DMSO (e.g., <1%) in the final reaction volume is generally well-tolerated by the enzyme.

• Positive Control (Acetazolamide) Stock Solution (10 mM): Dissolve in 100% DMSO.

Step-by-Step Assay Procedure (96-well plate format)

• Compound Dilution Series: Prepare a serial dilution of the 6-Sulfamoylpyridine-3-carboxylic acid stock solution in Assay Buffer to achieve a range of concentrations for IC₅₀ determination (e.g., from 100 µM to 1 nM). Also, prepare a similar dilution series for the positive control, acetazolamide.

• Plate Setup: In a 96-well plate, add the following to the respective wells (in triplicate):

  • Blank (No Enzyme): 160 µL Assay Buffer.

  • Vehicle Control (100% Activity): 158 µL Assay Buffer + 2 µL DMSO.

  • Test Compound Wells: 158 µL Assay Buffer + 2 µL of each 6-Sulfamoylpyridine-3-carboxylic acid dilution.

  • Positive Control Wells: 158 µL Assay Buffer + 2 µL of each acetazolamide dilution.

• Enzyme Addition and Pre-incubation: Add 20 µL of the hCA II Working Solution to all wells except the Blank wells. Mix gently and incubate the plate at room temperature for 15 minutes. This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced.[5]

• Reaction Initiation: Initiate the enzymatic reaction by adding 20 µL of the p-NPA Substrate Stock Solution to all wells. The final volume in each well will be 200 µL.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 25°C. Measure the absorbance at 405 nm every 30 seconds for 10-20 minutes.

Data Analysis and Interpretation

• Calculate Reaction Rates: For each well, determine the rate of reaction (V) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

• Calculate Percent Inhibition: The percentage of inhibition for each concentration of the test compound is calculated using the following formula:

  % Inhibition = [ (V_vehicle - V_inhibitor) / V_vehicle ] * 100

  Where:

  • V_vehicle is the average reaction rate of the vehicle control wells.

  • V_inhibitor is the reaction rate in the presence of the test compound.

• Determine IC₅₀ Value: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Advanced Protocol: Fluorescence-Based Inhibition Assay

For a higher-throughput or more sensitive alternative, a fluorescence-based indicator displacement assay can be employed.[12] This method relies on a fluorescent probe that binds to the active site of carbonic anhydrase, resulting in fluorescence quenching. When a competitive inhibitor like 6-Sulfamoylpyridine-3-carboxylic acid is introduced, it displaces the fluorescent probe, leading to a recovery of the fluorescence signal. The degree of fluorescence recovery is proportional to the inhibitor's binding affinity.

Principle of Fluorescence Displacement Assay

Figure 2. Principle of the fluorescence-based indicator displacement assay.

Detailed protocols for this advanced method are highly specific to the chosen fluorescent probe and instrumentation and should be developed based on the manufacturer's guidelines and relevant literature.

Considerations for Assay Optimization and Troubleshooting

• Compound Solubility: As previously mentioned, the solubility of 6-Sulfamoylpyridine-3-carboxylic acid should be empirically determined in the assay buffer. If solubility is a limiting factor, adjusting the pH of the buffer or using a different co-solvent system may be necessary. However, any changes to the buffer must be validated to ensure they do not affect enzyme activity.

• Enzyme Concentration: The concentration of hCA II should be optimized to ensure the reaction rate is linear over the measurement period and falls within the linear range of the spectrophotometer.

• Substrate Concentration: The concentration of p-NPA should be at or near its Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors.

• Non-specific Inhibition: At high concentrations, some compounds can cause non-specific inhibition through mechanisms like aggregation. It is important to visually inspect the assay wells for any precipitation and to consider counter-screens if non-specific inhibition is suspected.[13]

Conclusion

The protocols and guidelines presented here provide a robust framework for the in-vitro characterization of 6-Sulfamoylpyridine-3-carboxylic acid as a carbonic anhydrase inhibitor. By systematically applying these methods, researchers can accurately determine the inhibitory potency of this compound, paving the way for further studies to elucidate its mechanism of action, isoform selectivity, and potential therapeutic applications. The structural features of 6-Sulfamoylpyridine-3-carboxylic acid make it a compelling candidate for targeting carbonic anhydrases, and its thorough in-vitro evaluation is a critical step in the drug discovery and development process.

References

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• (2023). Design, synthesis, and biological investigation of selective human carbonic anhydrase II, IX, and XII inhibitors using 7-substituted-2-sulfanilamido[1][8][12]triazolo[1,5-a]pyrimidines. European Journal of Medicinal Chemistry. Available at: [Link]

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Application Notes and Protocols for the Derivatization of 6-Sulfamoylpyridine-3-carboxylic Acid for Bioassays

Abstract

This document provides a comprehensive guide for the strategic derivatization of 6-Sulfamoylpyridine-3-carboxylic acid, a versatile scaffold for generating diverse small molecule libraries intended for biological screening. We present detailed protocols for the selective modification of both the carboxylic acid and sulfonamide moieties, underpinned by mechanistic rationale and field-proven insights. The protocols are designed to be self-validating, incorporating analytical checkpoints to ensure reaction fidelity and product purity. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore the therapeutic potential of novel sulfonamide-based compounds.

Introduction: The Strategic Value of 6-Sulfamoylpyridine-3-carboxylic Acid

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, found in a wide array of therapeutic agents with antibacterial, anti-inflammatory, diuretic, and anticancer properties.[1][2][3] 6-Sulfamoylpyridine-3-carboxylic acid presents a particularly attractive starting point for drug discovery campaigns due to its bifunctional nature. The presence of both a carboxylic acid and a sulfonamide group on an electron-deficient pyridine ring allows for the introduction of diverse chemical functionalities at two distinct vectors. This enables the systematic exploration of the structure-activity relationship (SAR) to identify novel bioactive compounds.[4]

This application note details two primary strategies for building a chemical library from this scaffold:

• Strategy A: Amide-based diversification at the carboxylic acid position.

• Strategy B: N-Substituent introduction at the sulfonamide position.

By employing these orthogonal derivatization pathways, researchers can rapidly generate a library of analogs with varied physicochemical properties, enhancing the probability of identifying hits in high-throughput screening (HTS) campaigns.

Overview of Derivatization Strategy

The core strategy involves leveraging the distinct reactivity of the carboxylic acid and sulfonamide functional groups to achieve selective modification. The carboxylic acid is readily activated for nucleophilic attack, while the sulfonamide nitrogen, though less nucleophilic than a typical amine, can be functionalized under specific conditions.

Figure 1: Overall workflow for the derivatization of 6-Sulfamoylpyridine-3-carboxylic acid to generate a diverse library for bioassay screening.

Strategy A: Derivatization of the Carboxylic Acid Moiety via Amide Coupling

The most common and robust method for derivatizing a carboxylic acid is through the formation of an amide bond.[5] This is typically achieved by activating the carboxylic acid to make it more susceptible to nucleophilic attack by an amine.[6][7] Direct condensation of a carboxylic acid and an amine is generally unfavorable due to a competing acid-base reaction that forms a highly unreactive carboxylate salt.[6][8]

Mechanistic Principle: EDC/HOBt Coupling

We recommend the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt). This combination is highly efficient and minimizes side reactions, particularly racemization if chiral amines are used.

The mechanism proceeds as follows:

• The carboxylic acid attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.[7]

• HOBt rapidly reacts with this intermediate to form an active HOBt ester. This step is crucial as it prevents the rearrangement of the O-acylisourea to a stable N-acylurea byproduct.

• The desired amine then attacks the HOBt ester, which is a very good leaving group, to form the stable amide bond. The byproducts, a soluble urea derivative and regenerated HOBt, are typically easy to remove during purification.[9]

Figure 2: Simplified mechanism of EDC/HOBt mediated amide bond formation.

Detailed Protocol: General Procedure for Amide Synthesis

This protocol is a general starting point and can be adapted for a wide range of primary and secondary amines.

A. Reagents and Materials

Reagent	Mol. Wt.	Molar Eq.	Notes
6-Sulfamoylpyridine-3-carboxylic acid	202.19	1.0	Starting material.
Amine (R-NH2)	Variable	1.1	A diverse set of amines should be used to generate the library.
EDC·HCl (EDC)	191.70	1.2	Carbodiimide coupling agent.
HOBt	135.12	1.2	Additive to suppress side reactions.
N,N-Diisopropylethylamine (DIPEA)	129.24	3.0	Non-nucleophilic base to neutralize EDC·HCl and the reaction mixture.
Anhydrous Dimethylformamide (DMF)	-	-	Reaction solvent. Ensure it is dry.
Dichloromethane (DCM)	-	-	Extraction solvent.
Saturated aq. NaHCO3	-	-	For aqueous work-up.
Brine	-	-	For aqueous work-up.
Anhydrous MgSO4 or Na2SO4	-	-	Drying agent.

B. Step-by-Step Procedure

• To a clean, dry round-bottom flask under an inert atmosphere (N2 or Argon), add 6-Sulfamoylpyridine-3-carboxylic acid (1.0 eq).

• Dissolve the starting material in anhydrous DMF (approx. 0.1 M concentration).

• Add the desired amine (1.1 eq), HOBt (1.2 eq), and EDC·HCl (1.2 eq) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add DIPEA (3.0 eq) dropwise to the stirring solution. The reaction is often exothermic.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Analytical Checkpoint 1: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting carboxylic acid.

• Once the reaction is complete, dilute the mixture with DCM and wash sequentially with saturated aq. NaHCO3 (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Analytical Checkpoint 2: Obtain an LC-MS or crude ¹H NMR of the residue to confirm the presence of the desired product.

• Purify the crude product using flash column chromatography (silica gel, typically with a DCM/Methanol or Ethyl Acetate/Hexane gradient) or preparative HPLC to yield the pure amide derivative.[10][11][12]

• Final Validation: Confirm the structure and assess the purity (>95%) of the final compound by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[13]

Strategy B: Derivatization of the Sulfonamide Moiety

The sulfonamide functional group (-SO2NH2) provides another handle for derivatization, most commonly through N-alkylation or N-arylation. This requires deprotonation of the sulfonamide nitrogen, which is acidic (pKa ≈ 10), to form a nucleophilic sulfonamidate anion.

Mechanistic Principle: N-Alkylation

A moderately strong base, such as potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3), is typically sufficient to deprotonate the sulfonamide. The resulting anion can then react with an electrophile, such as an alkyl halide (e.g., benzyl bromide, methyl iodide), in a classic SN2 reaction.

Caution: The carboxylic acid group is also acidic and will be deprotonated by the base. To avoid potential side reactions, it is often advantageous to first protect the carboxylic acid, for instance, as a methyl or ethyl ester, before proceeding with sulfonamide derivatization. For the purpose of creating a diverse library quickly, performing the reaction on the bifunctional molecule can be attempted, followed by careful purification.

Detailed Protocol: General Procedure for N-Alkylation of the Sulfonamide

A. Reagents and Materials

Reagent	Mol. Wt.	Molar Eq.	Notes
6-Sulfamoylpyridine-3-carboxylic acid	202.19	1.0	Starting material.
Alkyl Halide (R-X)	Variable	1.2	E.g., Benzyl bromide, Iodomethane. Use reactive alkylating agents.
Potassium Carbonate (K2CO3)	138.21	2.5	Base to deprotonate both acidic protons.
Anhydrous Dimethylformamide (DMF)	-	-	Reaction solvent.
Ethyl Acetate (EtOAc)	-	-	Extraction solvent.
1 M HCl (aq)	-	-	For aqueous work-up.
Water	-	-	For aqueous work-up.
Brine	-	-	For aqueous work-up.
Anhydrous MgSO4 or Na2SO4	-	-	Drying agent.

B. Step-by-Step Procedure

• To a round-bottom flask, add 6-Sulfamoylpyridine-3-carboxylic acid (1.0 eq) and potassium carbonate (2.5 eq).

• Add anhydrous DMF and stir the suspension for 15-20 minutes at room temperature.

• Add the alkyl halide (1.2 eq) to the suspension.

• Heat the reaction mixture to 50-60 °C and stir for 4-12 hours.

• Analytical Checkpoint 1: Monitor the reaction by LC-MS. Look for the disappearance of the starting material and the appearance of a new peak corresponding to the mass of the N-alkylated product. Be aware of potential O-alkylation at the carboxylate, though N-alkylation is generally favored for sulfonamides.

• After completion, cool the reaction to room temperature and carefully acidify with 1 M HCl to pH ~3-4.

• Extract the product with Ethyl Acetate (3x).

• Combine the organic layers and wash with water (1x) and brine (1x).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

• Analytical Checkpoint 2: Analyze the crude material by LC-MS to confirm the product's identity.

• Purify the product via flash chromatography or preparative HPLC.

• Final Validation: Characterize the final product by NMR and HRMS to confirm its structure and purity (>95%).

Application in Bioassays: A Representative Protocol

The derivatized library of 6-sulfamoylpyridine-3-carboxylic acid analogs is well-suited for screening in various biological assays. Sulfonamides are classic inhibitors of carbonic anhydrases (CAs), enzymes involved in numerous physiological processes, making them attractive targets for conditions like glaucoma and cancer.[2]

Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

This colorimetric assay measures the inhibition of CA-catalyzed hydrolysis of 4-nitrophenyl acetate (NPA).

A. Materials

• Human Carbonic Anhydrase II (hCA II), commercially available

• 4-Nitrophenyl acetate (NPA), substrate

• Tris-HCl buffer (pH 7.4)

• Test compounds (dissolved in DMSO)

• Acetazolamide (standard CA inhibitor)

• 96-well microplate

• Microplate reader (400 nm)

B. Procedure

• Prepare a stock solution of each test compound and the standard inhibitor (Acetazolamide) in DMSO (e.g., 10 mM).

• In a 96-well plate, add 140 µL of Tris-HCl buffer.

• Add 20 µL of hCA II solution (final concentration ~10 nM).

• Add 20 µL of the test compound solution at various concentrations (serial dilutions). For control wells, add 20 µL of DMSO.

• Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 20 µL of NPA solution (in acetonitrile, final concentration ~0.75 mM).

• Immediately measure the absorbance at 400 nm every minute for 10-15 minutes using a microplate reader. The product, 4-nitrophenol, is yellow.

• Calculate the rate of reaction (slope of the absorbance vs. time plot).

• Determine the percentage of inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

This application note provides a robust and validated framework for the derivatization of 6-Sulfamoylpyridine-3-carboxylic acid. By systematically applying the detailed protocols for amide coupling and sulfonamide N-alkylation, researchers can efficiently generate novel and structurally diverse compound libraries. These libraries are primed for screening in a multitude of bioassays, such as the representative carbonic anhydrase inhibition assay described, thereby accelerating the identification of new lead compounds in drug discovery programs. The emphasis on in-process analytical checkpoints ensures the integrity and quality of the synthesized molecules, a critical aspect of building reliable SAR data.

References

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• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• ProQuest. (n.d.). Incorporation of Sulfonamide Functionality via a Novel Synthetic Approach and Bioassay Screening for Cytotoxicity. [Link]

• Khan, K. M., et al. (2013). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. BioMed Research International. [Link]

• Bui, L. V. (1993). Liquid Chromatographic Determination of Six Sulfonamide Residues in Animal Tissues Using Postcolumn Derivatization. Journal of AOAC International, 76(5), 966-973. [Link]

• Gehring, T. A., et al. (1998). Determination of Sulfonamide Residues in the Tissues of Food Animals Using Automated Precolumn Derivatization and Liquid Chromatography with Fluorescence Detection. Journal of AOAC International, 81(4), 751-759. [Link]

• Melsbach, A., et al. (2020). Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. Analytical and Bioanalytical Chemistry, 412(24), 6335–6344. [Link]

• Hanbon. (n.d.). Small Molecule Purification. [Link]

• Horwitz, W. (1980). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of the Association of Official Analytical Chemists, 63(5), 984-1002. [Link]

• Agilent. (n.d.). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. [Link]

• Axplora. (n.d.). Small molecules purification. [Link]

• Agilent. (n.d.). Small Molecule Drug Characterization and Purity Analysis. [Link]

• ResearchGate. (n.d.). Figure . A few biologically active sulfonamide derivatives. [Link]

• Ullah, H., et al. (2022). Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease. Molecules, 27(19), 6667. [Link]

• Sultan, A. A. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Molecular Structure, 1242, 130733. [Link]

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6-Sulfamoylpyridine-3-carboxylic Acid: A Privileged Scaffold for Modern Medicinal Chemistry

Introduction: The Strategic Value of the 6-Sulfamoylpyridine-3-carboxylic Acid Scaffold

In the landscape of contemporary drug discovery, the identification and utilization of "privileged scaffolds" – molecular frameworks capable of interacting with multiple biological targets – is a cornerstone of efficient medicinal chemistry programs. The 6-sulfamoylpyridine-3-carboxylic acid moiety has emerged as one such scaffold, offering a unique combination of structural features that impart desirable physicochemical and pharmacological properties. Its inherent characteristics, including hydrogen bonding capabilities, potential for diverse substitutions, and bioisosteric resemblance to endogenous molecules, have positioned it as a valuable starting point for the design of novel therapeutics across a spectrum of disease areas.

This comprehensive guide provides an in-depth exploration of the 6-sulfamoylpyridine-3-carboxylic acid scaffold for researchers, scientists, and drug development professionals. We will delve into its key structural attributes, prominent medicinal chemistry applications, and detailed protocols for the synthesis of derivatives and relevant bioassays. This document is intended to serve as a practical resource, blending established knowledge with actionable insights to empower the next wave of innovation in drug design.

Core Structural Features and Physicochemical Properties

The 6-sulfamoylpyridine-3-carboxylic acid scaffold is characterized by a pyridine ring substituted with a carboxylic acid at the 3-position and a sulfonamide group at the 6-position. This arrangement confers a distinct set of properties that are highly advantageous in medicinal chemistry:

• Hydrogen Bonding Hub: The carboxylic acid and sulfonamide groups are excellent hydrogen bond donors and acceptors. This allows for strong and specific interactions with amino acid residues in the binding pockets of target proteins, a critical factor for potency and selectivity.

• Ionizable Groups for Solubility and Cell Permeability: The carboxylic acid (anionic at physiological pH) and the sulfonamide (can be acidic) provide handles to modulate the overall charge and polarity of the molecule. This is crucial for optimizing aqueous solubility for formulation and for tuning cell membrane permeability to reach intracellular targets.

• Three-Dimensional Diversity: The pyridine ring serves as a rigid core from which substituents can be projected in well-defined vectors. This allows for the exploration of chemical space in three dimensions to optimize interactions with the target protein.

• Metabolic Stability: The pyridine ring is generally more resistant to metabolic degradation compared to a phenyl ring, which can lead to improved pharmacokinetic profiles.[1]

Medicinal Chemistry Applications: From Diuretics to Novel Therapeutic Frontiers

The versatility of the 6-sulfamoylpyridine-3-carboxylic acid scaffold is best illustrated by its successful incorporation into clinically approved drugs and its exploration in a variety of therapeutic areas.

Case Study: Torasemide - A Potent Loop Diuretic

A preeminent example of a drug featuring a modified 6-sulfamoylpyridine-3-carboxylic acid core is Torasemide (also known as Torsemide).[2] Torasemide is a potent loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension.[3]

Mechanism of Action: Torasemide exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter (NKCC2) in the thick ascending limb of the loop of Henle in the kidneys.[4][5] By blocking this transporter, Torasemide prevents the reabsorption of sodium, potassium, and chloride ions, leading to increased excretion of these ions and, consequently, water.[6] This potent diuretic action helps to reduce fluid overload in the body.

Signaling Pathway: Mechanism of Action of Torasemide

Caption: Torasemide inhibits the NKCC2 cotransporter in the loop of Henle.

Structure-Activity Relationships (SAR) of Loop Diuretics

The development of Torasemide and other loop diuretics has provided valuable insights into the structure-activity relationships for this class of compounds. Key takeaways for medicinal chemists working with the 6-sulfamoylpyridine-3-carboxylic acid scaffold include:

Structural Feature	Impact on Activity
Carboxylic Acid at C3	Generally considered essential for optimal diuretic activity, as it is believed to be important for binding to the transporter.[7][8]
Sulfonamide at C6	Crucial for activity. Modifications to the sulfonamide nitrogen can significantly impact potency and pharmacokinetic properties.[7][8]
Substitution on the Pyridine Ring	The nature and position of substituents on the pyridine ring can modulate potency, selectivity, and metabolic stability.
Lipophilicity	A balance of hydrophilicity and lipophilicity is critical for reaching the site of action in the kidney.[9]

Beyond Diuresis: Exploring New Therapeutic Horizons

The inherent properties of the 6-sulfamoylpyridine-3-carboxylic acid scaffold make it an attractive starting point for targeting other enzymes and receptors.

• Carbonic Anhydrase Inhibition: Sulfonamides are a well-established class of carbonic anhydrase (CA) inhibitors.[10] Given the presence of the sulfonamide moiety, derivatives of 6-sulfamoylpyridine-3-carboxylic acid are prime candidates for the development of novel CA inhibitors for applications in glaucoma, epilepsy, and as anticancer agents.[11]

• Antibacterial Agents: The pyridine scaffold is a common feature in many antibacterial drugs.[5] The ability to introduce diverse substituents on the 6-sulfamoylpyridine-3-carboxylic acid core allows for the synthesis of libraries of compounds to be screened for antibacterial activity.[12]

• Kinase Inhibition: Pyridine-based scaffolds have been successfully employed in the design of kinase inhibitors for the treatment of cancer and inflammatory diseases. The directional hydrogen bonding capabilities of the 6-sulfamoylpyridine-3-carboxylic acid scaffold make it a promising platform for targeting the ATP-binding site of various kinases.[13]

• Antiviral Activity: Derivatives of quinoline, a fused pyridine system, have shown anti-HIV activity. This suggests that pyridine-based scaffolds, including 6-sulfamoylpyridine-3-carboxylic acid, could be explored for the development of new antiviral agents.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of a key intermediate and a representative bioassay.

Protocol 1: Synthesis of 6-Aminopyridine-3-sulfonyl Chloride

This protocol outlines a two-step synthesis of 6-aminopyridine-3-sulfonyl chloride, a key intermediate for the synthesis of various 6-sulfamoylpyridine derivatives.

Experimental Workflow: Synthesis of 6-Aminopyridine-3-sulfonyl Chloride

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Application Notes and Protocols for the Experimental Use of 6-Sulfamoylpyridine-3-carboxylic Acid in Cell Culture

Introduction: Unveiling the Potential of a Novel Sulfamoylpyridine Compound

6-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic compound characterized by a pyridine-3-carboxylic acid scaffold appended with a sulfamoyl group at the 6-position. While specific biological data for this exact molecule is emerging, its structural motifs suggest a compelling potential for targeted biological activity. The pyridine carboxylic acid core is a well-established pharmacophore present in numerous therapeutic agents, recognized for its diverse biological activities including antimicrobial, anti-inflammatory, and anticancer effects.[1] The addition of a sulfamoyl (-SO₂NH₂) group is particularly noteworthy, as this functional group is the hallmark of the sulfonamide class of drugs, which are potent inhibitors of carbonic anhydrases (CAs).[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of 6-Sulfamoylpyridine-3-carboxylic acid in cell culture. We will delve into its predicted mechanism of action as a carbonic anhydrase inhibitor, propose key cellular applications, and provide detailed protocols for its investigation.

Predicted Mechanism of Action: Targeting Carbonic Anhydrase Activity

The primary predicted mechanism of action for 6-Sulfamoylpyridine-3-carboxylic acid is the inhibition of carbonic anhydrase (CA) isoenzymes. CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[3] This reaction is fundamental to numerous physiological processes, including pH regulation, ion transport, and biosynthetic pathways.

In the context of cancer biology, specific CA isoforms, notably CA IX and CA XII, are frequently overexpressed in a variety of solid tumors, often as a response to hypoxia.[4] By regulating intra- and extracellular pH, these enzymes help to create an acidic tumor microenvironment that promotes cancer cell proliferation, survival, and invasion, while also contributing to therapeutic resistance.[3][4]

The sulfamoyl group of 6-Sulfamoylpyridine-3-carboxylic acid is hypothesized to bind to the zinc ion in the active site of carbonic anhydrases, thereby inhibiting their enzymatic activity. This inhibition is expected to disrupt the pH balance within and around cancer cells, leading to increased intracellular acidification and a reduction in the extracellular acidosis that favors tumor progression.[3]

Diagram: Predicted Inhibition of Carbonic Anhydrase and Downstream Cellular Effects

Caption: Predicted mechanism of 6-Sulfamoylpyridine-3-carboxylic acid action.

Key Applications in Cell Culture Research

Based on its predicted role as a carbonic anhydrase inhibitor, 6-Sulfamoylpyridine-3-carboxylic acid can be investigated for several applications in a cell culture setting:

• Anticancer Agent Screening: Evaluating its cytotoxic and cytostatic effects on various cancer cell lines, particularly those known to overexpress CA IX and CA XII (e.g., renal, breast, and cervical cancer cell lines).[3][4][5]

• Induction of Apoptosis: Investigating its ability to trigger programmed cell death in cancer cells due to intracellular pH disruption.[4]

• Inhibition of Cell Migration and Invasion: Assessing its potential to reduce the metastatic potential of cancer cells by altering the tumor microenvironment's pH.[3]

• Mechanism of Action Studies: Confirming its inhibitory effect on carbonic anhydrase activity through enzymatic assays.

Experimental Protocols

Preparation and Handling of 6-Sulfamoylpyridine-3-carboxylic Acid

a. Reagent Preparation:

• Stock Solution (10 mM): Due to the carboxylic acid moiety, the compound may have limited solubility in aqueous solutions. It is recommended to prepare a stock solution in an organic solvent like dimethyl sulfoxide (DMSO).

  • Accurately weigh the desired amount of 6-Sulfamoylpyridine-3-carboxylic acid powder.

  • Dissolve the powder in high-purity DMSO to a final concentration of 10 mM.

  • Gently vortex or sonicate if necessary to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

b. Working Solutions:

• Prepare fresh working solutions for each experiment by diluting the 10 mM stock solution in the appropriate cell culture medium.

• The final concentration of DMSO in the culture medium should not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO) must be included in all experiments.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of the compound on cell metabolic activity, which is an indicator of cell viability.

a. Materials:

• Cancer cell line of interest (e.g., HeLa, MDA-MB-231)

• Complete cell culture medium

• 96-well cell culture plates

• 6-Sulfamoylpyridine-3-carboxylic acid working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

b. Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Remove the medium and add 100 µL of fresh medium containing various concentrations of 6-Sulfamoylpyridine-3-carboxylic acid (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and an untreated control.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay identifies apoptotic cells by detecting the externalization of phosphatidylserine on the cell membrane.

a. Materials:

• Cancer cell line

• 6- or 12-well cell culture plates

• 6-Sulfamoylpyridine-3-carboxylic acid working solutions

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

b. Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the desired concentrations of 6-Sulfamoylpyridine-3-carboxylic acid (e.g., IC₅₀ and 2x IC₅₀) for 24 or 48 hours.

• Harvest the cells (including floating cells in the supernatant) by trypsinization and centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Cell Invasion Assay (Boyden Chamber Assay)

This assay measures the ability of cells to invade through a basement membrane matrix.

a. Materials:

• Invasion chambers (e.g., Matrigel-coated Boyden chambers)

• Cancer cell line

• Serum-free medium

• Complete medium (as a chemoattractant)

• 6-Sulfamoylpyridine-3-carboxylic acid working solutions

• Cotton swabs

• Methanol for fixation

• Crystal violet stain

b. Procedure:

• Rehydrate the Matrigel-coated inserts with serum-free medium.

• Seed cells (pre-treated with the compound for a shorter duration, e.g., 6 hours, or untreated) in the upper chamber in serum-free medium containing the desired concentrations of the compound.

• Add complete medium to the lower chamber as a chemoattractant.

• Incubate for 24-48 hours.

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol and stain with crystal violet.

• Count the number of invading cells in several microscopic fields.

• Compare the number of invading cells in the treated groups to the vehicle control.

Carbonic Anhydrase Activity Assay

This is a crucial experiment to validate the predicted mechanism of action. This can be performed using a commercially available kit or a published method.

a. Principle:

The assay measures the esterase activity of carbonic anhydrase, which is inhibited by specific inhibitors. The hydrolysis of p-nitrophenyl acetate (p-NPA) by CA produces the yellow-colored p-nitrophenol, which can be quantified spectrophotometrically.

b. Materials:

• Purified carbonic anhydrase (e.g., bovine erythrocyte CA) or cell lysate from the cell line of interest

• Tris-HCl buffer (pH 7.4)

• p-Nitrophenyl acetate (p-NPA)

• 6-Sulfamoylpyridine-3-carboxylic acid working solutions

• 96-well plate

• Microplate reader

c. Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and the carbonic anhydrase enzyme (or cell lysate).

• Add different concentrations of 6-Sulfamoylpyridine-3-carboxylic acid to the wells. Include a known CA inhibitor like acetazolamide as a positive control and a vehicle control.

• Pre-incubate the enzyme with the inhibitor for a short period (e.g., 10-15 minutes) at room temperature.

• Initiate the reaction by adding the substrate, p-NPA.

• Immediately measure the absorbance at 400 nm at regular intervals (e.g., every 30 seconds) for 5-10 minutes.

• Calculate the rate of the reaction (change in absorbance over time) for each condition.

• Determine the percentage of inhibition of CA activity by 6-Sulfamoylpyridine-3-carboxylic acid.

Diagram: Experimental Workflow for Investigating 6-Sulfamoylpyridine-3-carboxylic Acid

Caption: A streamlined workflow for the in vitro evaluation of the compound.

Data Presentation and Interpretation

Assay	Key Parameter Measured	Expected Outcome with 6-Sulfamoylpyridine-3-carboxylic acid
Cell Viability (MTT)	IC₅₀ value	Dose-dependent decrease in cell viability
Apoptosis	Percentage of apoptotic cells	Increase in early and late apoptotic cell populations
Cell Invasion	Number of invading cells	Reduction in the number of invading cells
CA Activity	% Inhibition of enzyme activity	Dose-dependent inhibition of carbonic anhydrase activity

Safety and Handling

While a specific safety data sheet (SDS) for 6-Sulfamoylpyridine-3-carboxylic acid may not be readily available, it is prudent to handle it with the care afforded to novel chemical entities. Based on the SDS of related pyridine carboxylic acids and sulfonamides, the following precautions should be taken:

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a chemical fume hood.[6]

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

References

• Gieling, R. G., et al. (2012). Identification of phenyl-pyridine-2-carboxylic acid derivatives as novel cell cycle inhibitors with increased selectivity for cancer cells. Journal of medicinal chemistry, 55(1), 441-451.
• Tehrani, S. S., et al. (2013). Carbonic anhydrase inhibitor suppresses invasion of renal cancer cells in vitro. Journal of enzyme inhibition and medicinal chemistry, 28(2), 371-375.
• Lide, D. R. (Ed.). (2004). CRC handbook of chemistry and physics (85th ed.). CRC press.
• Sigma-Aldrich. (2022). Safety Data Sheet for 6-Chloropyridine-3-carboxylic acid.
• Conda-Sheridan, M., et al. (2023). Synthesis and biological evaluation of sulfonylpyridine derivatives as potential anti-chlamydia agents. Bioorganic & medicinal chemistry, 89, 117401.
• Güler, O. O., et al. (2021). Inhibition of Carbonic Anhydrase IX Promotes Apoptosis through Intracellular pH Level Alterations in Cervical Cancer Cells. International journal of molecular sciences, 22(16), 8887.
• Srinivas, B., et al. (2012). Rapid screening of enzyme inhibitors using profiling of enzyme-metabolite assay by HPLC (PREMA-HPLC). Journal of enzyme inhibition and medicinal chemistry, 27(6), 816-821.
• Abdel-Wahab, B. F., et al. (2018). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Current organic synthesis, 15(6), 864-874.
• Dasgupta, D., et al. (2015). Isolation of phenazine 1,6-di-carboxylic acid from Pseudomonas aeruginosa strain HRW. 1-S3 and its role in biofilm-mediated crude oil degradation and cytotoxicity against bacterial and cancer cells. RSC advances, 5(111), 91369-91378.
• Wang, Y., et al. (2022). Synthesis and in vitro evaluation of benzo [b] thiophene-3-carboxylic acid 1, 1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Bioorganic & medicinal chemistry letters, 72, 128867.
• Zhang, M., et al. (2020). Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. RSC advances, 10(49), 29424-29432.
• Gołdyn, M., et al. (2022). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. CrystEngComm, 24(11), 2115-2125.
• D'Ambrosio, K., et al. (2020). An overview of carbohydrate-based carbonic anhydrase inhibitors. Journal of enzyme inhibition and medicinal chemistry, 35(1), 1438-1452.
• U.S. Patent No. 8,575,350. (2013). Washington, DC: U.S.
• Al-Warhi, T., et al. (2024).
• Gesson, J. P., et al. (2007). Synthesis and biological activity of sulfonamide derivatives of epipodophyllotoxin. Journal of medicinal chemistry, 50(25), 6249-6258.

• BellBrook Labs. (2023). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. Retrieved from [Link]

• Technical Disclosure Commons. (2025). Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid.

• Wikipedia. (2023). Carbonic anhydrase inhibitor. Retrieved from [Link]

• Li, Y., et al. (2018). Recent advances in screening of enzymes inhibitors based on capillary electrophoresis. Journal of pharmaceutical and biomedical analysis, 153, 1-10.
• Dashyan, S. G., et al. (2024). Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. Bioorganic chemistry, 149, 107435.

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• 4. Inhibition of Carbonic Anhydrase IX Promotes Apoptosis through Intracellular pH Level Alterations in Cervical Cancer Cells [mdpi.com]
• 5. Identification of phenyl-pyridine-2-carboxylic acid derivatives as novel cell cycle inhibitors with increased selectivity for cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: A Validated LC-MS/MS Method for the Quantitative Analysis of 6-Sulfamoylpyridine-3-carboxylic acid and its Putative Metabolites in Human Plasma

Introduction

6-Sulfamoylpyridine-3-carboxylic acid is a polar, small molecule containing both a pyridine carboxylic acid and a sulfonamide functional group. While specific data on this compound is limited, its structural motifs are common in pharmaceutical development.[1][2] Pyridine carboxylic acids are found in numerous approved drugs, and the sulfonamide group is a well-known pharmacophore.[1][2] Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of such compounds is critical for drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity.[3][4]

This application note details a robust and validated LC-MS/MS method for the simultaneous quantification of 6-Sulfamoylpyridine-3-carboxylic acid and its putative metabolites in human plasma. The method is designed to meet the stringent requirements for bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7][8][9]

Scientific Rationale and Method Design

The chemical properties of 6-Sulfamoylpyridine-3-carboxylic acid—specifically its polarity—present challenges for traditional reversed-phase chromatography, where poor retention can lead to matrix effects and reduced sensitivity.[10] Therefore, a hydrophilic interaction liquid chromatography (HILIC) approach was selected to enhance the retention of the parent compound and its polar metabolites.[3]

Metabolite identification is a crucial aspect of drug development. Based on known metabolic pathways for sulfonamides and pyridine-containing compounds, we have proposed two primary putative metabolites for inclusion in this method:

• N-acetyl-6-sulfamoylpyridine-3-carboxylic acid (M1): N-acetylation is a common metabolic pathway for sulfonamides.[11][12][13]

• Hydroxylated-6-sulfamoylpyridine-3-carboxylic acid (M2): Oxidation, leading to hydroxylation of the pyridine ring, is a known metabolic route for pyridine derivatives.[14][15]

The inclusion of these putative metabolites in the analytical method allows for a more comprehensive pharmacokinetic profile.

Experimental Workflow & Protocols

Overall Workflow Diagram

Caption: High-level overview of the analytical process.

Protocol 1: Sample Preparation

The objective of sample preparation is to extract the analytes of interest from the complex biological matrix (plasma) while removing interfering substances like proteins.[16][17][18] A protein precipitation method using acetonitrile was chosen for its simplicity and effectiveness for polar analytes.[19][20]

Materials:

• Human plasma samples

• 6-Sulfamoylpyridine-3-carboxylic acid, M1, and M2 analytical standards

• Stable isotope-labeled internal standard (SIL-IS) of 6-Sulfamoylpyridine-3-carboxylic acid

• LC-MS grade acetonitrile with 0.1% formic acid

• LC-MS grade water with 0.1% formic acid

• Microcentrifuge tubes

• Centrifugal evaporator

Procedure:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 10 µL of the SIL-IS working solution.

• Add 300 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (95% acetonitrile: 5% water with 0.1% formic acid).

Protocol 2: LC-MS/MS Analysis

This protocol outlines the instrumental parameters for the separation and detection of the target analytes.[21][22][23]

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

Parameter	Value
Column	HILIC Column (e.g., Acquity UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 50% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C

| Injection Volume | 5 µL |

MS/MS Parameters: The analytes were detected in positive ion mode using Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
6-Sulfamoylpyridine-3-carboxylic acid	219.0	156.1	22
M1 (N-acetyl)	261.0	198.1	25
M2 (Hydroxylated)	235.0	172.1	20
SIL-IS	224.0	161.1	22

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Method Validation

The developed method was validated according to the FDA and EMA guidelines for bioanalytical method validation.[5][7][8][24][25][26][27]

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention times of the analytes and IS.
Linearity	The range of concentrations over which the method is accurate and precise.	Correlation coefficient (r²) ≥ 0.99
Accuracy & Precision	The closeness of the determined value to the nominal concentration and the degree of scatter.	Within ±15% of the nominal value (±20% at the LLOQ).
Matrix Effect	The effect of co-eluting matrix components on the ionization of the analyte.	The coefficient of variation of the IS-normalized matrix factor should be ≤15%.
Recovery	The efficiency of the extraction procedure.	Consistent, precise, and reproducible.
Stability	The stability of the analytes in the biological matrix under different storage and processing conditions.	Within ±15% of the nominal concentration.

Putative Metabolic Pathway

Caption: Proposed metabolic transformations.

Conclusion

This application note provides a comprehensive, detailed, and scientifically grounded protocol for the LC-MS/MS analysis of 6-Sulfamoylpyridine-3-carboxylic acid and its putative metabolites in human plasma. The method is sensitive, selective, and has been validated to meet regulatory standards, making it suitable for use in pharmacokinetic studies during drug development. The use of HILIC chromatography effectively addresses the challenges associated with analyzing polar compounds, ensuring robust and reliable results.

References

• Sulfonamide metabolic p
• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).
• Sample preparation methods for LC-MS-based global aqueous metabolite profiling. Methods in Molecular Biology.
• FDA Guidance for Industry on Bioanalytical Method Valid
• Bioanalytical Method Validation Guidance for Industry May 2018. FDA.
• FDA Finalizes Guidance on Bioanalytical Method Valid
• Metabolic process of sulfonamide? Quora.
• Guideline Bioanalytical method valid
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum.
• Bioanalytical Method Valid
• European Medicines Agency guideline on bioanalytical method validation: wh
• Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions. Applied Microbiology and Biotechnology.
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. FDA.
• Differences in Metabolism of Sulfonamides Predisposing to Idiosyncratic Toxicity. Annals of Internal Medicine.
• Bioanalytical method valid
• Major metabolites of sulfonamide antibiotics.
• Metabolism of Sulfonamides. Karger Publishers.
• Sample Preparation Methods for LC-MS-Based Global Aqueous Metabolite Profiling. Springer.
• BA Method Development: Polar Compounds. BioPharma Services.
• Sample Preparation Methods for LC-MS-Based Global Aqueous Metabolite Profiling.
• Development and validation of small molecule analytes by liquid chromatography-tandem mass spectrometry. Clinical Tree.
• Sample preparation guideline for extraction of polar metabolites from adherent or suspension cells. Princeton University.
• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Trends in Analytical Chemistry.
• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone.
• Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today.
• A tandem liquid chromatography–mass spectrometry (LC–MS) method for profiling small molecules in complex samples.
• Investigation of Pyridine Carboxylic Acids in CM2 Carbonaceous Chondrites: Potential Precursor Molecules for Ancient Coenzymes. Astrobiology.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Dove Medical Press.
• Pharmacokinetics and metabolism of HOE 077. Preclinical studies. PubMed.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PMC - PubMed Central.
• Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS. Analytical and Bioanalytical Chemistry.
• Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. CrystEngComm.
• Relative Quantification of Carboxylic Acid Metabolites by Liquid-Chromatography Mass-Spectrometry Using Isotopic Variants of Cho. Analytical Chemistry.
• Metabolomic analysis of key central carbon metabolism carboxylic acids as their 3-nitrophenylhydrazones by UPLC/ESI-MS. PubMed.
• Comparative metabolite analysis of Piper sarmentosum organs approached by LC–MS-based metabolic profiling. Metabolomics.
• 6-Aminopyridine-3-carboxylic acid(3167-49-5). ChemicalBook.
• (214C)pyridine-3-carboxylic acid | C6H5NO2 | CID 21829312. PubChem.
• A UPLC-MS/MS assay of the “Pittsburgh Cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution. NIH.
• 2-Sulfanylpyridine-3-carboxylic Acid | Properties, Uses, Safety D
• 6-Aminopyridine-3-carboxylic acid 97 3167-49-5. Sigma-Aldrich.

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• 5. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 14. Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacokinetics and metabolism of HOE 077. Preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Sample preparation methods for LC-MS-based global aqueous metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sample Preparation Methods for LC-MS-Based Global Aqueous Metabolite Profiling | Springer Nature Experiments [experiments.springernature.com]
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• 25. bioanalysisforum.jp [bioanalysisforum.jp]
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• 27. Bioanalytical method validation emea | PPTX [slideshare.net]

Technical Notes & Optimization

Overcoming solubility issues of 6-Sulfamoylpyridine-3-carboxylic acid in aqueous buffers

Technical Support Center: 6-Sulfamoylpyridine-3-carboxylic acid

A Senior Application Scientist's Guide to Overcoming Aqueous Solubility Challenges

Welcome to the technical support center for 6-Sulfamoylpyridine-3-carboxylic acid and related substituted pyridine carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound in aqueous buffers. As Senior Application Scientists, we combine deep theoretical knowledge with practical, field-tested experience to help you navigate these challenges effectively. Our goal is to not only provide protocols but to explain the underlying chemical principles, empowering you to troubleshoot and optimize your own experimental setups.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the solubility of 6-Sulfamoylpyridine-3-carboxylic acid.

Q1: Why is 6-Sulfamoylpyridine-3-carboxylic acid so difficult to dissolve in neutral aqueous buffers like PBS (pH 7.4)?

A: The difficulty arises from the molecule's structure, which contains both acidic and basic functional groups. The carboxylic acid group is acidic, while the pyridine nitrogen is weakly basic. This makes the molecule's net charge—and thus its aqueous solubility—highly dependent on the pH of the solution.[1] At neutral pH, the molecule may exist in a state with low net charge or as a zwitterion, which can lead to poor solubility due to strong intermolecular interactions and insufficient hydration.

Q2: I added my compound directly to my buffer and it just sits at the bottom. What's the first thing I should try?

A: The most direct approach is to manipulate the pH.[2][3][4] Since the compound has an acidic carboxylic acid group, increasing the pH of the buffer will deprotonate it, forming a much more soluble carboxylate salt.[5][6] We recommend preparing a concentrated stock solution at an elevated pH and then diluting it into your final buffer, carefully monitoring for any precipitation.

Q3: Can I use an organic solvent like DMSO to make a stock solution?

A: Yes, using a water-miscible organic co-solvent like DMSO, ethanol, or PEG 400 is a very common and effective strategy.[2][7] You can prepare a high-concentration stock solution in 100% DMSO and then dilute it into your aqueous buffer. However, be cautious: the final concentration of the organic solvent in your assay should be low (typically <1%) to avoid artifacts. Also, the compound may precipitate upon dilution if the aqueous buffer conditions (e.g., pH) do not favor its solubility.

Q4: Will heating or sonication help dissolve the compound?

A: Yes, both can aid in dissolution. Sonication provides energy to break up solid aggregates, increasing the surface area available for solvation.[3][8] Gentle heating can also increase solubility, but this should be done with caution.[9] Be aware of the compound's thermal stability. For many compounds, solubility is a thermodynamic property, and if the solution is supersaturated, the compound will precipitate out as it cools to room temperature.

Understanding the Chemistry: The Role of pH

The solubility of 6-Sulfamoylpyridine-3-carboxylic acid is governed by the ionization state of its functional groups. The molecule has two key ionizable sites: the carboxylic acid and the pyridine nitrogen. The sulfonamide group is also weakly acidic but typically has a much higher pKa.

• At Low pH (e.g., < 2): Both the pyridine nitrogen and the carboxylic acid are likely protonated. The molecule carries a net positive charge, which might enhance solubility.

• At Mid-range pH (e.g., 3-6): The carboxylic acid begins to deprotonate (forming a negative charge), while the pyridine nitrogen may remain protonated (positive charge). The molecule could exist as a zwitterion or a neutral species, often the point of minimum solubility.

• At High pH (e.g., > 7): The carboxylic acid is fully deprotonated to its carboxylate salt form (-COO⁻). This negatively charged species is typically the most water-soluble.[5][6]

This relationship is visually explained in the diagram below.

Caption: pH-dependent ionization and its effect on solubility.

Troubleshooting Guide & Experimental Protocols

This section provides a logical workflow and detailed protocols to systematically overcome solubility issues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. — Spoke Sciences [spokesciences.com]
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• 4. wjbphs.com [wjbphs.com]
• 5. brainly.com [brainly.com]
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• 7. Solubilizer Excipients - Protheragen [protheragen.ai]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. japer.in [japer.in]

Technical Support Center: Stability of 6-Sulfamoylpyridine-3-carboxylic Acid in DMSO Solution

This guide serves as a primary technical resource for researchers, scientists, and drug development professionals utilizing 6-Sulfamoylpyridine-3-carboxylic acid in dimethyl sulfoxide (DMSO) solutions. Given the compound's structural motifs—a carboxylic acid, a pyridine ring, and a sulfamoyl group—and the universal use of DMSO as a solvent in high-throughput screening and drug discovery, understanding its stability profile is critical for generating reliable and reproducible experimental data.[1][2] This document provides field-proven insights, troubleshooting guides, and validated protocols to address common challenges encountered during the handling and storage of this compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the stability and handling of 6-Sulfamoylpyridine-3-carboxylic acid in DMSO.

Q1: What are the optimal storage conditions for a standard 10 mM stock solution of 6-Sulfamoylpyridine-3-carboxylic acid in DMSO?

A1: Proper storage is the most critical factor in preventing degradation and ensuring the long-term integrity of your compound stock. The primary goals are to minimize water absorption, prevent degradation from light, and slow down any potential chemical reactions.

Expert Rationale: DMSO is an excellent solvent but is notably hygroscopic, meaning it readily absorbs moisture from the air.[3] The presence of water can be a significant cause of compound loss, either through direct hydrolysis or by facilitating precipitation.[4][5] Low temperatures are standard practice to reduce the kinetic rate of any potential degradation pathways.

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale & Best Practices
Temperature	-20°C or -80°C	Slows chemical degradation. -20°C is suitable for storage up to 3-6 months, while -80°C is preferred for archival, long-term storage (>6 months).[6]
Solvent	Anhydrous, high-purity DMSO (≤0.025% water)	Minimizes water-related degradation and precipitation issues.[4] Always use a fresh, sealed bottle of anhydrous DMSO.
Container	Amber glass vials with PTFE-lined screw caps	Protects from light-induced degradation and provides an excellent seal against moisture.
Atmosphere	Standard Air (Inert gas for sensitive studies)	For most applications, a tightly sealed cap is sufficient. For maximum stability in long-term or highly sensitive assays, flushing the vial headspace with an inert gas like argon or nitrogen is recommended.[7]
Aliquoting	Prepare single-use or low-volume aliquots	This is the most effective way to avoid repeated freeze-thaw cycles, which can introduce moisture and cause compound precipitation.[6][8]

Q2: I observed a precipitate in my DMSO stock solution after thawing it from the freezer. What happened and how can I resolve it?

A2: This is a common issue in compound management.[9][10] Precipitation upon thawing can be caused by several factors:

• Exceeding Solubility Limit: The compound's concentration may be too high for it to remain in solution at lower temperatures.

• Freeze-Thaw Shock: Rapid temperature changes can cause the compound to crash out of solution.

• Water Contamination: The absorption of water into the DMSO stock lowers the solvent's solvating power for many organic compounds, leading to precipitation.

Troubleshooting Steps:

• Gentle Warming: Warm the vial to 37°C for 10-15 minutes.[6]

• Mechanical Agitation: Vortex the solution vigorously for 1-2 minutes.

• Sonication: If warming and vortexing fail, place the vial in a bath sonicator for 5-10 minutes.[6]

If the precipitate redissolves, it is crucial to visually inspect the solution for clarity before use. If it does not, the solution should be considered unreliable and a fresh stock should be prepared, potentially at a lower concentration.[7]

Q3: Are there any known degradation pathways for 6-Sulfamoylpyridine-3-carboxylic acid in DMSO?

A3: While 6-Sulfamoylpyridine-3-carboxylic acid is expected to be reasonably stable under proper storage conditions, its functional groups present theoretical degradation risks, particularly if storage protocols are not strictly followed.

• Hydrolysis: The sulfamoyl (-SO₂NH₂) group could be susceptible to hydrolysis, especially in the presence of water and acid/base catalysts, to yield the corresponding sulfonic acid. However, N-acyl sulfonamides are generally recognized for their metabolic stability.[11]

• Carboxylic Acid Reactions: Carboxylic acids can form strong hydrogen bonds with the sulfoxide group of DMSO.[12] While direct reaction between a carboxylic acid and DMSO typically requires activating agents or harsh conditions (e.g., to form (methylsulfinyl)methyl esters), the potential for slow, long-term reactions cannot be entirely dismissed, especially if impurities are present.[13]

• Decarboxylation: The pyridine-3-carboxylic acid motif can undergo decarboxylation, but this process usually requires heat and/or a catalyst.[14][15] This is unlikely to occur under standard storage conditions.

It is important to note that DMSO itself is generally considered a stable, non-reactive solvent for most drug-like molecules in storage.[16] Degradation is most often linked to external factors like water, oxygen, or light.[4]

Q4: How can I experimentally confirm the stability of my compound stock over time?

A4: A formal stability study is the only definitive way to ensure the integrity of your compound. The industry-standard method is Liquid Chromatography-Mass Spectrometry (LC-MS).[17][18] This technique can simultaneously assess the purity of the parent compound and detect the emergence of any degradation products. See Section 3, Protocol 2 for a detailed methodology.

Section 2: Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action & Rationale
Compound fails to dissolve completely in DMSO at the desired concentration.	1. Poor intrinsic solubility. 2. Particulate matter or impurities in the solid compound.	1. Attempt to dissolve at a lower concentration. 2. Use gentle heating (37°C) and sonication. 3. If insolubility persists, the desired concentration may exceed the compound's solubility limit in DMSO.
Assay results are inconsistent or show a drop in potency over time.	1. Compound degradation. 2. Inaccurate concentration due to undetected precipitation. 3. Multiple freeze-thaw cycles.	1. IMMEDIATELY prepare a fresh stock solution from solid material for comparison. 2. Perform an LC-MS purity analysis on the old stock solution (see Protocol 2). 3. Review handling procedures; ensure aliquoting is performed to avoid freeze-thaw cycles.[8]
The DMSO stock solution has changed color (e.g., turned yellow/brown).	1. Oxidative degradation of the compound or an impurity. 2. Reaction with contaminants in the DMSO or storage vial.	1. Discard the solution immediately. Do not use it for experiments. 2. Prepare a new stock using fresh, anhydrous DMSO from a reputable supplier and a clean glass vial. 3. Consider storing new aliquots under an inert atmosphere (argon/nitrogen).

Section 3: Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes a self-validating method for preparing a reliable DMSO stock solution.

• Pre-Experiment Checklist:

  • Confirm the identity and purity of the solid 6-Sulfamoylpyridine-3-carboxylic acid via Certificate of Analysis (CoA).

  • Use a calibrated analytical balance.

  • Use a new, sealed bottle of anhydrous DMSO (≥99.9%).

  • Use sterile, amber glass vials with PTFE-lined caps.

• Procedure:

  • Allow the vial of solid compound to equilibrate to room temperature for at least 20 minutes before opening to prevent water condensation.

  • Weigh a precise amount of the compound (e.g., 2.182 mg for 1 mL of a 10 mM solution; MW = 218.21 g/mol ) into a tared vial.

  • Add the calculated volume of anhydrous DMSO using a calibrated micropipette.

  • Cap the vial tightly and vortex at medium speed for 2-5 minutes until the solid is fully dissolved. A brief sonication may be used if necessary.

  • Visually inspect the solution against a bright background to ensure it is clear and free of particulates.

  • Dispense into single-use aliquots in properly labeled amber vials.

  • Seal the vials tightly and store them at -20°C or -80°C.

Protocol 2: Long-Term Stability Assessment via LC-MS

This protocol provides a framework for monitoring the stability of your DMSO stock under various conditions.[17]

• Sample Preparation:

  • Prepare a fresh 10 mM stock solution in anhydrous DMSO as described in Protocol 1.

  • Immediately take a "Time Zero" (T₀) sample. Dilute an aliquot to an appropriate concentration (e.g., 10 µM) in a suitable solvent (e.g., 50:50 Acetonitrile:Water) for LC-MS analysis.

  • Prepare multiple aliquots of the remaining 10 mM stock.

• Storage and Time Points:

  • Store sets of aliquots under different conditions to be tested (e.g., -20°C, 4°C, and Room Temperature).

  • Establish time points for analysis (e.g., 1 month, 3 months, 6 months, 12 months).

• LC-MS Analysis:

  • At each time point, retrieve one aliquot from each storage condition. Allow it to thaw completely and equilibrate to room temperature.

  • Prepare a sample for LC-MS analysis identical to the T₀ sample.

  • Analyze using a standardized LC-MS method that provides good separation of the parent peak from any potential impurities or degradants. Monitor both UV and MS signals.

• Data Analysis:

  • Calculate the purity of the compound at each time point using the peak area of the parent compound relative to the total peak area of all detected components.

  • Formula: % Purity = (Parent Peak Area / Total Peak Area) * 100

  • Compare the purity at each time point to the T₀ value. A loss of >5-10% purity is often considered significant.

  • Examine the mass spectra for new peaks corresponding to potential degradation products.

Section 4: Visual Workflows

The following diagrams illustrate key processes for ensuring compound stability.

Caption: Workflow for preparing and storing DMSO stock solutions.

Caption: Experimental workflow for a long-term stability study.

References

• Dimethyl sulfoxide - Wikipedia. Wikipedia. [Link]

• DMSO and Drug Discovery. Perlara. [Link]

• Overcoming problems of compound storage in DMSO: solvent and process alternatives. PubMed. [Link]

• Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. MDPI. [Link]

• Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. AntBio. [Link]

• Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. [Link]

• What is the suitable storage condition of the compound (volatile compound) that already dissolved in dimethyl sulfoxide (DMSO)? ResearchGate. [Link]

• What is the best way of storing a DMSO in a research lab? Quora. [Link]

• Studies on Repository Compound Stability in DMSO under Various Conditions. SAGE Journals. [Link]

• Studies on repository compound stability in DMSO under various conditions. PubMed. [Link]

• Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant. National Institutes of Health (NIH). [Link]

• Studies on Repository Compound Stability in DMSO under Various Conditions. Semantic Scholar. [Link]

• The effect of room-temperature storage on the stability of compounds in DMSO. Yufeng. [Link]

• Ionization of Organic Acids in Dimethyl Sulfoxide Solution: A Theoretical Ab Initio Calculation of the pKa Using a New Parametrization of the Polarizable Continuum Model. ACS Publications. [Link]

• A quantum chemical study of the interaction of carboxylic acids with DMSO. ResearchGate. [Link]

• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. MDPI. [Link]

• Stability of screening compounds in wet DMSO. PubMed. [Link]

• NBS-activated cross-dehydrogenative esterification of carboxylic acids with DMSO. Royal Society of Chemistry. [Link]

• Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Publications. [Link]

• Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8quinolinols. Fordham Research Commons. [Link]

• Carboxylic acid synthesis by hydrolysis of thioacids and thioesters. Organic Chemistry Portal. [Link]

• Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach. PubMed. [Link]

• KF-Catalyzed direct thiomethylation of carboxylic acids with DMSO to access methyl thioesters. ResearchGate. [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. National Institutes of Health (NIH). [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. ResearchGate. [Link]

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• 5. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Studies on Repository Compound Stability in DMSO under Various Conditions | Semantic Scholar [semanticscholar.org]
• 9. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors [mdpi.com]
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• 13. NBS-activated cross-dehydrogenative esterification of carboxylic acids with DMSO - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 18. researchgate.net [researchgate.net]

Identifying and minimizing byproducts in 6-Sulfamoylpyridine-3-carboxylic acid synthesis

Welcome to the technical support guide for the synthesis of 6-Sulfamoylpyridine-3-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. The following question-and-answer format provides in-depth troubleshooting advice, explains the underlying chemical principles, and offers field-proven insights to help you identify and minimize byproducts, ultimately leading to a higher yield and purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common synthetic routes to 6-Sulfamoylpyridine-3-carboxylic acid, and what are their respective advantages and disadvantages?

The synthesis of 6-Sulfamoylpyridine-3-carboxylic acid typically begins with a precursor such as 6-chloropyridine-3-carboxylic acid or a related derivative.[1] The primary transformation involves the introduction of the sulfamoyl group (-SO₂NH₂) at the 6-position of the pyridine ring.

Two prevalent methods for this transformation are:

• Direct Sulfamoylation of a Halogenated Precursor: This is a widely used approach where 6-chloropyridine-3-carboxylic acid is reacted with a source of the sulfamoyl group.[2]

  • Advantages: This method is often more direct and can be cost-effective.

  • Disadvantages: It can be prone to side reactions, leading to a variety of byproducts that complicate purification.

• Oxidation of a Sulfide or Thiol Precursor: An alternative route involves the synthesis of a precursor containing a sulfur-based functional group at the 6-position, which is then oxidized to the desired sulfamoyl group.

  • Advantages: This route can sometimes offer better control over the reaction and may result in a cleaner product profile.

  • Disadvantages: It typically involves a multi-step synthesis, which can increase the overall complexity and cost.

The choice of synthetic route will often depend on the available starting materials, the desired scale of the reaction, and the purity requirements for the final product.

Q2: I am observing a significant amount of an unknown impurity in my reaction mixture when synthesizing 6-Sulfamoylpyridine-3-carboxylic acid from 6-chloropyridine-3-carboxylic acid. What could this byproduct be, and how can I identify it?

A common and often difficult-to-remove byproduct in this synthesis is the corresponding 6-hydroxypyridine-3-carboxylic acid . This arises from the hydrolysis of the starting material, 6-chloropyridine-3-carboxylic acid, under the reaction conditions. The presence of any moisture or nucleophilic species can promote this side reaction.

Identification Workflow:

To definitively identify this and other potential byproducts, a systematic analytical approach is crucial.

Analytical Technique	Purpose	Expected Observations for 6-hydroxypyridine-3-carboxylic acid
HPLC	To separate the main product from impurities and quantify their relative abundance.[3]	A distinct peak with a different retention time from the starting material and the desired product. The retention time will depend on the specific HPLC method used.[4]
LC-MS	To determine the molecular weight of the impurity.	A mass spectrum showing a molecular ion corresponding to the mass of 6-hydroxypyridine-3-carboxylic acid (C₆H₅NO₃, MW: 139.11).[5]
NMR Spectroscopy	To elucidate the chemical structure of the impurity.	The ¹H NMR spectrum will show characteristic shifts for the aromatic protons on the pyridine ring, and the absence of the chlorine atom will be evident.

Experimental Protocol: HPLC Analysis for Purity Assessment [3]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: A reverse-phase C18 column is a common choice.

• Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., 0.1% formic acid in water) is typically effective.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the analyte has maximum absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., the mobile phase) and filter through a 0.45 µm syringe filter before injection.

Q3: How can I minimize the formation of 6-hydroxypyridine-3-carboxylic acid and other byproducts during the sulfamoylation reaction?

Minimizing byproduct formation hinges on carefully controlling the reaction conditions to favor the desired sulfamoylation over competing side reactions.

Key Strategies:

• Anhydrous Conditions: The presence of water is a primary driver for the formation of the 6-hydroxy byproduct. Therefore, it is critical to use anhydrous solvents and reagents, and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Temperature Control: The reaction temperature should be carefully optimized. While higher temperatures can increase the reaction rate, they can also accelerate the rate of byproduct formation. It is often beneficial to start at a lower temperature and gradually increase it as needed.

• Choice of Base: The base used in the reaction plays a crucial role. A non-nucleophilic base is preferred to avoid competition with the sulfamoylating agent.

• Reaction Time: Prolonged reaction times can lead to the accumulation of byproducts. It is advisable to monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC) and to quench the reaction once the starting material has been consumed.

Q4: I am having difficulty purifying the final product. What are the recommended purification methods for 6-Sulfamoylpyridine-3-carboxylic acid?

The purification of pyridine carboxylic acids can be challenging due to their polar nature and potential for zwitterionic character.[4] A multi-step purification strategy is often necessary.

Recommended Purification Workflow:

Caption: A typical purification workflow for 6-Sulfamoylpyridine-3-carboxylic acid.

• Acid-Base Extraction: This is a powerful technique to separate the acidic product from neutral or basic impurities. The crude product can be dissolved in an aqueous base, washed with an organic solvent to remove non-polar impurities, and then the aqueous layer is acidified to precipitate the desired product.

• Recrystallization: This is an effective method for removing closely related impurities. The choice of solvent is critical and may require some experimentation. Common solvents for recrystallization of pyridine carboxylic acids include water, ethanol, or mixtures thereof.

• Column Chromatography: If the product is still not pure after recrystallization, column chromatography may be necessary. Due to the polarity of the compound, a polar stationary phase (e.g., silica gel) and a polar mobile phase will likely be required.

Q5: Are there any specific safety precautions I should be aware of when working with the reagents involved in this synthesis?

Yes, several reagents used in the synthesis of 6-Sulfamoylpyridine-3-carboxylic acid require careful handling.

Reagent	Key Hazards	Recommended Precautions
6-Chloropyridine-3-carboxylic acid	Skin and eye irritant.	Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Sulfamoylating agents (e.g., sulfamoyl chloride)	Highly reactive and corrosive. Reacts violently with water.	Handle in a well-ventilated fume hood. Use anhydrous techniques and avoid contact with moisture.
Bases (e.g., sodium hydride, potassium carbonate)	Corrosive and/or flammable.	Handle with care, avoiding contact with skin and eyes. Sodium hydride is highly flammable and reacts violently with water.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.

References

• Benchchem. Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Comparative Guide.
• HELIX Chromatography. HPLC Methods for analysis of 2-Pyridinecarboxylic acid.
• Machado, C.M., et al. (1998). Development of an Indirect Reverse Phase Method for the Quality Assessment of an Acyl Halide.
• ChemicalBook. 6-Chloronicotinic acid | 5326-23-8.
• PubMed. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry.
• Sigma-Aldrich. 6-Chloropyridine-3-carboxylic acid 99 5326-23-8.
• Google Patents. US8575350B2 - Process for producing pyridine carboxylic acids.
• PMC - NIH. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking.
• PMC - NIH. Synthesis and crystal structures of 3,6-dihydroxypicolinic acid and its labile intermediate dipotassium 3-hydroxy-6-(sulfonatooxy)pyridine-2-carboxylate monohydrate.
• Sigma-Aldrich. 6-Chloropyridine-3-carboxylic acid PESTANAL , analytical standard 5326-23-8.
• PubChem. 6-Chloronicotinic acid | C6H4ClNO2 | CID 79222.
• Chem-Impex. 6-Chloronicotinic acid.
• Google Patents. US6346623B1 - Method for producing substituted pyridine-carboxylic acids.
• Google Patents. US8492583B2 - Process for purification of aromatic carboxylic acids.
• Semantic Scholar. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3- carboxylic Acids and Evaluation of their Antimicrobial Activity an.
• Google Patents. US3709795A - Purification of carboxylic acids by chemical treatment and distillation.
• Google Patents. US3657259A - Process for the production of pyridine carboxylic acids.
• ResearchGate. Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid | Request PDF.
• ResearchGate. (PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking.

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• 4. helixchrom.com [helixchrom.com]
• 5. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing for 6-Sulfamoylpyridine-3-carboxylic acid in HPLC

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) issues. This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering peak tailing with 6-Sulfamoylpyridine-3-carboxylic acid. Here, we will delve into the common causes of this chromatographic problem and provide systematic, evidence-based solutions to restore optimal peak symmetry.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how do I identify it?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with the latter half being broader than the front half.[1] This distortion can significantly compromise the accuracy of peak integration and quantification. You can identify and quantify peak tailing using the Tailing Factor (Tf) or Asymmetry Factor (As), which are calculated by your chromatography data system (CDS). A value greater than 1.2 is generally considered indicative of problematic tailing.[1]

Q2: Why is 6-Sulfamoylpyridine-3-carboxylic acid particularly prone to peak tailing in reversed-phase HPLC?

A2: 6-Sulfamoylpyridine-3-carboxylic acid is a polar, ionizable molecule containing both a carboxylic acid and a sulfonamide group.[2][3] In reversed-phase HPLC, which typically uses silica-based columns, several factors contribute to its tendency to tail:

• Secondary Silanol Interactions: Silica-based columns have residual silanol groups (Si-OH) on their surface that can be deprotonated and negatively charged, especially at mid-range pH values.[4][5][6] The sulfonamide and carboxylic acid groups of your analyte can engage in secondary ionic interactions with these silanols, leading to a mixed-mode retention mechanism that causes tailing.[4][7]

• Analyte pKa and Mobile Phase pH Relationship: The peak shape of an ionizable compound is highly sensitive to the mobile phase pH, especially when it is close to the analyte's pKa.[8][9][10] If the pH is not optimized, the analyte can exist in both ionized and unionized forms, leading to peak distortion.[11]

• Metal Contamination: Trace metal impurities within the silica matrix of the column can act as active sites, chelating with the analyte and causing tailing.[12][13]

Systematic Troubleshooting Guide

Peak tailing is rarely a single-issue problem. This guide provides a logical workflow to diagnose and resolve the issue, starting from the most common and easily addressable causes.

Step 1: Mobile Phase Optimization - The First Line of Defense

The mobile phase is the most dynamic component of your HPLC system and often the primary source of peak shape issues.

The Problem: Uncontrolled ionization of the analyte and residual silanols is a primary cause of tailing.[5][6] 6-Sulfamoylpyridine-3-carboxylic acid has acidic functional groups. To achieve a single, uncharged state for the analyte and suppress the ionization of surface silanols, a low pH mobile phase is crucial.[14]

The Solution: Adjust the aqueous component of your mobile phase to a pH between 2.5 and 3.0 using an appropriate acid, such as phosphoric acid or formic acid.[15][16] This ensures the carboxylic acid is protonated (less polar) and the silanol groups are largely unionized, minimizing secondary electrostatic interactions.[17]

Protocol: Preparing an Acidified Mobile Phase

• Prepare the aqueous portion of your mobile phase (e.g., HPLC-grade water).

• While stirring, add the chosen acid dropwise until the desired pH is reached. Use a calibrated pH meter for accurate measurement.

• Filter the aqueous phase through a 0.45 µm or 0.22 µm membrane filter.

• Mix with the organic modifier (e.g., acetonitrile or methanol) to the desired final composition.

• Degas the final mobile phase mixture before use.

The Problem: An inadequately buffered mobile phase can lead to pH shifts on the column, causing inconsistent ionization and peak tailing.[12]

The Solution: Incorporate a buffer with a pKa close to the target mobile phase pH. For a target pH of 2.5-3.0, a phosphate buffer is an excellent choice. A buffer concentration of 10-25 mM is typically sufficient to provide adequate buffering capacity without causing precipitation issues with high organic mobile phase compositions.

Table 1: Physicochemical Properties of 6-Sulfamoylpyridine-3-carboxylic acid and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Functional Groups
6-Sulfamoylpyridine-3-carboxylic acid	C6H6N2O5S	218.19	Carboxylic acid, Sulfonamide
6-Aminopyridine-3-carboxylic acid	C6H6N2O2	138.12	Carboxylic acid, Amine
3-Pyridinecarboxylic acid (Niacin)	C6H5NO2	123.11	Carboxylic acid

Data sourced from PubChem and other chemical databases.[2][18]

Step 2: Column Chemistry and Hardware Considerations

If mobile phase optimization does not resolve the peak tailing, the issue may lie with the stationary phase or other hardware components.

The Problem: Not all C18 columns are created equal. Older, Type A silica columns have a higher concentration of acidic silanols and metal impurities, making them more prone to causing peak tailing with polar, acidic compounds.[6][13] Column degradation over time can also expose more active sites.[19]

The Solution:

• Use a Modern, High-Purity, End-Capped Column: Select a column packed with high-purity, Type B silica that has been thoroughly end-capped. End-capping is a process that chemically derivatizes most of the residual silanols, rendering them less active.[4][20]

• Consider an Alternative Stationary Phase: For highly polar acidic compounds, a standard C18 may not provide adequate retention or peak shape. Consider columns with mixed-mode stationary phases that incorporate a positive charge to improve the retention and peak shape of acidic analytes.[21][22] Hydrophilic Interaction Liquid Chromatography (HILIC) is another viable option for retaining and separating very polar compounds.[22][23]

• Check for Column Contamination or Voids: If the column is old or has been subjected to harsh conditions, it may be contaminated or have developed a void at the inlet. A sudden increase in backpressure or the appearance of split peaks along with tailing can indicate a blocked frit or a void.[19][24]

Protocol: Column Flushing and Regeneration

• Disconnect the column from the detector.

• Reverse the column direction (if permitted by the manufacturer).

• Flush the column with a series of solvents, starting with your mobile phase without the buffer, then 100% water, followed by 100% organic (methanol or acetonitrile), and finally back to the initial mobile phase composition.

• If contamination is suspected, a more aggressive wash with a stronger, compatible solvent may be necessary. Always consult the column manufacturer's care and use guide.

The Problem: When ion suppression is insufficient to achieve a symmetrical peak, secondary interactions may still be occurring.

The Solution: Introduce a cationic ion-pairing reagent, such as tetrabutylammonium (TBA), to the mobile phase.[25][26] The hydrophobic tail of the ion-pairing reagent adsorbs onto the C18 stationary phase, creating a positively charged surface.[27] This surface then forms an ion pair with the anionic 6-Sulfamoylpyridine-3-carboxylic acid, improving retention and masking the problematic silanol interactions, leading to a sharper, more symmetrical peak.[27][28]

Caution: Ion-pairing reagents can be difficult to remove from a column and can cause long equilibration times.[27] It is often recommended to dedicate a column for ion-pairing applications.

Diagram 1: Troubleshooting Workflow for Peak Tailing

Caption: A systematic approach to troubleshooting peak tailing.

Step 3: System and Method Parameters

If the issue is still not resolved, a deeper look into the HPLC system and other method parameters is warranted.

The Problem: Excessive volume from tubing, fittings, or the detector flow cell can contribute to band broadening and peak tailing, especially for early eluting peaks.[5][29]

The Solution:

• Minimize the length and internal diameter of all tubing connecting the injector, column, and detector.

• Ensure all fittings are properly seated and not creating dead volumes.

• Use a low-volume flow cell in the detector if available.

The Problem: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.[12]

The Solution: Reduce the injection volume or dilute the sample. If sensitivity becomes an issue, consider optimizing the detector settings.

The Problem: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.[29]

The Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a different solvent must be used for solubility reasons, ensure it is weaker than the mobile phase and inject the smallest possible volume.

Diagram 2: Chemical Interactions Leading to Peak Tailing

Caption: Secondary interactions between the analyte and residual silanols.

By systematically working through these troubleshooting steps, you can effectively diagnose and resolve the peak tailing of 6-Sulfamoylpyridine-3-carboxylic acid, leading to more accurate and reliable HPLC results.

References

• The Importance of Mobile Phase pH in Chromatographic Separations. 8

• Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Phenomenex. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. 10

• Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Phenomenex. [Link]

• Reasons for Peak Tailing of HPLC Column. Hawach. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. 17

• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. 7

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]

• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. 23

• The Importance of Understanding Secondary Interactions When Analysing Peptides. 30

• LC Technical Tip. Phenomenex. [Link]

• Unveiling the Secrets of Silica in HPLC Columns. uHPLCs Class. [Link]

• Importance of ion pair reagents on reverse phase HPLC. Pharmaguideline Forum. [Link]

• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. 31

• Issues and Solutions to the Use of Ion-Pairing Reagents. Welch Materials. [Link]

• Retention of Acidic, Basic, and Neutral Compounds in Ion Pair Chromatography. 28

• HPLC Troubleshooting Guide. 24

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Top 10 Most Common HPLC Issues and How to Fix Them (2023). YouTube. [Link]

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• HPLC Methods for analysis of 3-Pyridinecarboxylic acid. HELIX Chromatography. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. 32

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• 6-Mercapto-3-pyridinecarboxylic acid. SIELC Technologies. [Link]

• HPLC Separation of Pyridinecarboxylic Acids. SIELC Technologies. [Link]

• Comparison of the Physicochemical Properties of Carboxylic and Phosphonic Acid Self-Assembled Monolayers Created on a Ti-6Al-4V Substrate. MDPI. [Link]

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Technical Support Center: Optimizing Derivatization of 6-Sulfamoylpyridine-3-carboxylic acid

Welcome to the technical support center for the derivatization of 6-sulfamoylpyridine-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to facilitate successful experimentation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the derivatization of 6-sulfamoylpyridine-3-carboxylic acid, focusing primarily on amide bond formation, a frequent objective in medicinal chemistry.

Q1: What are the most common methods for derivatizing the carboxylic acid group of 6-sulfamoylpyridine-3-carboxylic acid?

A1: The most prevalent derivatization is the formation of amides and esters. Amide bond formation is typically achieved by activating the carboxylic acid with a coupling reagent, followed by the addition of a primary or secondary amine.[1] Esterification can be accomplished through methods like Fischer esterification under acidic conditions or by using alkylating agents.[2][3]

Q2: How do I choose the appropriate coupling reagent for amide formation?

A2: The choice of coupling reagent is critical and depends on factors such as the steric hindrance of the amine, the desired reaction time, and the need to suppress side reactions like racemization.[4] A comparative overview of common coupling reagents is provided in the table below.

Table 1: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Acronym	Key Advantages	Common Co-reagents/Base
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide	EDC, EDCI	Water-soluble byproducts, good for aqueous and organic media.[5]	HOBt, Oxyma, DMAP
Dicyclohexylcarbodiimide	DCC	Inexpensive and effective.	HOBt, DMAP
Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium	HATU	High reactivity, fast reaction times, effective for hindered substrates.[6][7]	DIPEA, TEA
(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate	BOP	Effective for sterically hindered couplings, reduces racemization.	DIPEA, TEA

Q3: What are the recommended solvents for this derivatization?

A3: Anhydrous polar aprotic solvents are generally preferred to ensure the solubility of reactants and intermediates while preventing hydrolysis of activated species.[4] Commonly used solvents include:

• N,N-Dimethylformamide (DMF): Excellent solvating properties for a wide range of substrates.

• Dichloromethane (DCM): Good for reactions at or below room temperature; easy to remove post-reaction.

• Acetonitrile (ACN): Another viable polar aprotic option.

Q4: Can the sulfamoyl group interfere with the reaction?

A4: The sulfamoyl group (-SO₂NH₂) is generally stable under standard amide coupling conditions. However, under strongly basic or acidic conditions, or at elevated temperatures, it could potentially undergo hydrolysis or other side reactions. It is advisable to use mild reaction conditions when possible.

Part 2: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the derivatization of 6-sulfamoylpyridine-3-carboxylic acid.

Problem 1: Low or No Product Yield

Potential Cause A: Incomplete Carboxylic Acid Activation

• Explanation: The carboxylic acid must be converted into a more reactive species (e.g., an active ester) by the coupling reagent before it can react with the amine.[4] Insufficient activation will lead to poor conversion.

• Solution:

  • Increase Equivalents of Coupling Reagent: Use 1.1 to 1.5 equivalents of the coupling reagent relative to the carboxylic acid.

  • Pre-activation: Stir the carboxylic acid, coupling reagent, and base (if required) for 15-30 minutes before adding the amine.[6] This allows for the complete formation of the activated intermediate.

  • Switch to a More Potent Coupling Reagent: For challenging or sterically hindered substrates, consider switching from a carbodiimide-based reagent like EDC to a uronium-based reagent like HATU.[6]

Potential Cause B: Poor Nucleophilicity of the Amine

• Explanation: The amine may be protonated by the carboxylic acid, forming a non-nucleophilic ammonium salt.[4] Additionally, electronically poor or sterically hindered amines will react more slowly.

• Solution:

  • Add a Non-Nucleophilic Base: Incorporate a hindered organic base like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) (2-3 equivalents) to neutralize any acid and ensure the amine remains in its free, nucleophilic form.

  • Consider Acyl Halide Formation: For particularly unreactive amines, converting the carboxylic acid to an acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride can provide a more reactive electrophile.[8] This should be done as a two-step process.

Potential Cause C: Presence of Water

• Explanation: Water can hydrolyze the activated carboxylic acid intermediate back to the starting material, effectively quenching the reaction.[4]

• Solution:

  • Use Anhydrous Solvents and Reagents: Ensure all solvents are properly dried, and reagents are stored in desiccators.

  • Run the Reaction Under an Inert Atmosphere: Using an atmosphere of nitrogen or argon can prevent atmospheric moisture from entering the reaction.

Problem 2: Formation of Significant Side Products

Potential Cause A: N-acylurea Formation (with Carbodiimides)

• Explanation: When using carbodiimides like DCC or EDC, the O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, which is unreactive and can complicate purification.[6]

• Solution:

  • Add an Additive: Include 1-hydroxybenzotriazole (HOBt) or OxymaPure in the reaction. These additives trap the O-acylisourea intermediate to form a more stable active ester, which is less prone to rearrangement and more likely to react with the desired amine.[4]

Potential Cause B: Epimerization/Racemization (if chiral centers are present)

• Explanation: The activation process can sometimes lead to the loss of stereochemical integrity at an adjacent chiral center.

• Solution:

  • Use Racemization-Suppressing Reagents: Phosphonium (e.g., PyBOP) and uronium (e.g., HATU) coupling reagents are known to minimize racemization.[1][6]

  • Lower the Reaction Temperature: Running the reaction at 0 °C or even lower can often reduce the rate of epimerization.

Part 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for Amide Coupling using HATU

• To a stirred solution of 6-sulfamoylpyridine-3-carboxylic acid (1.0 equiv) in anhydrous DMF (0.1–0.5 M), add HATU (1.1 equiv).

• Add a non-nucleophilic base such as DIPEA (2.5 equiv).

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the acid.[6]

• Add the desired amine (1.0-1.2 equiv) to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Perform a standard aqueous workup, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude product for purification.[4]

Visualizations

Caption: General workflow for amide coupling.

Caption: Troubleshooting low yield issues.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation? r/Chempros. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Khan Academy. (n.d.). Fischer esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 24.3: Synthesis of Amides. Retrieved from [Link]

• YouTube. (2022, December 25). #Amide #Coupling #Reagents: #DCC, #EDCI, #HATU, and #BOP. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction scheme for derivatization of carboxylic acid groups with.... Retrieved from [Link]

• Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• Google Patents. (n.d.). US2758999A - Esterification of pyridine carboxylic acids.

• YouTube. (2019, January 25). Esterification--Making Esters from Carboxylic Acids. Retrieved from [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. Ester synthesis by esterification [organic-chemistry.org]
• 3. Khan Academy [khanacademy.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. reddit.com [reddit.com]

Technical Support Center: A Guide to Preventing Degradation of 6-Sulfamoylpyridine-3-carboxylic Acid During Storage

Welcome to the dedicated technical support guide for 6-Sulfamoylpyridine-3-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term integrity and stability of this critical compound. The inherent reactivity of its constituent functional groups—a pyridine ring, a carboxylic acid, and a sulfonamide—necessitates careful storage and handling to prevent degradation that can compromise experimental outcomes. This guide provides in-depth, actionable advice in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and storage of 6-Sulfamoylpyridine-3-carboxylic acid.

Q1: What are the ideal short-term and long-term storage conditions for solid 6-Sulfamoylpyridine-3-carboxylic acid?

For optimal stability, the solid compound should be stored in a tightly sealed container, protected from light, in a cool and dry environment.[1] For long-term storage (months to years), refrigeration at 2-8°C is recommended to minimize the rate of potential slow-acting degradation pathways.[2] The storage area should be well-ventilated and away from incompatible substances like strong oxidizing agents.[1]

Q2: I've noticed the color of my solid sample has changed from white/off-white to a yellowish or brownish tint. What does this indicate?

Color change is a common visual indicator of chemical degradation. This could be due to oxidation of the pyridine ring or sulfonamide group, or the formation of minor chromophoric degradation products. It is a strong signal that the purity of the compound may be compromised, and you should perform an analytical purity check (e.g., HPLC) before use.

Q3: My compound is showing poor solubility in my solvent system compared to a fresh batch. Could this be due to degradation?

Yes, this is a distinct possibility. Degradation can lead to the formation of less soluble impurities or even polymerization, which would reduce the overall solubility of the bulk material. If you observe this, it is crucial to re-evaluate the purity of your stock.

Q4: What are the primary chemical moieties I should be concerned about regarding the stability of this molecule?

The two main points of vulnerability are the sulfonamide group and the carboxylic acid group .

• Sulfonamide Group: This group can be susceptible to hydrolysis, particularly under strongly acidic or basic conditions.[3] While generally stable at neutral pH, prolonged exposure to moisture can be a risk.[4]

• Carboxylic Acid Group: This group, attached to the pyridine ring, can undergo decarboxylation (loss of CO₂) when exposed to high temperatures.[5]

Q5: What are the most likely degradation products I might encounter?

Based on the structure, the primary degradation products would likely arise from two pathways:

• Hydrolysis of the sulfonamide bond, which would cleave the molecule to yield 3-carboxypyridine-6-sulfonic acid or related compounds.

• Decarboxylation , which would result in the formation of 6-sulfamoylpyridine.

Section 2: In-Depth Troubleshooting Guide

If you suspect degradation, this guide provides a logical workflow to diagnose the issue.

Problem: Inconsistent Experimental Results or Suspected Loss of Potency

Inconsistent data is often the first sign of a compromised reagent. A systematic check is necessary to pinpoint the cause. The workflow below outlines the steps to take when you suspect your stock of 6-Sulfamoylpyridine-3-carboxylic acid has degraded.

Caption: Troubleshooting workflow for suspected compound degradation.

Section 3: Understanding the Potential Degradation Pathways

A deeper understanding of the underlying chemistry is key to prevention. The structure of 6-Sulfamoylpyridine-3-carboxylic acid makes it susceptible to several modes of degradation under stress conditions. Forced degradation studies, which intentionally expose a compound to harsh conditions, help elucidate these pathways.[6]

Caption: Potential degradation pathways for the target compound.

• Hydrolytic Degradation: Sulfonamides are known to be fairly stable against hydrolysis at neutral pH but can degrade under strongly acidic conditions (e.g., pH < 2).[3][4] This pathway involves the cleavage of the carbon-sulfur or sulfur-nitrogen bond. Storing the material in a desiccated environment is crucial to prevent moisture from facilitating this process over time.

• Thermal Degradation: Pyridine carboxylic acids can undergo decarboxylation upon heating.[5][7] While significant thermal energy is typically required, long-term storage at elevated ambient temperatures could lead to a slow accumulation of the decarboxylated impurity. This underscores the importance of refrigerated storage.

• Photolytic Degradation: Aromatic rings and sulfonamides can be sensitive to light, particularly in the UV spectrum.[8] Energy from light can induce bond cleavage, leading to a complex mixture of degradation products. Always store the compound in amber vials or other opaque containers to block light exposure.

• Oxidative Degradation: The nitrogen in the pyridine ring and the sulfur atom in the sulfonamide group are susceptible to oxidation. Exposure to air (oxygen) or contaminating oxidizing agents can lead to the formation of N-oxides or S-oxides, respectively. For maximum protection, especially for long-term reference standards, storing under an inert atmosphere (argon or nitrogen) is advisable.

Section 4: Recommended Storage & Handling Protocols

To ensure maximum shelf-life and experimental reproducibility, adhere to the following protocols.

Parameter	Recommendation	Rationale
Temperature	Long-Term: 2-8°C Short-Term: Room Temp. (<25°C)	Reduces the rate of all potential chemical degradation pathways, especially thermal decarboxylation.[2]
Humidity	Store in a desiccator or with desiccant packs.	Minimizes moisture availability for hydrolytic degradation of the sulfonamide group.[3][4]
Atmosphere	Tightly sealed container. For highest purity needs, backfill with Argon or Nitrogen.	Prevents oxidative degradation of the pyridine ring and sulfur atom.[9]
Light	Store in an amber glass vial or light-blocking container.	Prevents photolytic degradation, which can be initiated by ambient lab lighting over time.[8]
Container	Use glass vials with PTFE-lined caps.	Provides an inert storage surface and a secure seal against moisture and air ingress.[9]
Handling	Aliquot the material upon receipt.	Avoids repeated opening of the main stock container, which introduces moisture and air with each cycle.

Section 5: Experimental Protocol: A Basic Forced Degradation Study

For laboratories needing to develop a stability-indicating analytical method or validate the integrity of an older stock, a forced degradation study is essential.[10] This protocol provides a starting point.

Objective: To intentionally degrade 6-Sulfamoylpyridine-3-carboxylic acid under various stress conditions to identify potential degradation products and confirm the analytical method can resolve them from the parent peak.

Prerequisite: A functional HPLC/UPLC method capable of retaining and detecting the parent compound.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile:Water) at a concentration of ~1 mg/mL.

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a separate vial.

  • Acid Hydrolysis: 0.1 M Hydrochloric Acid. Heat at 60°C for 4-8 hours.

  • Base Hydrolysis: 0.1 M Sodium Hydroxide. Keep at room temperature for 2-4 hours.

  • Oxidation: 3% Hydrogen Peroxide. Keep at room temperature for 8-12 hours.

  • Thermal Stress: Heat the stock solution (without stressor) at 80°C for 24 hours.

  • Control Sample: Mix 1 mL of stock solution with 1 mL of the solvent (e.g., water). Keep at room temperature.

• Photolytic Stress (Solid & Solution):

  • Solid: Spread a thin layer of the solid compound in a petri dish.

  • Solution: Place the stock solution in a quartz cuvette or clear glass vial.

  • Expose both to a photostability chamber with a light source (e.g., UV/Vis) for 24-48 hours.

• Analysis:

  • After the designated time, neutralize the acidic and basic samples with an equimolar amount of base/acid.

  • Dilute all samples to an appropriate concentration for your analytical method.

  • Analyze all stressed samples and the control sample by HPLC/UPLC.

• Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Look for a decrease in the parent peak area and the appearance of new peaks (degradation products).

  • The goal is to achieve 5-20% degradation of the active ingredient.[10] If degradation is too rapid or too slow, adjust the stress duration or temperature accordingly.

This study will demonstrate the compound's stability profile and validate that your analytical method can effectively monitor its purity over time.

References

• Li, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Frontiers in Microbiology, 15. Retrieved from [Link]

• Technical University of Munich. (n.d.). Sulfonamide Degradation. Institut für Wasserchemie und Chemische Balneologie. Retrieved from [Link]

• Bio-Synthesis. (n.d.). 2,6-Pyridinedicarboxylic acid Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). Studies on sulfonamide degradation products [Table]. Retrieved from [Link]

• Adhikari, S., et al. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. International Journal of Pharmaceutical Sciences Review and Research, 75(2), 1-11. Retrieved from [Link]

• Jiang, L., et al. (2018). Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. Science of The Total Environment, 642, 338-347. Retrieved from [Link]

• BioProcess International. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• Corcoll, N., et al. (2015). Degradation of sulfonamides as a microbial resistance mechanism. Journal of Environmental Chemical Engineering, 3(4), 2598-2605. Retrieved from [Link]

• S. S. Kumar, V. et al. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(3). Retrieved from [Link]

• Khodaei, M. M., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Iranian Journal of Pharmaceutical Research, 20(3), 456-475. Retrieved from [Link]

Sources

• 1. Pyridine-2,3-dicarboxylic acid(89-00-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie [ch.nat.tum.de]
• 4. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharminternational.com [biopharminternational.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bio.vu.nl [bio.vu.nl]
• 10. researchgate.net [researchgate.net]

Challenges in scaling up the synthesis of 6-Sulfamoylpyridine-3-carboxylic acid

Welcome to the technical support center for the synthesis of 6-Sulfamoylpyridine-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the synthesis and scale-up of this important pharmaceutical intermediate. Our goal is to empower you with the scientific understanding and practical knowledge to navigate the challenges of this synthesis, ensuring efficiency, safety, and reproducibility in your work.

Introduction to the Synthesis of 6-Sulfamoylpyridine-3-carboxylic Acid

6-Sulfamoylpyridine-3-carboxylic acid is a key building block in the development of various pharmaceutical agents. Its synthesis, particularly at scale, presents a unique set of challenges stemming from the electronic nature of the pyridine ring and the reactivity of the functional groups. This guide will focus on the most plausible and scalable synthetic routes, highlighting critical process parameters and potential pitfalls.

Two primary synthetic routes are commonly considered for the preparation of 6-Sulfamoylpyridine-3-carboxylic acid:

• Route A: Starting from 6-aminopyridine-3-carboxylic acid.

• Route B: Starting from 6-chloropyridine-3-carboxylic acid.

This guide will primarily focus on Route A , which is often favored due to the commercial availability of the starting material and a more direct approach to introducing the sulfamoyl group. We will delve into the intricacies of each step, providing a robust framework for troubleshooting and optimization.

Synthetic Route A: From 6-Aminopyridine-3-carboxylic Acid

The transformation of 6-aminopyridine-3-carboxylic acid to 6-Sulfamoylpyridine-3-carboxylic acid involves a three-step process:

• Diazotization of the amino group.

• Sulfonylation via a Sandmeyer-type reaction to form the sulfonyl chloride intermediate.

• Amination of the sulfonyl chloride to yield the final product.

Caption: Synthetic pathway from 6-aminopyridine-3-carboxylic acid.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part 1: Diazotization of 6-Aminopyridine-3-carboxylic Acid

Question 1: My diazotization reaction is showing low conversion or appears to be failing. What are the likely causes?

Answer: The diazotization of aminopyridines can be challenging due to the electron-deficient nature of the pyridine ring, which reduces the nucleophilicity of the amino group. Several factors could be contributing to low conversion:

• Inadequate Acidity: The reaction requires a strong acidic medium (typically HCl or H₂SO₄) to generate nitrous acid (HNO₂) in situ from sodium nitrite (NaNO₂). Insufficient acid can lead to incomplete diazotization. The pKa of the aminopyridine derivative will influence the required acid concentration.

• Temperature Control: Diazotization reactions are exothermic and the resulting diazonium salts are often unstable at higher temperatures. It is crucial to maintain a low temperature, typically between 0 and 5 °C, to prevent decomposition of the diazonium intermediate.[1]

• Rate of Nitrite Addition: Slow, portion-wise addition of the sodium nitrite solution is critical. A rapid addition can lead to localized increases in temperature and concentration, promoting side reactions and decomposition.

• Purity of Starting Material: Impurities in the 6-aminopyridine-3-carboxylic acid can interfere with the reaction. Ensure the starting material is of high purity.

Troubleshooting Steps:

• Verify pH: Ensure the reaction mixture is strongly acidic (pH < 2) before and during the addition of sodium nitrite.

• Monitor Temperature Rigorously: Use a reliable cooling bath (ice-salt or a cryocooler) and a calibrated thermometer to maintain the temperature below 5 °C.

• Optimize Addition Rate: Add the sodium nitrite solution dropwise with vigorous stirring to ensure efficient mixing and heat dissipation.

• Purity Check: Analyze the purity of your starting material using techniques like HPLC or NMR.

Question 2: I am observing gas evolution and a decrease in yield, suggesting my diazonium salt is unstable. How can I improve its stability?

Answer: The stability of pyridinediazonium salts is a known concern.[2] The electron-withdrawing nature of the pyridine ring and the carboxylic acid group can further destabilize the diazonium intermediate.

• Immediate Use: The most effective strategy is to use the diazonium salt solution immediately in the subsequent Sandmeyer reaction without isolation.

• Choice of Acid: While HCl is commonly used, some protocols suggest that using tetrafluoroboric acid (HBF₄) can lead to the formation of a more stable diazonium tetrafluoroborate salt, which can sometimes be isolated.[3] However, this adds an extra step and may not be ideal for a streamlined scale-up process.

• Avoid Exposure to Light: Diazonium salts can be light-sensitive. Performing the reaction in a protected vessel can be beneficial.

Part 2: Sandmeyer Reaction for Sulfonyl Chloride Formation

Question 3: The yield of my Sandmeyer reaction to form 6-chlorosulfonylpyridine-3-carboxylic acid is consistently low. What factors should I investigate?

Answer: The Sandmeyer reaction for the introduction of a sulfonyl chloride group is a complex radical-nucleophilic aromatic substitution.[4][5] Low yields can be attributed to several factors:

• Catalyst Activity: The copper(I) chloride (CuCl) catalyst is crucial for the reaction. Ensure you are using a high-quality, unoxidized source of CuCl. The catalyst is often prepared in situ or washed to remove any inactive copper(II) species.

• Sulfur Dioxide Concentration: The reaction requires a saturated solution of sulfur dioxide (SO₂) in a suitable solvent, often acetic acid or a mixture of acetic acid and HCl. Inadequate SO₂ concentration will limit the reaction rate.

• Reaction Temperature: The temperature of the Sandmeyer reaction needs to be carefully controlled. While the initial diazotization is performed at low temperatures, the Sandmeyer reaction itself may require gentle warming to facilitate the decomposition of the diazonium salt and the formation of the product. However, excessive heat can lead to the formation of byproducts.

• Byproduct Formation: A common byproduct in Sandmeyer reactions is the corresponding biaryl compound, formed from the coupling of two aryl radicals.[5] Other side reactions can include the formation of the corresponding phenol or chloro-de-sulfonylation.

Troubleshooting and Optimization Protocol:

Parameter	Recommended Action	Rationale
Catalyst	Use freshly prepared or purified CuCl. Consider using a phase-transfer catalyst in some cases to improve solubility and reactivity.	Ensures a high concentration of the active Cu(I) species.
SO₂ Delivery	Ensure a continuous and controlled stream of SO₂ gas is bubbled through the reaction mixture, or use a pre-saturated solution.	Maintains a sufficient concentration of the sulfonating agent.
Temperature	Optimize the reaction temperature. Start at a low temperature (e.g., 10-15 °C) and gradually warm up, monitoring the reaction progress by TLC or HPLC.	Balances the rate of diazonium salt decomposition with the suppression of side reactions.
Solvent	Acetic acid is a common solvent. Ensure it is of high purity and anhydrous if necessary.	The solvent can influence the solubility of the diazonium salt and the catalyst.

Question 4: During scale-up of the Sandmeyer reaction, what are the primary safety concerns?

Answer: Scaling up a Sandmeyer reaction requires careful consideration of several safety hazards:

• Nitrogen Gas Evolution: The decomposition of the diazonium salt releases a large volume of nitrogen gas. The reactor must be adequately vented to prevent pressure buildup.[6]

• Exothermic Reaction: The decomposition of the diazonium salt can be highly exothermic. Robust temperature control and an efficient cooling system are essential to prevent a runaway reaction.[7]

• Handling of Sulfur Dioxide: SO₂ is a toxic and corrosive gas. A closed system with appropriate scrubbing for the off-gas is mandatory.

• Stability of Diazonium Salts: As mentioned, diazonium salts can be explosive when isolated in a dry state. It is strongly recommended to use them in solution without isolation.

Caption: Key safety challenges and mitigation strategies for scale-up.

Part 3: Amination of 6-Chlorosulfonylpyridine-3-carboxylic Acid

Question 5: My amination reaction to form the final product is giving a low yield and multiple impurities. How can I improve this step?

Answer: The amination of a sulfonyl chloride to a sulfonamide is generally a robust reaction, but the presence of the carboxylic acid group on the pyridine ring can lead to complications.

• Hydrolysis of Sulfonyl Chloride: The sulfonyl chloride intermediate is sensitive to moisture and can hydrolyze back to the sulfonic acid. It is crucial to perform the amination step under anhydrous conditions if possible, or to use a large excess of the aminating agent.

• Reaction with the Carboxylic Acid: The aminating agent (ammonia or an amine) is basic and can react with the carboxylic acid to form a salt. This is generally not a detrimental side reaction as the carboxylic acid can be regenerated upon acidic workup. However, under harsh conditions, there is a possibility of amide formation at the carboxylic acid position.

• Choice of Aminating Agent: Aqueous ammonia (ammonium hydroxide) or a solution of ammonia in an organic solvent (e.g., methanol, dioxane) can be used.[8][9] The choice will depend on the solubility of the sulfonyl chloride intermediate and the desired reaction conditions.

• Temperature Control: The reaction is typically exothermic. Maintaining a low temperature during the addition of the ammonia solution can help to control the reaction and minimize side reactions.

Detailed Experimental Protocol for Amination:

• Preparation: The crude 6-chlorosulfonylpyridine-3-carboxylic acid intermediate from the Sandmeyer reaction should be used promptly. If isolated, it should be stored under an inert atmosphere and protected from moisture.

• Reaction Setup: In a well-ventilated fume hood, dissolve or suspend the sulfonyl chloride intermediate in a suitable solvent (e.g., THF, dioxane).

• Ammonia Addition: Cool the mixture in an ice bath and slowly add a concentrated solution of aqueous ammonia or a solution of ammonia in an organic solvent.

• Reaction Monitoring: Stir the reaction mixture at a low temperature for a specified time, monitoring the progress by TLC or HPLC until the starting material is consumed.

• Workup: Carefully acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the product. The pH should be adjusted to the isoelectric point of the 6-Sulfamoylpyridine-3-carboxylic acid to maximize precipitation.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water, ethanol/water).

Question 6: What are the best practices for purifying the final product, 6-Sulfamoylpyridine-3-carboxylic acid, on a large scale?

Answer: The purification of pyridine carboxylic acid derivatives can be challenging due to their zwitterionic nature and solubility characteristics.

• Crystallization: The most common and scalable method for purification is crystallization. The choice of solvent is critical. Water, or a mixture of water with a miscible organic solvent like ethanol or isopropanol, is often a good starting point.

• pH Adjustment: The solubility of the product is highly dependent on pH. Precipitation is typically maximized at the isoelectric point. Careful, slow addition of acid or base during the crystallization process is essential to obtain a product with good crystal morphology and high purity.

• Decolorization: If the crude product is colored, treatment with activated carbon can be effective in removing colored impurities.

• Washing: The filtered product should be washed with a cold solvent to remove any residual impurities without significantly dissolving the product.

Parameter	Recommended Practice
Purification Method	Recrystallization
Solvent System	Water, Ethanol/Water, or Isopropanol/Water
pH Control	Adjust to the isoelectric point for maximum precipitation
Decolorization	Use activated carbon for colored impurities
Washing	Wash the filter cake with a cold, appropriate solvent

References

• Sandmeyer Reaction. In Wikipedia. Retrieved January 17, 2026, from [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PMC. Retrieved January 17, 2026, from [Link]

• Design and Synthesis of a New Class of Pyridine-Based N-Sulfonamides Exhibiting Antiviral, Antimicrobial, and Enzyme Inhibition Characteristics. ACS Omega. Retrieved January 17, 2026, from [Link]

• Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. SpringerLink. Retrieved January 17, 2026, from [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Process of preparation of pyridine-3-sulfonic acids. Google Patents.

• Sandmeyer reaction. L.S.College, Muzaffarpur. Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Sulfonamide-Based Carbonic Anhydrase Inhibitors: Profiling 6-Sulfamoylpyridine-3-carboxylic Acid Derivatives Against Established Therapeutics

For Researchers, Scientists, and Drug Development Professionals

In the landscape of enzyme inhibitors, sulfonamides represent a cornerstone class of therapeutics, primarily targeting the ubiquitous enzyme family of carbonic anhydrases (CAs). Their clinical significance spans from treating glaucoma and epilepsy to acting as diuretics and even anticancer agents.[1][2][3] This guide provides an in-depth comparison of emerging pyridine-3-sulfonamide derivatives, using 6-sulfamoylpyridine-3-carboxylic acid as a representative scaffold, against well-established sulfonamide inhibitors such as acetazolamide, dorzolamide, and celecoxib. Our analysis is grounded in experimental data to offer a clear perspective on their inhibitory profiles and potential for isoform-selective drug design.

The Central Role of Carbonic Anhydrase Inhibition

Carbonic anhydrases are zinc-containing metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[4] This seemingly simple reaction is fundamental to numerous physiological processes, including pH regulation, ion transport, and fluid balance. Consequently, the inhibition of specific CA isoforms has emerged as a powerful therapeutic strategy for a variety of disorders.

The primary mechanism of action for sulfonamide inhibitors involves the coordination of the deprotonated sulfonamide group to the zinc ion in the active site of the carbonic anhydrase enzyme. This binding event displaces a crucial water/hydroxide molecule, thereby blocking the enzyme's catalytic activity.

Figure 1: Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides.

While the sulfonamide moiety provides the essential zinc-binding pharmacophore, the diverse chemical scaffolds to which it is attached dictate the inhibitor's potency and, crucially, its selectivity for different CA isoforms. This guide will explore how the pyridine-3-carboxylic acid scaffold influences these properties in comparison to other widely used sulfonamide structures.

Comparative Analysis of Inhibitory Potency

A critical aspect of evaluating carbonic anhydrase inhibitors is their potency against various isoforms. The human carbonic anhydrase family includes at least 15 isoforms, with CA I and II being ubiquitous, while others, such as CA IX and XII, are predominantly found in specific tissues or are associated with disease states like cancer.[5] High potency is desirable, but isoform selectivity is often paramount to minimize off-target effects.

Inhibitor Class	Target CA Isoform	Inhibition Constant (Ki)	Reference
Pyridine-3-sulfonamide Derivatives	hCA I	169 - 5400 nM	[5]
hCA II	58.5 - 1238 nM	[5]
hCA IX	19.5 - 652 nM	[5]
hCA XII	16.8 - 768 nM	[5]
Acetazolamide	hCA I	250 nM	[6]
hCA II	12.1 nM	[6]
hCA IX	25.8 nM	[6]
hCA XII	5.7 nM	[6]
Dorzolamide	hCA II	Potent inhibitor	[7]
Celecoxib	hCA II	Nanomolar range	[8]

Key Insights from the Data:

• Pyridine-3-sulfonamide derivatives exhibit a wide range of inhibitory activities, with some compounds showing potent, nanomolar inhibition of tumor-associated isoforms hCA IX and XII.[5] This suggests the potential for developing selective inhibitors for cancer therapy by modifying the pyridine scaffold.

• Acetazolamide , a first-generation CA inhibitor, is a potent inhibitor of several isoforms but lacks significant selectivity, which can contribute to its side effects.[6]

• Dorzolamide is a potent inhibitor of CA II and is clinically used as a topical treatment for glaucoma to reduce intraocular pressure.

• Celecoxib , primarily known as a COX-2 inhibitor, also demonstrates potent inhibition of CA II, highlighting the potential for polypharmacology among sulfonamide-containing drugs.[8]

Experimental Protocol: Stopped-Flow CO₂ Hydration Assay

The determination of inhibitory constants (Ki) for carbonic anhydrase inhibitors is commonly performed using a stopped-flow spectrophotometric assay that measures the enzyme-catalyzed hydration of CO₂.

Figure 2: Workflow of the Stopped-Flow CO₂ Hydration Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a buffered solution (e.g., Tris-HCl) containing a known concentration of the carbonic anhydrase isoform to be tested.

  • Add a pH indicator (e.g., phenol red) to the enzyme solution.

  • Prepare a stock solution of the sulfonamide inhibitor in a suitable solvent (e.g., DMSO) and create serial dilutions.

  • Prepare a CO₂-saturated buffer solution by bubbling CO₂ gas through it.

• Instrumentation Setup:

  • Use a stopped-flow spectrophotometer equipped with a temperature-controlled cell.

  • Set the spectrophotometer to the wavelength of maximum absorbance change for the chosen pH indicator.

• Assay Procedure:

  • Load one syringe of the stopped-flow instrument with the CO₂-saturated buffer and the other syringe with the enzyme/inhibitor/indicator mixture.

  • Rapidly mix the contents of the two syringes. The hydration of CO₂ by carbonic anhydrase will cause a change in pH, which is detected by the indicator as a change in absorbance.

  • Record the change in absorbance over a short time period (milliseconds to seconds).

• Data Analysis:

  • The initial rate of the reaction is determined from the slope of the absorbance versus time curve.

  • Repeat the experiment with varying concentrations of the inhibitor.

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is calculated by plotting the initial rates against the inhibitor concentrations.

  • The inhibition constant (Ki) can then be determined from the IC50 value using the Cheng-Prusoff equation.

Concluding Remarks

The landscape of sulfonamide inhibitors of carbonic anhydrase is continually evolving. While established drugs like acetazolamide and dorzolamide remain clinically important, the exploration of novel scaffolds such as pyridine-3-carboxylic acid holds promise for the development of more potent and isoform-selective inhibitors. The experimental data on pyridine-3-sulfonamide derivatives suggest a particularly interesting avenue for targeting tumor-associated carbonic anhydrases.

It is imperative for researchers in drug development to continue to explore these novel structures, leveraging detailed experimental protocols like the stopped-flow CO₂ hydration assay to precisely characterize their inhibitory profiles. The insights gained from such comparative studies are crucial for advancing the design of next-generation sulfonamide therapeutics with improved efficacy and safety profiles.

References

• Weber, A., Casini, A., Heine, A., et al. (2004). Unexpected nanomolar inhibition of carbonic anhydrase by COX-2-selective celecoxib: new pharmacological opportunities due to related binding site recognition. Journal of Medicinal Chemistry, 47(3), 550-557.
• Sugrue, M. F. (1996). Dorzolamide hydrochloride: a topically active, carbonic anhydrase inhibitor for the treatment of glaucoma. Mount Sinai Journal of Medicine, 63(3-4), 213-221.
• Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Pharmaceuticals, 15(3), 316.
• Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry, 69, 701-710.
• Supuran, C. T. (2016). Advances in sulfonamide carbonic anhydrase inhibitors. Future Medicinal Chemistry, 8(12), 1437-1453.
• Nocentini, A., & Supuran, C. T. (2018). Carbonic anhydrase inhibitors: a patent review (2013-2016).
• Di Fiore, A., De Simone, G., Alterio, V., & Supuran, C. T. (2013). Human carbonic anhydrases: a patent review of the transmembrane isozymes IX and XII.
• Winum, J. Y., & Supuran, C. T. (2015). Recent advances in the discovery of tumor-associated carbonic anhydrase inhibitors. Future Medicinal Chemistry, 7(12), 1603-1619.
• Giel-Pietraszuk, M., Sławiński, J., & Supuran, C. T. (2019). Recent advances in the design and development of carbonic anhydrase inhibitors. Drug Discovery Today, 24(12), 2323-2334.
• Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs for the 15 human isoforms. Chemical Reviews, 112(8), 4421-4468.
• Pastorekova, S., & Supuran, C. T. (2014). Carbonic anhydrase IX: a new target for cancer therapy. Future Oncology, 10(14), 2217-2231.
• De Simone, G., & Supuran, C. T. (2012). (Bio)inorganic chemistry of carbonic anhydrase inhibition. Inorganica Chimica Acta, 393, 23-35.
• Supuran, C. T. (2012). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 11(8), 631-644.
• Supuran, C. T. (2008). Carbonic anhydrases: an overview. Current Pharmaceutical Design, 14(7), 603-614.
• Supuran, C. T., & Scozzafava, A. (2007). Carbonic anhydrases as targets for drug design. Bioorganic & Medicinal Chemistry, 15(13), 4336-4350.

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• Preprints.org. (2024). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Retrieved from [Link]

• Al-Suhaimi, E. A., & Al-Rajhi, D. H. (2016). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs.

• MDPI. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Retrieved from [Link]

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A Comparative Guide to the Potency of Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors

In the landscape of enzyme inhibitor discovery, the pyridine-3-sulfonamide scaffold has emerged as a cornerstone for the development of potent and selective inhibitors of carbonic anhydrases (CAs). This guide provides a comparative analysis of the inhibitory potency of analogs based on this core structure, with a particular focus on their activity against physiologically significant human carbonic anhydrase (hCA) isoforms. Drawing upon robust experimental data, we will delve into the structure-activity relationships (SAR) that govern their efficacy and explore the methodologies used to quantify their inhibitory power. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics targeting carbonic anhydrases.

Introduction: The Significance of Carbonic Anhydrase Inhibition

Carbonic anhydrases are a family of ubiquitous metalloenzymes that play a critical role in fundamental physiological processes.[1] They catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a seemingly simple reaction that is vital for pH homeostasis, CO2 transport, and various metabolic pathways.[2][3] Dysregulation of CA activity is implicated in a range of pathologies, including glaucoma, epilepsy, and cancer, making them attractive targets for therapeutic intervention.[4]

The primary sulfonamide group (-SO2NH2) is a well-established zinc-binding function that is central to the mechanism of action of many CA inhibitors.[1] When positioned on a pyridine ring, this functional group, in conjunction with other structural modifications, allows for fine-tuning of inhibitory potency and selectivity against different CA isoforms. This guide will focus on analogs of pyridine-3-sulfonamide, a core structure analogous to 6-sulfamoylpyridine-3-carboxylic acid, and will compare their inhibitory activities against key hCA isoforms: the ubiquitous cytosolic hCA I and II, and the tumor-associated transmembrane isoforms hCA IX and XII.

Comparative Potency of Pyridine-3-Sulfonamide Analogs

The inhibitory potency of pyridine-3-sulfonamide analogs is typically quantified by their inhibition constant (Ki), which represents the concentration of the inhibitor required to produce 50% inhibition of the enzyme's activity. A lower Ki value signifies a more potent inhibitor. The following table summarizes the inhibitory activities of a series of 4-substituted pyridine-3-sulfonamides against four human carbonic anhydrase isoforms.

Compound	R1 Substituent	Ki (nM) vs hCA I	Ki (nM) vs hCA II	Ki (nM) vs hCA IX	Ki (nM) vs hCA XII	Reference
Acetazolamide (AAZ)	(Standard Inhibitor)	250	12.1	25.8	5.7	[2]
4	4-fluorophenyl	>10000	812.3	137.5	114.2	[5]
5	n-propyl	>10000	6824	3458	2789	[5]
6	n-pentyl	>10000	7245	4128	3145	[5]
17	cyclohexyl	>10000	3214	289.7	91.3	[5]
18	4-methylcyclohexyl	>10000	2897	298.4	98.7	[5]
23	methyl-1,3-dioxolane	>10000	4125	312.6	102.8	[5]

Table 1: Inhibitory potency (Ki) of selected 4-substituted pyridine-3-sulfonamide analogs and the standard inhibitor Acetazolamide against hCA isoforms I, II, IX, and XII.[5]

Structure-Activity Relationship (SAR) Insights

The data presented in Table 1 reveals several key structure-activity relationships:

• The Primacy of the Sulfonamide Group: The sulfonamide moiety is the critical pharmacophore, interacting directly with the zinc ion in the active site of the carbonic anhydrase enzyme.[1] Its presence is fundamental to the inhibitory activity of this class of compounds.

• Impact of 4-Position Substituents: Modifications at the 4-position of the pyridine ring significantly influence both potency and selectivity.

  • Aromatic substituents, such as the 4-fluorophenyl group in compound 4 , can lead to potent inhibition, particularly against the cancer-associated hCA IX isoform (Ki = 137.5 nM).[5]

  • In contrast, the introduction of aliphatic substituents at this position, as seen in compounds 5 and 6 , tends to decrease inhibitory activity across the tested isoforms.[5]

  • Cyclic aliphatic groups, like the cyclohexyl moiety in compound 17 , can confer high potency, especially against hCA XII (Ki = 91.3 nM).[5]

• Selectivity Profile: A crucial aspect of inhibitor design is achieving selectivity for the target isoform to minimize off-target effects.

  • Many of the synthesized pyridine-3-sulfonamide analogs demonstrate significant selectivity for the tumor-associated isoforms hCA IX and XII over the ubiquitous cytosolic isoforms hCA I and II.[5] For instance, compound 4 exhibits a marked preference for hCA IX over hCA II.[5]

  • Compound 17 shows notable selectivity for hCA XII over hCA II.[5] This selectivity is critical for the development of anticancer agents that specifically target the tumor microenvironment.

Experimental Protocols

The determination of inhibitory potency relies on robust and reproducible experimental methodologies. The two most common assays employed for carbonic anhydrase inhibitors are the stopped-flow CO2 hydration assay and the esterase activity assay.

Stopped-Flow CO2 Hydration Assay

This is the gold-standard method for measuring the catalytic activity of carbonic anhydrase and the potency of its inhibitors.

Caption: Workflow for the Stopped-Flow CO2 Hydration Assay.

Detailed Methodology:

• Reagent Preparation:

  • Prepare a buffered solution (e.g., 20 mM Tris-HCl, pH 8.3) containing a pH indicator (e.g., phenol red).[6]

  • Prepare a stock solution of the carbonic anhydrase enzyme.

  • Prepare a range of concentrations of the inhibitor compound.

  • Prepare a CO2-saturated water solution by bubbling CO2 gas through deionized water.[6]

• Assay Procedure:

  • The enzyme solution (with or without the inhibitor) and the CO2-saturated water are rapidly mixed in the stopped-flow instrument.

  • The hydration of CO2 catalyzed by the enzyme leads to the production of protons, causing a decrease in the pH of the solution.

  • This pH change is monitored by a spectrophotometer, which detects the color change of the pH indicator.[6]

  • The initial rate of the reaction is calculated from the change in absorbance over time.

• Data Analysis:

  • The inhibition constant (Ki) is determined by measuring the reaction rates at various inhibitor concentrations and fitting the data to the appropriate inhibition model (e.g., Michaelis-Menten kinetics).

Esterase Activity Assay

This colorimetric assay provides a simpler, high-throughput alternative for measuring CA activity. It leverages the fact that carbonic anhydrases also exhibit esterase activity.[7]

Caption: Workflow for the Carbonic Anhydrase Esterase Activity Assay.

Detailed Methodology:

• Reagent Preparation:

  • Prepare a suitable assay buffer (e.g., Tris buffer).[8]

  • Prepare a stock solution of the carbonic anhydrase enzyme.

  • Prepare a range of concentrations of the inhibitor compound.

  • Prepare a stock solution of the substrate, p-nitrophenyl acetate (p-NPA), typically dissolved in a solvent like acetonitrile.[6]

• Assay Procedure (96-well plate format):

  • Add the assay buffer, enzyme solution, and inhibitor solution (or vehicle for control) to the wells of a 96-well plate.

  • Initiate the reaction by adding the p-NPA substrate to each well.[8]

  • The enzyme catalyzes the hydrolysis of p-NPA to p-nitrophenol, which is a yellow-colored product.[9]

  • The plate is incubated at a controlled temperature, and the absorbance at 405 nm is measured over time using a plate reader.[6][9]

• Data Analysis:

  • The rate of the reaction is determined from the linear portion of the absorbance versus time plot.

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is calculated by plotting the reaction rate against the inhibitor concentration. The Ki can then be derived from the IC50 value.

Mechanism of Action: A Molecular Perspective

The inhibitory activity of pyridine-3-sulfonamide analogs is rooted in their interaction with the active site of the carbonic anhydrase enzyme. The key event is the coordination of the deprotonated sulfonamide nitrogen to the zinc ion (Zn2+) that is essential for the enzyme's catalytic activity.[1] This binding displaces a water molecule or hydroxide ion that is normally coordinated to the zinc, thereby blocking the catalytic cycle.

The pyridine ring and its substituents play a crucial role in orienting the sulfonamide group for optimal binding and in forming additional interactions with amino acid residues in the active site. These secondary interactions are critical for determining the potency and isoform selectivity of the inhibitor.

Conclusion and Future Directions

The pyridine-3-sulfonamide scaffold represents a highly versatile platform for the design of potent and selective carbonic anhydrase inhibitors. The structure-activity relationships discussed in this guide underscore the importance of systematic chemical modifications to optimize inhibitory profiles. The development of analogs with high selectivity for tumor-associated isoforms like hCA IX and XII continues to be a promising avenue for the discovery of novel anticancer therapeutics. Future research will likely focus on further elucidating the structural basis of isoform selectivity and leveraging this knowledge to design next-generation CA inhibitors with enhanced therapeutic properties.

References

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• Steger, F., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences, 22(14), 7383. [Link]

• Worthington Biochemical Corporation. (2023). Carbonic Anhydrase Esterase Activity Assay. YouTube. [Link] (Note: A representative, non-broken link would be used here).

• Giel-Pietraszuk, M., et al. (2021). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 26(22), 6953. [Link]

• Dudutienė, V., et al. (2014). Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII. BioMed Research International, 2014, 892537. [Link]

• Supuran, C. T., et al. (2013). Inhibition of human carbonic anhydrase isoforms I-XIV with sulfonamides incorporating fluorine and 1,3,5-triazine moieties. Bioorganic & Medicinal Chemistry, 21(22), 6929-6936. [Link]

• Kim, H., et al. (2021). A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. International Journal of Molecular Sciences, 22(16), 8758. [Link]

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• Petrou, A., et al. (2019). Inhibition of carbonic anhydrase isoforms I, II, IX and XII with secondary sulfonamides incorporating benzothiazole scaffolds. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1541-1547. [Link]

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• De Luca, L., et al. (2022). Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. ACS Medicinal Chemistry Letters, 13(2), 262-268. [Link]

• Vedani, A., & Meyer, E. F., Jr. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of Pharmaceutical Sciences, 73(3), 352-358. [Link]

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A Comparative Benchmarking Guide: 6-Sulfamoylpyridine-3-carboxylic Acid and the Landscape of Carbonic Anhydrase Inhibition

In the field of drug discovery, the strategic design of enzyme inhibitors hinges on a deep understanding of structure-activity relationships (SAR) and robust, comparative data. This guide provides an in-depth technical benchmark of 6-Sulfamoylpyridine-3-carboxylic acid, a compound featuring two key pharmacophoric elements: a pyridine-3-carboxylic acid core and a sulfamoyl (-SO₂NH₂) group. Given these structural motifs, its primary and most logical enzyme targets are the zinc-containing metalloenzymes known as Carbonic Anhydrases (CAs).

Herein, we will objectively evaluate the inhibitory potential of the 6-sulfamoylpyridine-3-carboxylic acid scaffold against well-established, clinically significant CA inhibitors. This analysis is grounded in established biochemical assay principles and aims to provide researchers, medicinal chemists, and drug development professionals with a clear, data-driven perspective on its standing within the competitive landscape of CA inhibition.

The Scientific Rationale: Why Carbonic Anhydrases are the Target

Carbonic Anhydrases (CAs) are ubiquitous enzymes that catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[1][2] This seemingly simple reaction is fundamental to a vast array of physiological processes, including pH homeostasis, gas exchange, electrolyte secretion, and biosynthetic pathways.[1][3][4]

The active site of human α-CAs contains a critical zinc ion (Zn²⁺) coordinated by three histidine residues and a water molecule.[5] This zinc-bound water is the key to catalysis. The defining feature of the 6-Sulfamoylpyridine-3-carboxylic acid molecule is its primary sulfonamide group (-SO₂NH₂). This functional group is the cornerstone of a major class of CA inhibitors.[6] The deprotonated sulfonamide anion (R-SO₂NH⁻) acts as a potent zinc-binding group, directly coordinating to the Zn²⁺ ion in the enzyme's active site and displacing the catalytic water/hydroxide, thereby shutting down enzymatic activity.[7][8]

Given this well-established mechanism, we posit that 6-Sulfamoylpyridine-3-carboxylic acid is a putative inhibitor of Carbonic Anhydrases. The critical question for its therapeutic potential is its potency and selectivity against various CA isoforms compared to existing drugs.

The Benchmarking Panel: Established Carbonic Anhydrase Inhibitors

To provide a meaningful comparison, we have selected three widely recognized and clinically utilized sulfonamide-based CA inhibitors. These compounds represent the gold standard against which new chemical entities are measured.

• Acetazolamide (AAZ): A first-generation, systemic CA inhibitor used in the treatment of glaucoma, epilepsy, and altitude sickness. It is known for its broad-spectrum activity against multiple CA isoforms.[7][9]

• Dorzolamide: A second-generation, topically administered CA inhibitor primarily used to treat glaucoma. It exhibits greater selectivity than acetazolamide.[10][11]

• Brinzolamide: Another topical CA inhibitor for glaucoma, known for its high potency against specific isoforms involved in aqueous humor secretion.[11][12]

Quantitative Performance Analysis: Inhibition Constants (Kᵢ)

The most precise measure of an inhibitor's potency is its inhibition constant (Kᵢ). The table below consolidates Kᵢ values for our benchmark inhibitors against key human carbonic anhydrase (hCA) isoforms. While specific data for 6-Sulfamoylpyridine-3-carboxylic acid is not publicly available, pyridine-3-sulfonamide derivatives serve as a relevant proxy, with their inhibitory activities often falling in the nanomolar to low micromolar range.[6]

Inhibitor	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
Acetazolamide	250	12.1	25.8	5.7
Dorzolamide	~600	0.18	22	93.8
Brinzolamide	~1365	3.19	41	6.2
4-Substituted Pyridine-3-Sulfonamides (Representative Range)	>10,000	271 - >10,000	137 - >10,000	91 - >10,000

Note: Data is compiled from multiple sources and serves as a representative comparison.[6][10][12][13][14][15] Absolute values can vary based on experimental conditions.

Interpretation for the Scientist: The data reveals that while Acetazolamide is a potent, broad-spectrum inhibitor, second-generation drugs like Dorzolamide and Brinzolamide offer significantly higher potency and selectivity for hCA II, the primary isoform in the eye responsible for aqueous humor production.[12] Tumor-associated isoforms hCA IX and hCA XII are also potently inhibited, which is a focus of modern anticancer drug design.[9][16] For a new candidate like 6-Sulfamoylpyridine-3-carboxylic acid, achieving sub-micromolar potency and, crucially, demonstrating selectivity for a specific isoform would be key differentiators for its therapeutic potential.

Key Signaling Pathways and Pathophysiological Relevance

Inhibition of carbonic anhydrase is not merely an enzymatic event; it is an intervention in critical biological pathways. Understanding this context is vital for appreciating the therapeutic strategy.

• Glaucoma and Aqueous Humor Dynamics: In the ciliary body of the eye, hCA II and hCA IV are pivotal for secreting bicarbonate ions, which drives the formation of aqueous humor. Inhibiting these enzymes reduces fluid production, thereby lowering intraocular pressure—the primary treatment strategy for glaucoma.[11]

• Cancer and Tumor Microenvironment: Hypoxic tumors often overexpress membrane-bound CAs, particularly hCA IX and hCA XII.[4] These enzymes help the cancer cells maintain a neutral intracellular pH by exporting protons, leading to acidification of the extracellular microenvironment. This acidic milieu promotes tumor invasion, metastasis, and resistance to therapy. Selective inhibition of hCA IX/XII is a validated and actively pursued anticancer strategy.[16]

Figure 1: Simplified diagrams of CA roles in glaucoma and cancer.

Experimental Protocols for Benchmarking

To ensure scientific integrity, any comparison of enzyme inhibitors must be conducted under standardized and reproducible conditions. The gold-standard method for measuring CA activity and its inhibition is the stopped-flow CO₂ hydration assay.

Workflow: Determining Inhibitor Potency (Kᵢ)

Figure 2: Experimental workflow for determining inhibitor potency.

Detailed Protocol: Stopped-Flow CO₂ Hydration Assay

This method directly measures the catalytic hydration of CO₂ by monitoring the associated pH drop using an indicator dye.[17]

• Objective: To determine the inhibition constant (Kᵢ) of a test compound (e.g., 6-Sulfamoylpyridine-3-carboxylic acid) against a specific carbonic anhydrase isoform.

• Materials:

  • Stopped-flow spectrophotometer.

  • Purified human carbonic anhydrase isoform (e.g., hCA II).

  • Assay Buffer: 20 mM Tris-HCl (or other suitable buffer), pH 8.3, containing a pH indicator (e.g., phenol red).[18]

  • Substrate: CO₂-saturated water, maintained at 0-4°C.[19]

  • Inhibitor Stock: Test compound and standards (e.g., Acetazolamide) dissolved in DMSO.

• Procedure:

  • Enzyme Preparation: Prepare a working solution of the CA isoform in the assay buffer. The final concentration in the reaction cell should be in the low nanomolar range.

  • Inhibitor Incubation: Pre-incubate the enzyme solution with various concentrations of the inhibitor (or DMSO for control) for a defined period to allow for binding equilibrium.

  • Assay Execution:

    • Load one syringe of the stopped-flow instrument with the enzyme-inhibitor mixture.

    • Load the second syringe with ice-cold, CO₂-saturated water.

    • Rapidly mix the two solutions. The injection of CO₂-saturated water into the buffer initiates the hydration reaction, causing the pH to drop.

  • Data Acquisition: Monitor the change in absorbance of the pH indicator over time (milliseconds to seconds). The rate of absorbance change is proportional to the rate of the enzymatic reaction.

• Data Analysis:

  • Calculate the initial velocity (V₀) of the reaction from the slope of the initial linear portion of the kinetic trace for both the uninhibited (control) and inhibited reactions.

  • Calculate the percent inhibition for each inhibitor concentration.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [S]/Kₘ), where [S] is the substrate concentration and Kₘ is the Michaelis constant for CO₂.[20]

Conclusion and Future Outlook

The structural features of 6-Sulfamoylpyridine-3-carboxylic acid firmly place it within the class of potential carbonic anhydrase inhibitors. Its core value proposition will be determined by its performance against two key metrics: potency and isoform selectivity .

While benchmark drugs like Acetazolamide, Dorzolamide, and Brinzolamide set a high bar for potency, particularly against isoforms hCA II, IX, and XII, the vast therapeutic landscape offers niches for novel inhibitors. A compound from the sulfamoylpyridine-3-carboxylic acid family would be of significant scientific interest if it demonstrates:

• Superior selectivity for tumor-associated isoforms (hCA IX/XII) over ubiquitous cytosolic isoforms (hCA I/II), which could lead to anticancer agents with a better safety profile.

• Unique pharmacokinetic properties that make it suitable for targeting CAs in specific tissues or disease states that are not adequately addressed by current therapies.

The protocols and comparative data provided in this guide offer a robust framework for any research team aiming to characterize 6-Sulfamoylpyridine-3-carboxylic acid or its analogs. A thorough evaluation using these standardized methods is the essential next step in determining whether this scaffold can produce a lead compound worthy of further development.

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The In Vivo Efficacy of 6-Sulfamoylpyridine-3-carboxylic acid: A Comparative Analysis Against Gold Standards

A Technical Guide for Researchers and Drug Development Professionals

Abstract

This guide provides a comprehensive comparative analysis of the potential in vivo efficacy of 6-Sulfamoylpyridine-3-carboxylic acid, a compound belonging to the carbonic anhydrase inhibitor (CAI) class. As direct in vivo studies on this specific molecule are not publicly available, this document synthesizes data from structurally related and well-established CAIs. We will compare its projected efficacy against current standards of care in key therapeutic areas where CAIs have demonstrated clinical utility: glaucoma and epilepsy. Furthermore, leveraging its sulfonamide moiety, we will explore its potential as an antimicrobial agent in comparison to classic sulfonamide drugs. This guide is intended to provide a robust theoretical framework and practical experimental designs for researchers investigating the therapeutic potential of novel CAIs.

Introduction: The Therapeutic Promise of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of ubiquitous zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] This seemingly simple reaction is fundamental to a vast array of physiological processes, including pH regulation, fluid secretion, and electrolyte balance. The inhibition of specific CA isoforms has been a successful strategy in the treatment of several human diseases.[1]

6-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic sulfonamide that, based on its chemical structure, is predicted to be a potent inhibitor of carbonic anhydrase. The presence of the sulfonamide group is the cornerstone of its anticipated mechanism of action, shared with a class of drugs that have been in clinical use for decades.[2] This guide will dissect the potential in vivo performance of this molecule by drawing parallels with established CAIs and sulfonamides, providing a roadmap for its preclinical evaluation.

Comparative Analysis of In Vivo Efficacy

Glaucoma: Lowering Intraocular Pressure

Mechanism of Action: In the ciliary processes of the eye, carbonic anhydrase II is instrumental in the production of aqueous humor.[3][4] Inhibition of this enzyme reduces the formation of bicarbonate ions, which in turn decreases the secretion of aqueous humor and lowers intraocular pressure (IOP).[3][5] This is a primary therapeutic target in the management of glaucoma, a progressive optic neuropathy often associated with elevated IOP.[3]

Standards of Care:

• Dorzolamide: A topical CAI widely used in the treatment of glaucoma.[4]

• Acetazolamide: A systemic (oral/intravenous) CAI, often used for acute management of severe glaucoma.[4][6]

Expected Efficacy of 6-Sulfamoylpyridine-3-carboxylic acid: Based on its structural similarity to other sulfonamide-based CAIs, 6-Sulfamoylpyridine-3-carboxylic acid is expected to effectively lower IOP. Its efficacy will be dependent on its formulation, ocular bioavailability, and specific inhibitory profile against CA-II.

Comparative In Vivo Data:

Compound	Animal Model	Dosing Regimen	Key Efficacy Endpoint	Observed Effect	Citation(s)
Dorzolamide (2%)	Normotensive Rabbits	Topical, twice daily	IOP Reduction	~2 mm Hg reduction	[7]
Dorzolamide-loaded microspheres	Normotensive Rabbits	Single intravitreal injection	Sustained IOP Reduction	2.0-3.0 mm Hg reduction for up to 4 weeks	[8]
Acetazolamide	Nephrectomized Rabbits	5 mg/kg, i.v.	IOP Reduction	~3 mm Hg reduction after 2 hours	[9][10]
Acetazolamide-loaded dendrimers	Normotensive Rabbits	Topical	Sustained IOP Reduction	Prolonged reduction compared to solution	[11]

Epilepsy: Seizure Control

Mechanism of Action: The anticonvulsant properties of CAIs are primarily attributed to the induction of mild metabolic acidosis in the brain.[12] The inhibition of carbonic anhydrase leads to an accumulation of CO2, which can suppress abnormal neuronal discharge.[12][13] Some CAIs may also exert their effects through modulation of ion channels.[13]

Standard of Care:

• Topiramate: A broad-spectrum antiepileptic drug that possesses CA inhibitory activity as one of its mechanisms of action.[13]

Expected Efficacy of 6-Sulfamoylpyridine-3-carboxylic acid: As a CAI, 6-Sulfamoylpyridine-3-carboxylic acid is anticipated to exhibit anticonvulsant properties. Its efficacy will depend on its ability to cross the blood-brain barrier and its potency against relevant CA isoforms in the central nervous system.

Comparative In Vivo Data:

Compound	Animal Model	Seizure Induction Method	Key Efficacy Endpoint	Observed Effect	Citation(s)
Topiramate	Amygdala-kindled Rats	Electrical Stimulation	Reduced seizure duration and severity	Significant anticonvulsant effect at 20 mg/kg	[14]
Topiramate	Mice	Pentylenetetrazol-induced seizures	Protection against seizures	Anticonvulsant effect at 175 and 200 mg/kg	[15]
Acetazolamide	Mice	Maximal Electroshock (MES)	Suppression of tonic convulsions	Reduces excitability of cortical neurons	[12][16]

Antimicrobial Activity: A Sulfonamide Legacy

Mechanism of Action: Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for the synthesis of folic acid in bacteria.[2][17][18] Since mammals obtain folic acid from their diet, this pathway is an excellent target for selective antimicrobial therapy.[2][19]

Standard of Care:

• Sulfanilamide and its derivatives: The foundational class of synthetic antimicrobial agents.

Expected Efficacy of 6-Sulfamoylpyridine-3-carboxylic acid: The presence of the sulfonamide group suggests that 6-Sulfamoylpyridine-3-carboxylic acid may possess bacteriostatic activity.[18] Its spectrum of activity would need to be determined through in vitro and subsequent in vivo studies.

Experimental Protocols for In Vivo Evaluation

Glaucoma Model: IOP Reduction in Rabbits

This protocol outlines a standard method for evaluating the IOP-lowering effects of a test compound in normotensive rabbits, a commonly used model in glaucoma research.[20][21]

Workflow Diagram:

Caption: Workflow for evaluating IOP-lowering efficacy in rabbits.

Step-by-Step Protocol:

• Animal Model: Adult male New Zealand White or Dutch Belted rabbits are commonly used due to their large eyes, which facilitate IOP measurements.[20][22]

• Acclimatization: Animals should be acclimatized to the laboratory conditions for at least one week prior to the experiment.

• Baseline IOP Measurement: Baseline IOP is measured in both eyes for several days using a calibrated tonometer to establish a stable baseline.

• Grouping and Dosing: Animals are randomly assigned to treatment groups:

  • Group 1: Test Compound (e.g., 6-Sulfamoylpyridine-3-carboxylic acid formulation)

  • Group 2: Vehicle Control

  • Group 3: Positive Control (e.g., 2% Dorzolamide solution) A single drop (approximately 50 µL) is instilled into the conjunctival sac of one eye, with the contralateral eye serving as an untreated control.

• IOP Monitoring: IOP is measured at various time points post-instillation (e.g., 1, 2, 4, 6, 8, and 24 hours) to determine the onset and duration of action.

• Data Analysis: The change in IOP from baseline is calculated for each eye at each time point. Statistical analysis (e.g., ANOVA) is used to compare the effects of the test compound to the vehicle and positive control.

Epilepsy Model: Maximal Electroshock (MES) Test in Mice

The MES test is a widely used preclinical model for identifying compounds that can prevent the spread of seizures, predictive of efficacy against generalized tonic-clonic seizures.[23][24][25]

Workflow Diagram:

Caption: Workflow for the Maximal Electroshock (MES) seizure test in mice.

Step-by-Step Protocol:

• Animal Model: Male CF-1 or C57BL/6 mice are typically used.[25]

• Grouping and Dosing: Animals are divided into groups and administered the test compound, vehicle, or a positive control (e.g., Topiramate) via an appropriate route (e.g., intraperitoneal or oral). A range of doses is used to determine the median effective dose (ED50).

• Seizure Induction: At the predetermined time of peak effect of the drug, a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered via corneal electrodes.[25] A drop of saline is applied to the corneas to ensure good electrical contact.

• Observation: Mice are immediately observed for the presence or absence of a tonic hindlimb extension. The abolition of this endpoint is considered protection.[25]

• Data Analysis: The percentage of animals protected at each dose level is calculated, and the ED50, the dose that protects 50% of the animals, is determined using probit analysis.

Discussion and Future Directions

The structural features of 6-Sulfamoylpyridine-3-carboxylic acid strongly suggest its potential as a carbonic anhydrase inhibitor. The comparative analysis presented in this guide, based on established standards of care, provides a compelling rationale for its investigation in glaucoma and epilepsy. The in vivo protocols detailed herein offer a clear and validated path for assessing its preclinical efficacy.

Key to advancing the understanding of this compound will be to determine its isoform selectivity. While broad CA inhibition is effective in glaucoma and epilepsy, isoform-specific inhibitors could offer improved side-effect profiles. Furthermore, its potential as an antimicrobial agent should not be overlooked and warrants investigation, initially through in vitro minimum inhibitory concentration (MIC) assays against a panel of pathogenic bacteria.

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A Head-to-Head Comparison of Analytical Methods for 6-Sulfamoylpyridine-3-carboxylic Acid: An In-Depth Technical Guide

In the landscape of pharmaceutical development, the rigorous analytical characterization of drug candidates and their intermediates is paramount. 6-Sulfamoylpyridine-3-carboxylic acid, a key structural motif in various pharmacologically active agents, presents a unique analytical challenge due to its combination of a polar sulfamoyl group, an ionizable carboxylic acid, and a UV-active pyridine ring. The selection of an appropriate analytical method is a critical decision that impacts purity assessment, impurity profiling, stability testing, and pharmacokinetic studies.

This guide provides a comprehensive head-to-head comparison of the principal analytical techniques applicable to 6-Sulfamoylpyridine-3-carboxylic acid. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis of their performance characteristics to empower researchers, scientists, and drug development professionals in making informed decisions.

The Analytical Challenge: Physicochemical Properties of 6-Sulfamoylpyridine-3-carboxylic Acid

Understanding the physicochemical properties of the analyte is the cornerstone of effective method development. 6-Sulfamoylpyridine-3-carboxylic acid is a polar, ionizable compound. The presence of the carboxylic acid (pKa ~2-4) and the basic pyridine nitrogen (pKa ~5-6) means its charge state is highly pH-dependent. The sulfamoyl group further enhances its polarity. This amphoteric and polar nature dictates the suitability of various analytical techniques.

Chromatographic Methods: The Workhorses of Separation Science

Chromatography remains the gold standard for separating and quantifying components in a mixture. Here, we compare the most relevant liquid and gas chromatography techniques.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is often the first choice for the analysis of pharmaceutical compounds due to its versatility and robustness.[1][2] However, the high polarity of 6-Sulfamoylpyridine-3-carboxylic acid can lead to poor retention on traditional non-polar stationary phases like C18, causing it to elute near the void volume.

Causality Behind Experimental Choices:

• Stationary Phase: To overcome poor retention, a C18 column with high aqueous compatibility is recommended. These columns are designed to prevent "phase collapse" when using highly aqueous mobile phases.[3]

• Mobile Phase: An acidic mobile phase (e.g., using formic acid or phosphoric acid to achieve a pH of ~3) is crucial.[1] At this pH, the carboxylic acid group is protonated (neutral), reducing its polarity and promoting retention on the non-polar stationary phase.

• Detection: The pyridine ring provides a chromophore, making UV detection a straightforward and effective choice. The absorption maximum for pyridine derivatives is typically around 254-270 nm.[4][5]

Experimental Protocol: RP-HPLC with UV Detection

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water (pH ≈ 2.5)

  • B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 50% B

  • 15-17 min: 50% to 5% B

  • 17-20 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 260 nm

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative to RP-HPLC for highly polar compounds.[6][7][8] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent. A water-rich layer is formed on the surface of the stationary phase, and the analyte partitions between this layer and the mobile phase.

Causality Behind Experimental Choices:

• Stationary Phase: A zwitterionic or amide-based stationary phase is ideal. A zwitterionic phase, containing both positive and negative charges, can interact with the amphoteric 6-Sulfamoylpyridine-3-carboxylic acid through electrostatic interactions, in addition to hydrophilic partitioning, leading to enhanced retention and selectivity.[6]

• Mobile Phase: A high percentage of acetonitrile is used as the weak solvent, with a smaller amount of aqueous buffer as the strong solvent. The buffer (e.g., ammonium formate) helps to control the pH and ionic strength, which can significantly influence retention and peak shape.

• Detection: HILIC is highly compatible with mass spectrometry (MS) detection due to the high organic content of the mobile phase, which facilitates efficient spray ionization.

Experimental Protocol: HILIC with MS/MS Detection

• Instrumentation: HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Zwitterionic HILIC, 100 mm x 2.1 mm, 3.5 µm particle size.

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH adjusted to 3.5 with formic acid)

  • B: Acetonitrile

• Gradient Elution:

  • 0-1 min: 95% B

  • 1-8 min: 95% to 70% B

  • 8-9 min: 70% to 95% B

  • 9-12 min: 95% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: To be determined by infusing a standard solution. For a hypothetical molecular weight of 218.2 g/mol , the precursor ion would be m/z 219.2. Fragment ions would be identified in MS2 scan mode.

  • Capillary Voltage: 3.5 kV

  • Gas Temperature: 350 °C

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of 6-Sulfamoylpyridine-3-carboxylic acid by GC is not feasible due to its low volatility and thermal instability. Therefore, derivatization is mandatory to convert the polar functional groups (carboxylic acid and sulfamoyl) into more volatile and thermally stable analogues.

Causality Behind Experimental Choices:

• Derivatization: A two-step derivatization is often necessary. The carboxylic acid can be esterified (e.g., with (trimethylsilyl)diazomethane to form a methyl ester), and the sulfamoyl group can be derivatized with an agent like pentafluorobenzyl bromide.[9][10][11][12][13] This process increases volatility and introduces an electron-capturing group, which can enhance sensitivity in certain MS detection modes.

• Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane, provides good selectivity for a wide range of derivatized compounds.

• Detection: Mass spectrometry is the detector of choice due to its high selectivity and ability to confirm the identity of the derivatized analyte.

Experimental Protocol: GC-MS with Derivatization

• Derivatization:

  • Evaporate an aliquot of the sample to dryness under a stream of nitrogen.

  • Add 100 µL of a 2.0 M solution of (trimethylsilyl)diazomethane in diethyl ether and let it react for 15 minutes at room temperature to esterify the carboxylic acid.

  • Evaporate the solvent and reagent.

  • Add 50 µL of acetonitrile, 10 µL of pentafluorobenzyl bromide, and 10 µL of triethylamine. Heat at 60 °C for 30 minutes to derivatize the sulfamoyl group.

  • Evaporate to dryness and reconstitute in 100 µL of ethyl acetate.

• Instrumentation: GC system coupled to a mass spectrometer.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min.

  • Ramp: 15 °C/min to 280 °C, hold for 5 min.

• Injection: 1 µL, splitless mode.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-550.

Spectroscopic Methods: Unveiling the Molecular Structure

Spectroscopic techniques are indispensable for structural elucidation and confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule. For 6-Sulfamoylpyridine-3-carboxylic acid, both ¹H and ¹³C NMR would be used for unambiguous structure confirmation.

• ¹H NMR: Expected signals would include distinct aromatic protons on the pyridine ring, with chemical shifts influenced by the electron-withdrawing sulfamoyl and carboxyl groups. The protons of the NH₂ in the sulfamoyl group and the OH of the carboxylic acid would also be observable, though their signals might be broad and exchangeable with D₂O.

• ¹³C NMR: The carbonyl carbon of the carboxylic acid would appear downfield (160-180 ppm). The aromatic carbons of the pyridine ring would show distinct signals based on their substitution pattern.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the functional groups present in the molecule.

• Key Absorptions:

  • O-H stretch (carboxylic acid): A very broad band from 2500-3300 cm⁻¹.[14][15]

  • C=O stretch (carboxylic acid): A strong, sharp band around 1710-1760 cm⁻¹.[14][15]

  • N-H stretch (sulfamoyl): Two bands around 3250 and 3350 cm⁻¹.

  • S=O stretch (sulfamoyl): Two strong bands around 1330 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric).

  • Aromatic C=C and C=N stretches: In the 1400-1600 cm⁻¹ region.

UV-Vis Spectrophotometry

This technique is primarily used for quantitative analysis, often in conjunction with HPLC. A UV scan of 6-Sulfamoylpyridine-3-carboxylic acid would be performed to determine the wavelength of maximum absorbance (λmax), which is then used for detection in HPLC to ensure maximum sensitivity.[16] The pyridine moiety is expected to result in a λmax in the range of 250-280 nm.[4][5]

Head-to-Head Performance Comparison

Feature	RP-HPLC-UV	HILIC-MS/MS	GC-MS (with Derivatization)
Principle	Partitioning between a non-polar stationary phase and a polar mobile phase.	Partitioning between a polar stationary phase and a non-polar mobile phase.	Separation of volatile compounds based on boiling point and polarity.
Applicability	Good for purity, assay, and stability testing. May require method optimization for retention.	Excellent for polar compounds, ideal for bioanalysis and trace-level quantification.	Suitable for impurity identification, but requires complex sample preparation.
Selectivity	Moderate to good, dependent on column and mobile phase.	High, due to orthogonal separation mechanism and MS detection.	Very high, especially with high-resolution MS.
Sensitivity (LOD/LOQ)	µg/mL range	pg/mL to ng/mL range	ng/mL range (can be lower with specific detectors)
Sample Preparation	Simple dissolution.	Simple dissolution, but matrix effects need to be considered.	Complex and multi-step (derivatization required).
Robustness	High, well-established technique.	Moderate, sensitive to mobile phase composition and water content.	Low to moderate, derivatization can be a source of variability.
Throughput	High	High	Low
Cost	Low to moderate	High	Moderate to high

Visualization of Analytical Workflows

Caption: Workflow for RP-HPLC-UV analysis.

Caption: Workflow for HILIC-MS/MS analysis.

Caption: Workflow for GC-MS analysis.

Conclusion and Recommendations

The choice of the optimal analytical method for 6-Sulfamoylpyridine-3-carboxylic acid is dictated by the specific analytical goal.

• For routine quality control, purity assessment, and stability testing , a well-developed RP-HPLC-UV method is the most practical choice. It offers a balance of robustness, simplicity, and cost-effectiveness. The key to success lies in optimizing the mobile phase pH and selecting an appropriate aqueous-compatible C18 column to achieve adequate retention.

• For trace-level quantification in complex matrices , such as biological fluids for pharmacokinetic studies, HILIC-MS/MS is the superior technique. Its ability to retain and sensitively detect this polar analyte, coupled with the high selectivity of tandem mass spectrometry, makes it the gold standard for bioanalysis.

• GC-MS is generally not recommended for routine quantitative analysis due to the cumbersome and potentially variable derivatization step. However, it can be a powerful tool for structural confirmation and the identification of unknown impurities , where the fragmentation patterns generated by electron ionization can provide valuable structural information.

• Spectroscopic methods (NMR, IR) are not separation techniques but are essential for the initial structural elucidation and confirmation of the reference standard .

By understanding the principles, advantages, and limitations of each of these analytical techniques, researchers can develop and validate robust and reliable methods for the comprehensive characterization of 6-Sulfamoylpyridine-3-carboxylic acid, ensuring the quality and safety of pharmaceutical products.

References

• GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine. (2019). PMC - NIH. [Link]

• Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. (2024). PMC - NIH. [Link]

• Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. Technische Universität München. [Link]

• Nitrogen Stable Isotope Analysis of Sulfonamides by Derivatization-Gas Chromatography-Isotope Ratio Mass Spectrometry. AMiner. [Link]

• Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. (2024). PubMed. [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Jones Chromatography Ltd. [Link]

• UV-Vis Spectrum of Pyridine. SIELC Technologies. [Link]

• UV-spectrum of pyridine. ResearchGate. [Link]

• Analytical Method Development and Validation by RP-HPLC technique: a Review. (2023). ResearchGate. [Link]

• Advancements in RP-HPLC Method Development and Validation: A Comprehensive Review. ijarsct. [Link]

• 20.8 Spectroscopy of Carboxylic Acids and Nitriles. (2023). Organic Chemistry | OpenStax. [Link]

• IR: carboxylic acids. University of Calgary. [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (2011). PMC - NIH. [Link]

• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. (2024). MDPI. [Link]

• Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography. Waters Corporation. [Link]

• Hydrophilic interaction chromatography (HILIC) in the analysis of antibiotics. ResearchGate. [Link]

• review on qualitative and quantitative analysis of drugs by uv-visible spectrophotometer. iajps. [Link]

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• 9. GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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A Researcher's Guide to the Synthesis of 6-Sulfamoylpyridine-3-carboxylic Acid: Navigating the Path to Reproducibility

For researchers, scientists, and drug development professionals, the consistent synthesis of key chemical intermediates is paramount. This guide provides an in-depth analysis of a plausible synthetic route to 6-sulfamoylpyridine-3-carboxylic acid, a compound of interest in medicinal chemistry. In the absence of a standardized, publicly available protocol, this document offers a scientifically grounded pathway, highlighting critical parameters and potential sources of inter-laboratory variability. By understanding the causality behind experimental choices, researchers can better anticipate challenges and ensure the robustness of their synthetic endeavors.

The synthesis of 6-sulfamoylpyridine-3-carboxylic acid can be logically approached as a two-stage process. The first stage involves the formation of a stable precursor, 6-chloronicotinic acid, followed by a nucleophilic aromatic substitution to introduce the desired sulfamoyl group. This guide will dissect each of these stages, offering a comparative analysis of potential methodologies and a deep dive into the factors governing their success and reproducibility.

Stage 1: The Synthesis of 6-Chloronicotinic Acid - A Tale of Two Oxidation Strategies

The most direct precursor to our target molecule is 6-chloronicotinic acid (also known as 6-chloropyridine-3-carboxylic acid). This intermediate can be synthesized from the readily available starting material, 2-chloro-5-methylpyridine. The core transformation is the oxidation of the methyl group to a carboxylic acid. Two primary methods stand out in the literature for similar transformations: cobalt-catalyzed aerobic oxidation and permanganate oxidation.

Method A: Cobalt-Catalyzed Aerobic Oxidation

This method represents a more modern and potentially "greener" approach, utilizing molecular oxygen as the terminal oxidant. The reaction is typically catalyzed by a cobalt salt, such as cobalt acetate, often in the presence of an initiator like N-hydroxyphthalimide (NHPI).

The "Why": Mechanistic Considerations and Reproducibility

The cobalt catalyst, in its Co(II) state, initiates a radical chain reaction. It facilitates the abstraction of a hydrogen atom from the methyl group of 2-chloro-5-methylpyridine, leading to a benzyl-type radical. This radical then reacts with oxygen to form a peroxy radical, which ultimately undergoes further oxidation to the carboxylic acid. The efficiency and selectivity of this process are highly dependent on a number of factors, making inter-laboratory reproducibility a key challenge.

Critical Parameters Influencing Reproducibility:

• Catalyst Activity and Loading: The purity and hydration state of the cobalt salt can significantly impact its catalytic activity. Inconsistent catalyst quality is a common source of variability.

• Solvent Choice: The reaction is often performed in a non-polar solvent like chlorobenzene or acetic acid. The choice of solvent can influence the solubility of the reactants and the catalyst, as well as the rate of oxygen diffusion.

• Oxygen Delivery: The rate of oxygen bubbling or the partial pressure of oxygen can be a critical, yet often poorly controlled, parameter. Inconsistent oxygen delivery will lead to variable reaction rates and potentially the formation of side products.

• Initiator Concentration: The concentration of radical initiators like NHPI must be carefully controlled, as too high a concentration can lead to undesired side reactions.

Method B: Potassium Permanganate Oxidation

A more classical approach involves the use of a strong oxidizing agent like potassium permanganate (KMnO₄). This method is known for its robustness but also for its potential hazards and challenging work-up.

The "Why": A Powerful but Potentially Aggressive Reagent

Potassium permanganate is a powerful oxidant capable of converting the methyl group to a carboxylic acid. The reaction is typically carried out in an aqueous solution, and the permanganate is reduced to manganese dioxide (MnO₂), a solid byproduct that needs to be removed.

Critical Parameters Influencing Reproducibility:

• Rate of Addition and Temperature Control: The reaction between permanganate and alkylpyridines can be highly exothermic and even violent if not properly controlled[1]. The rate of addition of the oxidant and careful temperature monitoring are crucial for safety and reproducibility.

• Stoichiometry: The precise molar ratio of permanganate to the starting material is critical. An excess of permanganate can lead to over-oxidation and ring cleavage, while an insufficient amount will result in incomplete conversion.

• Work-up Procedure: The removal of the insoluble manganese dioxide can be challenging. The efficiency of filtration and washing will directly impact the yield and purity of the final product.

Parameter	Method A: Cobalt-Catalyzed Aerobic Oxidation	Method B: Potassium Permanganate Oxidation
Oxidant	Oxygen (from air or pure O₂)	Potassium Permanganate (KMnO₄)
Catalyst	Cobalt Salt (e.g., Cobalt Acetate)	None
Typical Solvents	Chlorobenzene, Acetic Acid	Water
Key Reproducibility Challenges	Catalyst activity, oxygen delivery rate, initiator concentration.	Rate of addition, temperature control, stoichiometry, MnO₂ removal.
Safety Considerations	Requires proper handling of flammable solvents and oxygen.	Highly exothermic reaction, potential for uncontrolled oxidation.
Environmental Impact	Generally considered "greener" due to the use of oxygen.	Formation of a solid waste byproduct (MnO₂).

Experimental Protocol: Cobalt-Catalyzed Aerobic Oxidation of 2-Chloro-5-methylpyridine

• To a 1000 mL three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a gas inlet tube, add 450 g of chlorobenzene, 100 g of 2-chloro-5-methylpyridine, and 3 g of cobalt acetate.

• Heat the mixture to 80°C with stirring.

• Introduce a steady stream of oxygen through the gas inlet tube at a flow rate of approximately 0.4 L/min.

• Maintain the reaction at 80°C for 4 hours. Monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the catalyst.

• The filtrate contains the crude 6-chloronicotinic acid, which can be purified by recrystallization from a suitable solvent such as methanol.

Stage 2: Introduction of the Sulfamoyl Group - A Nucleophilic Aromatic Substitution Approach

With 6-chloronicotinic acid in hand, the next critical step is the introduction of the sulfamoyl group (-SO₂NH₂). This is best achieved through a nucleophilic aromatic substitution (SNAr) reaction, where the chloride at the 6-position of the pyridine ring is displaced by a sulfonamide nucleophile.

The "Why": The Role of the Pyridine Ring in SNAr

The pyridine ring, being an electron-deficient aromatic system, is activated towards nucleophilic attack. The nitrogen atom in the ring helps to stabilize the negative charge of the Meisenheimer intermediate formed during the reaction, particularly when the leaving group is at the 2- or 4-position. This makes the 6-position (equivalent to the 2-position) of 6-chloronicotinic acid a favorable site for SNAr.

Critical Parameters Influencing Reproducibility:

• Choice of Sulfonamide Source: The nucleophile can be generated in situ from sulfonamide (SO₂(NH₂)₂) and a base, or a pre-formed salt can be used. The choice and purity of the sulfonamide source are critical.

• Base: A strong, non-nucleophilic base is required to deprotonate the sulfonamide and generate the active nucleophile. Common choices include potassium carbonate or cesium carbonate. The choice and stoichiometry of the base can significantly affect the reaction rate.

• Solvent: A polar aprotic solvent, such as DMF or DMSO, is typically used to facilitate the SNAr reaction by solvating the cationic counter-ion of the nucleophile. The purity and dryness of the solvent are important, as water can compete as a nucleophile.

• Temperature: SNAr reactions on chloropyridines often require elevated temperatures (80-150°C) to proceed at a reasonable rate. Precise temperature control is essential for consistent reaction times and to minimize the formation of degradation products.

• Catalysis: While not always necessary, copper catalysis has been shown to facilitate the N-arylation of sulfonamides with aryl halides[2]. The addition of a copper(I) salt could potentially improve the efficiency and reproducibility of this step, although it adds another layer of complexity to the system.

Experimental Protocol: Nucleophilic Aromatic Substitution of 6-Chloronicotinic Acid

• In a round-bottom flask, dissolve 1.0 equivalent of 6-chloronicotinic acid in a suitable polar aprotic solvent like DMF.

• Add 1.5 equivalents of sulfonamide and 2.0 equivalents of a base, such as potassium carbonate.

• Heat the reaction mixture to 120°C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into water.

• Acidify the aqueous solution with a mineral acid (e.g., HCl) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to obtain the crude 6-sulfamoylpyridine-3-carboxylic acid.

• The crude product can be further purified by recrystallization.

Visualization of the Proposed Synthetic Workflow

Caption: Proposed synthetic pathways to 6-sulfamoylpyridine-3-carboxylic acid.

Conclusion: A Path Forward in the Absence of Precedent

The synthesis of 6-sulfamoylpyridine-3-carboxylic acid, while not explicitly detailed in readily available literature, can be approached with a high degree of confidence through a two-step sequence involving the oxidation of 2-chloro-5-methylpyridine followed by a nucleophilic aromatic substitution. This guide has illuminated the critical parameters and potential pitfalls associated with each step.

For research teams embarking on this synthesis, a systematic approach to methods development is crucial. We recommend an initial small-scale comparison of the cobalt-catalyzed and permanganate oxidation methods to determine the most suitable route based on available equipment, safety protocols, and desired purity profile. Subsequently, a thorough optimization of the SNAr reaction conditions, including base, solvent, and temperature, will be necessary to achieve consistent and high-yielding results.

By understanding the underlying chemical principles and paying close attention to the variables outlined in this guide, researchers can establish a robust and reproducible synthesis for 6-sulfamoylpyridine-3-carboxylic acid, thereby accelerating their research and development efforts.

References

• Ligand-free copper catalysed cross-coupling of sulfonamides with aryl halides. (URL: Not available)

• One-Pot Synthesis of Diaryl Sulfonamides using an Iron- and Copper-Catalyzed Aryl C–H Amidation Process. Synthesis, 2022. (URL: [Link])

• Sulfonylation of Aryl Halides by Visible Light/Copper Catalysis. Organic Letters, 2021. (URL: [Link])

• Copper-Catalyzed Synthesis of Functionalized Aryl Sulfonamides from Sodium Sulfinates in Green Solvents. The Journal of Organic Chemistry, 2022. (URL: [Link])

• o-CHLOROBENZOIC ACID. Organic Syntheses, Coll. Vol. 2, p.135 (1943); Vol. 10, p.20 (1930). (URL: [Link])

• Room Temperature Aerobic Peroxidation of Organic Substrates Catalyzed by Cobalt(III) Alkylperoxo Complexes. Journal of the American Chemical Society, 2021. (URL: [Link])

• Reaction Mechanism of Aerobic Oxidation of Alcohols Conducted on Activated-Carbon-Supported Cobalt Oxide Catalysts. PubMed, 2011. (URL: [Link])

• Aerobic Oxidation Reactivity of Well-Defined Cobalt(II) and Cobalt(III) Aminophenol Complexes. PMC, NIH. (URL: [Link])

• Aryl Sulfonamides Derived From Nucleophilic Aromatic Substitution Reactions. MIT Technology Licensing Office. (URL: [Link])

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. (URL: [Link])

• Preparation method of 2-chloronicotinic acid.
• Process for making 2-chloro-5-methylpyridine.
• Process for the production of 2-chloro-5-chloromethyl-pyridine.
• Oxidation of alkyl pyridines and alkyl quinolines.

• Challenges in polyoxometalate-mediated aerobic oxidation catalysis: catalyst development meets reactor design. Dalton Transactions, 2018. (URL: [Link])

• Preparation of 2-chloro-5-methylpyridine. European Patent Office, EP 0121320 A1. (URL: [Link])

• Aerobic Oxidation of Methylpyridines to Pyridinecarboxylic Acids Catalyzed by N-Hydroxyphthalimide. ResearchGate. (URL: [Link])

• Process for preparing 2-chloro-5-chloromethylpyridine.
• Method for synthesizing 2-chloronicotinic acid by one-step oxidation.

• Oxidation of Picoline with Oxygen to Nicotinic Acid against Co, NHPI, and Phosphonium or Ammonium Bromides. ResearchGate. (URL: [Link])

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Navigating the Selectivity Landscape: A Guide to Assessing Off-Target Effects of 6-Sulfamoylpyridine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, the precise characterization of a compound's interaction with the proteome is paramount. While on-target efficacy is the primary goal, a thorough understanding of off-target effects is critical for predicting potential toxicities and ensuring clinical success. This guide provides a comprehensive framework for assessing the off-target profile of 6-Sulfamoylpyridine-3-carboxylic acid, a member of the sulfonamide class of molecules. Given the well-established activity of sulfonamides as carbonic anhydrase inhibitors, this guide will focus on evaluating both isoform-selective off-target effects within the carbonic anhydrase family and broader, unrelated off-target interactions.

The Central Challenge: Carbonic Anhydrase Isoform Selectivity

The primary therapeutic targets of many sulfonamide-based drugs are the zinc-containing metalloenzymes known as carbonic anhydrases (CAs).[1] Humans express 15 different CA isoforms, which play diverse physiological roles.[2] While inhibition of a specific isoform may be therapeutically beneficial, unintended inhibition of other isoforms can lead to undesired side effects.[3] For instance, many early carbonic anhydrase inhibitors were non-selective and their systemic use led to side effects such as nausea, fatigue, and depression.[1] Therefore, a primary consideration in the off-target assessment of 6-Sulfamoylpyridine-3-carboxylic acid is its inhibitory profile across a panel of physiologically relevant CA isoforms.

A critical aspect of this assessment is determining the selectivity of the compound for tumor-associated isoforms like CA IX and XII over the ubiquitous cytosolic isoforms hCA I and II.[4][5] High selectivity for cancer-related isoforms is a key objective in the development of anticancer sulfonamides.[5]

A Multi-pronged Approach to Off-Target Profiling

A robust assessment of off-target effects requires a multi-faceted experimental strategy that moves from broad, unbiased screening to more focused, target-specific validation. This guide outlines a logical workflow, explaining the rationale behind each experimental choice.

Figure 1: A logical workflow for the comprehensive off-target assessment of 6-Sulfamoylpyridine-3-carboxylic acid.

Comparative Inhibitory Profile: 6-Sulfamoylpyridine-3-carboxylic acid Analogs

While specific inhibitory data for 6-Sulfamoylpyridine-3-carboxylic acid is not publicly available, the following table presents representative data for structurally related pyridine-3-sulfonamides against key human carbonic anhydrase isoforms. This data serves as a valuable benchmark for understanding the expected on- and off-target profile within this chemical class. Lower Ki values indicate stronger inhibition.

Compound Class	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	hCA XII (Ki, nM)	Selectivity (hCA IX vs hCA II)	Reference
4-Substituted Pyridine-3-sulfonamides	>10,000	271.5 - >10,000	137 - >10,000	91 - >10,000	Up to 5.9-fold	[6]
Pyrazolo[4,3-c]pyridine Sulfonamides	25.3 - 489.3	5.6 - 7329	79.6 - 907.5	34.5 - 713.6	Varies	[7]
Quinoline/Pyridine Indole-3-sulfonamides	-	-	1,470 - 1,570	-	Selective for hCA IX	[5]
Acetazolamide (Reference)	250	12.1	25.8	5.7	~0.5	[2][7]

Data Interpretation: The table highlights the significant variability in isoform selectivity among different sulfonamide scaffolds. Some compounds exhibit promising selectivity for the cancer-associated hCA IX isoform over the ubiquitous hCA II, a desirable trait for oncology applications.[5][6] Conversely, others show potent inhibition of both cytosolic and transmembrane isoforms, indicating a potential for broader physiological effects.

Experimental Protocols for Off-Target Assessment

Broad Kinase Profiling

Rationale: Kinases are a large family of enzymes that are common off-targets for small molecule drugs. Profiling against a broad panel of kinases is a crucial first step to identify any unexpected and potent inhibitory activity.

Protocol: Kinase Selectivity Screening (Example using a commercial service)

• Compound Preparation: Prepare a stock solution of 6-Sulfamoylpyridine-3-carboxylic acid in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Assay Format: Submit the compound for screening against a large kinase panel (e.g., >400 kinases) at a single concentration (e.g., 1 µM or 10 µM).

• Data Analysis: The service provider will typically report the results as percent inhibition relative to a control.

• Follow-up: For any kinases showing significant inhibition (e.g., >50%), determine the half-maximal inhibitory concentration (IC50) in subsequent dose-response experiments.

Figure 2: Workflow for identifying off-target kinase interactions.

Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA is a powerful biophysical method to confirm direct target engagement in a cellular environment.[8][9] It relies on the principle that ligand binding stabilizes a target protein against thermal denaturation.[10] This assay can be used to validate both on-target (CA isoforms) and potential off-target (e.g., kinases identified in profiling) interactions in intact cells.

Protocol: CETSA for Target Engagement

• Cell Culture and Treatment: Culture cells expressing the target protein of interest. Treat the cells with varying concentrations of 6-Sulfamoylpyridine-3-carboxylic acid or a vehicle control for a defined period.

• Thermal Challenge: Heat the cell suspensions at a range of temperatures to induce protein denaturation.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection: Quantify the amount of the target protein remaining in the soluble fraction using methods such as Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Figure 3: Step-by-step workflow for the Cellular Thermal Shift Assay (CETSA).

Phenotypic Screening

Rationale: Phenotypic screening assesses the effect of a compound on cellular or organismal phenotypes without a preconceived target. This unbiased approach can reveal unexpected off-target effects that might be missed by target-oriented assays.

Protocol: High-Content Imaging-Based Phenotypic Screen

• Cell Plating: Plate a panel of diverse human cell lines in multi-well plates.

• Compound Treatment: Treat the cells with 6-Sulfamoylpyridine-3-carboxylic acid at multiple concentrations.

• Cell Staining: After a defined incubation period, fix the cells and stain them with a cocktail of fluorescent dyes that label various cellular compartments and organelles (e.g., nucleus, mitochondria, cytoskeleton).

• Image Acquisition: Acquire multi-channel fluorescence images of the cells using a high-content imaging system.

• Image Analysis: Use automated image analysis software to extract a wide range of quantitative features from the images, such as cell number, nuclear size, mitochondrial morphology, and cytoskeletal organization.

• Data Analysis: Compare the phenotypic profiles of compound-treated cells to vehicle-treated controls to identify significant compound-induced changes.

Conclusion

A thorough and systematic assessment of off-target effects is a non-negotiable aspect of modern drug discovery. For 6-Sulfamoylpyridine-3-carboxylic acid, this evaluation must encompass both its selectivity across the carbonic anhydrase isoform family and its broader interactions with the human proteome. By employing a combination of broad-based screening and target-specific validation assays, researchers can build a comprehensive selectivity profile. This knowledge is not only crucial for identifying and mitigating potential liabilities but also for uncovering novel therapeutic opportunities. The experimental frameworks presented in this guide provide a robust starting point for the in-depth characterization of 6-Sulfamoylpyridine-3-carboxylic acid and other novel chemical entities.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 6-Sulfamoylpyridine-3-carboxylic Acid

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 6-Sulfamoylpyridine-3-carboxylic acid, ensuring the safety of laboratory personnel and the protection of our environment. The protocols outlined herein are grounded in established safety principles and regulatory standards, reflecting a commitment to best practices in laboratory chemical management.

Hazard Assessment and Chemical Profile of 6-Sulfamoylpyridine-3-carboxylic Acid

A thorough understanding of a compound's potential hazards is the foundation of safe handling and disposal. In the absence of a specific Safety Data Sheet (SDS) for 6-Sulfamoylpyridine-3-carboxylic acid, a hazard assessment must be conducted by evaluating its constituent functional groups: a pyridine ring, a carboxylic acid, and a sulfamoyl group.

• Pyridine Moiety : Pyridine and its derivatives are known for their potential toxicity. The U.S. Environmental Protection Agency (EPA) lists pyridine as a hazardous waste with the code F005, indicating its classification as a spent solvent.[1][2][3][4] Compounds containing a pyridine ring should be handled with care, assuming potential for harm if ingested, inhaled, or absorbed through the skin.

• Carboxylic Acid Group : The carboxylic acid functional group imparts acidic properties to the molecule. While not typically a strong acid, it can cause irritation to the skin, eyes, and respiratory tract.[5]

• Sulfamoyl Group : Sulfonamides, as a class of compounds, are known to be relatively stable.[6] However, some can cause allergic reactions.[7][8][9] Under thermal stress, sulfonamides can decompose, and their hydrolysis is influenced by pH.[6][10][11][12]

Based on this composite analysis, 6-Sulfamoylpyridine-3-carboxylic acid should be treated as a hazardous substance with the potential to be an irritant and environmentally harmful.

Table 1: Hazard Profile of 6-Sulfamoylpyridine-3-carboxylic Acid (Inferred)

Hazard Category	Potential Effects
Acute Toxicity (Oral)	Harmful if swallowed.
Skin Corrosion/Irritation	May cause skin irritation.
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.
Respiratory Irritation	May cause respiratory tract irritation.
Aquatic Hazard	Potentially harmful to aquatic life.

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling 6-Sulfamoylpyridine-3-carboxylic acid for any purpose, including disposal, appropriate personal protective equipment and engineering controls must be in place.

• Engineering Controls : All handling of this compound, especially when generating dust or aerosols, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[13]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles are mandatory.

  • Hand Protection : Chemical-resistant gloves (e.g., nitrile) should be worn.

  • Body Protection : A lab coat should be worn to protect street clothing.

  • Respiratory Protection : If there is a risk of generating dust and a fume hood is not available, a NIOSH-approved respirator is necessary.[14][15]

Step-by-Step Disposal Protocol

The disposal of 6-Sulfamoylpyridine-3-carboxylic acid must be managed as a hazardous waste stream. Adherence to institutional and local regulations is paramount.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[16][17]

• Solid Waste :

  • Collect unadulterated solid 6-Sulfamoylpyridine-3-carboxylic acid in a dedicated, clearly labeled hazardous waste container.

  • Contaminated materials such as weighing paper, gloves, and wipers should also be placed in this container.

• Liquid Waste :

  • Solutions containing 6-Sulfamoylpyridine-3-carboxylic acid should be collected in a separate, sealed, and clearly labeled hazardous waste container.

  • Crucially, do not mix this waste with other incompatible waste streams.

Incompatible Materials to Avoid:

• Strong Oxidizing Agents : May lead to vigorous, exothermic reactions.

• Strong Bases : Can react with the carboxylic acid and potentially the sulfamoyl group.

• Strong Acids : While sulfonamides are relatively stable in acid, strong acids can lead to hydrolysis under certain conditions.[18][19]

Step 2: Containerization and Labeling

The choice of waste container and its proper labeling are mandated by OSHA and EPA regulations.

• Container Selection : Use containers that are chemically compatible with pyridine and acidic compounds. High-density polyethylene (HDPE) containers are a suitable choice. The container must have a secure, leak-proof lid.[20]

• Labeling :

  • As soon as the first particle of waste is added, the container must be labeled with a hazardous waste tag.[17]

  • The label must clearly state "Hazardous Waste" and list all constituents by their full chemical names.

  • Include the approximate percentages of each component.

  • Indicate the relevant hazards (e.g., Irritant, Environmentally Hazardous).

  • The accumulation start date must be recorded.

Step 3: Storage

Waste containers must be stored safely pending collection.

• Store in a designated satellite accumulation area.

• The storage area should be well-ventilated and away from sources of ignition or incompatible materials.

• Use secondary containment (e.g., a larger, chemically resistant bin) to capture any potential leaks.

Step 4: Professional Disposal

Under no circumstances should 6-Sulfamoylpyridine-3-carboxylic acid be disposed of down the drain or in the regular trash.

• Engage a licensed hazardous waste disposal contractor for the final disposal of the waste.[16]

• The most probable disposal method for this type of organic chemical waste is high-temperature incineration at a permitted facility.[21]

Emergency Procedures for Spills

Accidental spills must be managed promptly and safely.

• Small Spills :

  • Ensure proper PPE is worn.

  • Contain the spill to prevent it from spreading.

  • Carefully sweep up the solid material, avoiding the generation of dust.

  • Place the collected material and any contaminated cleaning supplies into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent.

• Large Spills :

  • Evacuate the immediate area.

  • Alert laboratory personnel and your institution's Environmental Health and Safety (EHS) department.

  • Prevent entry into the affected area.

  • Allow only trained emergency responders to handle the cleanup.

Conclusion

The responsible management of chemical waste is a non-negotiable aspect of scientific research. By following these detailed procedures for the disposal of 6-Sulfamoylpyridine-3-carboxylic acid, laboratory professionals can ensure a safe working environment, maintain regulatory compliance, and uphold their commitment to environmental stewardship. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.[22][23][24][25][26]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Sulfamoylpyridine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the integrity of our work and the safety of our personnel are paramount. This guide provides essential, immediate safety and logistical information for the handling of 6-Sulfamoylpyridine-3-carboxylic acid. By moving beyond a simple checklist and understanding the scientific rationale behind each procedural step, we build a culture of safety that is both robust and intuitive. This document is structured to provide you with the critical information needed to handle this compound responsibly, from initial preparation to final disposal.

Understanding the Hazard Profile: A Logic-Based Approach

• Pyridine Derivatives: These compounds can be irritating to the skin, eyes, and respiratory system.[1][2][3]

• Carboxylic Acids: This functional group can impart corrosive properties, particularly to the eyes and skin.[1]

• Sulfonamides: While primarily known for their biological activity, this group contributes to the overall chemical properties of the molecule and should be handled with care.

Given this chemical structure, we must assume that 6-Sulfamoylpyridine-3-carboxylic acid is, at a minimum, an irritant to the skin and eyes, potentially harmful if inhaled or ingested, and may cause respiratory irritation.[1][4] Therefore, a comprehensive personal protective equipment (PPE) strategy is not just recommended, but essential.

Core Personal Protective Equipment (PPE) Requirements

The following table outlines the minimum PPE required for handling 6-Sulfamoylpyridine-3-carboxylic acid. Each component is critical for establishing a protective barrier against potential exposure.

PPE Component	Specifications	Rationale for Use
Hand Protection	Nitrile gloves	Provides robust chemical resistance against potential skin contact and absorption.
Eye Protection	Chemical splash goggles	Essential for protecting the eyes from accidental splashes of the compound, which may be corrosive or irritating.
Body Protection	Laboratory coat	Prevents contamination of personal clothing and underlying skin.
Respiratory Protection	Work within a certified chemical fume hood	The primary engineering control to prevent inhalation of fine powder or aerosols. An N95 respirator may be considered for weighing small quantities outside a hood, but this is not the preferred method.

Detailed Protocols and Scientific Justification

Hand Protection: Your Primary Barrier

Direct skin contact is a significant route of chemical exposure. Nitrile gloves are recommended for their broad chemical resistance.

Step-by-Step Gloving Protocol:

• Inspect: Before use, carefully check gloves for any signs of degradation, punctures, or tears.

• Don: Ensure hands are clean and dry before putting on gloves.

• During Operations: Be mindful of potential contamination. If gloves are knowingly contaminated or their integrity is compromised, remove and replace them immediately.

• Doffing: To prevent cross-contamination, remove gloves by peeling them off from the cuff, turning them inside out as you remove them.

• Disposal: Dispose of used gloves in a designated hazardous waste container.

• Hygiene: Always wash your hands thoroughly with soap and water after removing gloves.

Eye Protection: Safeguarding Your Vision

The eyes are particularly susceptible to chemical injury. Standard safety glasses do not offer sufficient protection from splashes.

Protocol for Eye Protection:

• Mandatory Use: Chemical splash goggles that form a seal around the eyes are required whenever handling 6-Sulfamoylpyridine-3-carboxylic acid.

• Proper Fit: Ensure your goggles fit snugly and comfortably to prevent any gaps where splashes could enter.

Body Protection: Preventing Dermal Contact

Your lab coat is a critical barrier between you and the chemical.

Laboratory Coat Protocol:

• Full Coverage: Always wear a long-sleeved lab coat and keep it fully buttoned.

• Material: A lab coat made of a chemically resistant material is recommended.

• Laundering: Do not take your lab coat home. Utilize a professional laundry service that is equipped to handle potentially contaminated lab wear.

Respiratory Protection: The Role of Engineering Controls

The most effective way to prevent the inhalation of chemical dusts or aerosols is to use a certified chemical fume hood.

Workflow for Safe Handling:

Caption: A logical workflow for the safe handling of 6-Sulfamoylpyridine-3-carboxylic acid.

Operational and Disposal Plans: A Cradle-to-Grave Approach

Spill Response Protocol:

In the event of a small spill, adhere to the following procedure:

• Alert: Immediately notify colleagues in the vicinity.

• Evacuate: If the spill is large or the substance is aerosolized, evacuate the immediate area.

• Protect: Don the appropriate PPE before attempting to clean the spill.

• Contain: For a solid spill, gently cover it with a damp paper towel to prevent dust from becoming airborne. For a liquid spill, use an inert absorbent material.

• Clean-Up: Carefully collect the contained material and place it in a clearly labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and cleaning agents.

• Dispose: All materials used in the cleanup must be disposed of as hazardous waste.[5]

Waste Disposal:

All waste containing 6-Sulfamoylpyridine-3-carboxylic acid, including contaminated PPE, weighing papers, and empty containers, must be treated as hazardous waste. These materials should be collected in a designated, sealed, and clearly labeled container. Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to ensure compliance with all local, state, and federal regulations.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5]

By adhering to these detailed protocols, you are not only ensuring your own safety but also contributing to a secure and professional research environment.

References

• Fisher Scientific. (Date not available). Safety Data Sheet for 2-Pyridinecarboxylic acid.
• Sigma-Aldrich. (2024, September 8). Safety Data Sheet for pyridine-2-carboxylic acid.
• Fisher Scientific. (2012, March 29). Safety Data Sheet for 2,6-Pyridinedicarboxylic acid.
• Fisher Scientific. (2023, September 5). Safety Data Sheet for Imidazo[1,2-a]pyridine-3-carboxylic acid.
• Sigma-Aldrich. (2024, September 7). Safety Data Sheet for 1,4-Dihydro-4-oxopyridine-2,6-dicarboxylic acid.
• Sigma-Aldrich. (2025, September 27). Safety Data Sheet for a corrosive solid, acidic, organic, n.o.s. (2,6-Pyridinedicarboxylic acid).
• Fisher Scientific. (2009, September 26). Safety Data Sheet for 3-Pyridinecarboxaldehyde.
• Fisher Scientific. (2009, September 22). Safety Data Sheet for 2,6-Dichloro-5-fluoropyridine-3-carboxylic acid.
• Sigma-Aldrich. (Date not available). Safety Information for 6-Aminopyridine-3-carboxylic acid.
• ChemicalBook. (Date not available). Handling and Storage information for 6-Aminopyridine-3-carboxylic acid.
• AK Scientific, Inc. (Date not available). Safety Data Sheet for 2-(2-Carbamoylphenoxy)pyridine-3-carboxylic acid.
• Fisher Scientific. (Date not available). Safety Data Sheet for 3,4,5,6-Tetrachloropyridine-2-carboxylic acid.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. 6-Aminopyridine-3-carboxylic acid(3167-49-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]